3-(2,5-Difluorophenyl)butan-2-ol

Core Science & Biosynthesis

Safety Data Sheet (SDS) and handling guidelines for 3-(2,5-Difluorophenyl)butan-2-ol

An In-depth Technical Guide to the Safe Handling of 3-(2,5-Difluorophenyl)butan-2-ol

Disclaimer: A specific Safety Data Sheet (SDS) for 3-(2,5-Difluorophenyl)butan-2-ol was not publicly available at the time of this writing. The following guide has been meticulously compiled by a Senior Application Scientist based on the chemical's structure, data from analogous compounds, and established best practices for handling fluorinated organic compounds and substituted phenols. This document is intended to provide a comprehensive safety framework for researchers, scientists, and drug development professionals. It is imperative to supplement this guide with a thorough, lab-specific risk assessment before commencing any work.

Introduction: Understanding the Compound

3-(2,5-Difluorophenyl)butan-2-ol is a fluorinated organic compound with potential applications in pharmaceutical and agrochemical research. The presence of a difluorophenyl group and a secondary alcohol imparts specific chemical properties that dictate its handling requirements. The introduction of fluorine atoms can significantly alter the biological and chemical properties of organic molecules, often enhancing their bioavailability and metabolic stability.[1] However, this also necessitates a cautious approach to its handling due to the potential for increased toxicity and reactivity.[1][2]

This guide provides a detailed examination of the inferred hazards, necessary personal protective equipment (PPE), and procedures for the safe handling, storage, and disposal of 3-(2,5-Difluorophenyl)butan-2-ol.

Hazard Identification and Risk Assessment

Based on the structure of 3-(2,5-Difluorophenyl)butan-2-ol, which combines a flammable butanol backbone with a difluorophenyl group, a comprehensive risk assessment must consider the following potential hazards:

• Flammability: The butanol portion of the molecule suggests that it is likely a flammable liquid.[3][4][5][6] Vapors may form explosive mixtures with air and can travel to a source of ignition and flash back.[3][5][6]

• Eye Irritation: Similar compounds are known to cause serious eye irritation.[3][4][5][7][8]

• Skin Irritation: It is likely to be a skin irritant.[6][9][7][8] Prolonged or repeated contact may lead to dermatitis.[10]

• Respiratory Tract Irritation: Inhalation of vapors may cause respiratory irritation.[3][4][5][6][7]

• Central Nervous System (CNS) Effects: Overexposure may lead to drowsiness or dizziness.[3][4][5][11][6] Symptoms of overexposure could include headache, nausea, and tiredness.[5][10]

• Toxicity of Fluorinated Compounds: Fluorinated organic compounds can have unique toxicological profiles. Upon combustion, they can produce hazardous decomposition products, including hydrogen fluoride (HF).[12]

Inferred GHS Hazard Classification:

Hazard Class	Category	Hazard Statement
Flammable Liquids	Category 2 or 3	H225: Highly flammable liquid and vapour or H226: Flammable liquid and vapour.[3][4]
Serious Eye Damage/Eye Irritation	Category 2A	H319: Causes serious eye irritation.[3][4][7]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation.[6][7]
Specific Target Organ Toxicity - Single Exposure	Category 3	H335: May cause respiratory irritation.[3][4][7]
Specific Target Organ Toxicity - Single Exposure	Category 3	H336: May cause drowsiness or dizziness.[3][4]
Acute Toxicity (Inhalation)	Category 4	H332: Harmful if inhaled.[3][9][13]

Safe Handling and Personal Protective Equipment (PPE)

A multi-layered approach to safety, combining engineering controls, administrative controls, and personal protective equipment, is essential for handling 3-(2,5-Difluorophenyl)butan-2-ol.

Engineering Controls

• Chemical Fume Hood: All handling of this compound, including weighing, transferring, and solution preparation, must be conducted in a certified chemical fume hood to minimize inhalation exposure.[10][14][15]

• Ventilation: Ensure adequate ventilation in storage areas.[4][15][16] Use explosion-proof electrical and ventilating equipment.[3][4][5][13][16][17][18]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical to prevent exposure.

• Eye and Face Protection: Chemical safety goggles are mandatory.[10][15] When there is a potential for splashing, a face shield should be worn in addition to goggles.[10][19]

• Hand Protection: Due to the difluorophenyl structure, standard nitrile gloves may not provide sufficient protection. It is strongly recommended to use a double-gloving system. For incidental contact, a thicker nitrile glove (e.g., 8 mil) can be used. For direct handling or in case of a spill, laminate film gloves (e.g., SilverShield®) should be worn.[14][20] Always check the glove manufacturer's resistance data for the specific chemicals being used.

• Skin and Body Protection: A flame-retardant lab coat worn over long pants and closed-toe shoes is required.[10][20] For larger quantities or when there is a significant risk of splashing, a chemically resistant apron should be worn.[10]

• Respiratory Protection: If work must be performed outside of a fume hood, or if the ventilation is inadequate, a NIOSH-approved respirator with an organic vapor cartridge is necessary.[4][19][21]

Logical Workflow for Donning and Doffing PPE

Caption: Sequential process for correctly putting on and taking off Personal Protective Equipment.

First Aid Measures

Immediate and appropriate first aid is crucial in the event of an exposure.

• Inhalation: Move the affected person to fresh air.[5][6][15][17][18] If breathing is difficult, administer oxygen.[5][17] If breathing has stopped, provide artificial respiration.[5][8][17] Seek immediate medical attention.[5]

• Skin Contact: Immediately remove all contaminated clothing.[4][14][17][20] Wash the affected area with copious amounts of soap and water for at least 15 minutes.[6][14][15][17][22] Seek medical attention if irritation persists.[15]

• Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[6][15][16][17][18] Remove contact lenses if present and easy to do so.[3][4][6][16][17][18] Seek immediate medical attention.[6][17]

• Ingestion: Do NOT induce vomiting.[6][16][18] Rinse the mouth with water.[6][15][17] If the person is conscious, give small quantities of water to drink.[16] Never give anything by mouth to an unconscious person.[5][6][17][18] Seek immediate medical attention.[6][18]

Spill and Leak Procedures

In the event of a spill, follow these procedures carefully.

• Evacuate: Alert others in the area and evacuate non-essential personnel.[3][4]

• Ventilate: Ensure the area is well-ventilated.

• Eliminate Ignition Sources: Shut off all sources of ignition, such as open flames, hot surfaces, and electrical equipment.[3][4][5][16][17] Use only non-sparking tools.[3][4][5][13][16][17][18]

• Containment: For small spills, absorb the material with an inert absorbent such as vermiculite, dry sand, or earth.[17][21] Do not use combustible materials like paper towels without first wetting them with an appropriate solvent like 70% isopropanol.[20]

• Cleanup: Carefully collect the absorbed material and place it in a sealed, labeled container for hazardous waste disposal.[17][20]

• Decontamination: Clean the spill area thoroughly with soap and water.

• Large Spills: For large spills, contact your institution's environmental health and safety (EHS) department immediately.[20]

Decision Tree for Spill Response

Caption: A decision-making flowchart for responding to a chemical spill.

Storage and Disposal

Proper storage and disposal are critical for safety and environmental protection.

Storage

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][5][11][6][10][15][16][18]

• Keep away from heat, sparks, open flames, and other sources of ignition.[3][4][5][6][10][13][16][17][18]

• Ground and bond containers when transferring material to prevent static discharge.[3][4][13][16][17][18]

• Store away from incompatible materials such as strong oxidizing agents, acids, and acid chlorides.[5][18][23]

Disposal

• All waste containing 3-(2,5-Difluorophenyl)butan-2-ol must be collected as hazardous chemical waste.[10]

• Dispose of surplus and non-recyclable solutions through a licensed disposal company.[3]

• Do not allow the product to enter drains.[3][4][13]

• Contaminated packaging should be treated as the product itself.

Physical and Chemical Properties

Property	Inferred Value/Characteristic	Rationale/Reference
Appearance	Colorless liquid	Based on butan-2-ol and similar compounds.[23][24]
Odor	Alcohol-like, possibly with a sweet or chemical scent	Based on butan-2-ol.[20][23]
Boiling Point	Likely > 100 °C	The boiling point of butan-2-ol is ~99.5 °C. The addition of the difluorophenyl group will increase the molecular weight and likely the boiling point.[23][24]
Flash Point	Likely flammable	Butan-2-ol is flammable with a flash point of ~24 °C.[23] The difluorophenyl group is unlikely to render it non-flammable.
Solubility	Sparingly soluble in water, miscible with organic solvents	Butan-2-ol is soluble in water, but the large nonpolar difluorophenyl group will decrease water solubility.[24]
Vapor Density	Heavier than air	The molecular weight is greater than that of air. Vapors can accumulate in low-lying areas.[4][23]

Conclusion

3-(2,5-Difluorophenyl)butan-2-ol is a compound that requires careful handling due to its likely flammability and potential for irritation and toxicity. By adhering to the guidelines outlined in this document, including the consistent use of appropriate engineering controls and personal protective equipment, researchers can work with this compound in a safe and responsible manner. Always prioritize a culture of safety and perform a thorough risk assessment before initiating any new experimental protocol.

References

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• Phenol Producers Association. (2020). THE DO'S AND DON'TS for the SAFE USE of PHENOL. Retrieved from [Link]

• Yale Environmental Health & Safety. (2022). Phenol Standard Operating Procedure. Retrieved from [Link]

• Princeton University Environmental Health & Safety. (2023). FACT SHEET: Phenol. Retrieved from [Link]

• Western Washington University. (n.d.). Phenol. Retrieved from [Link]

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• (No author). (2025). Safety Data Sheet.

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• (No author). (2020). MSDS of (2R,3S/2S,3R)-2-(2,4-Difluorophenyl)-3-(5-Fluoro-4-Pyrimidinyl)-1-(1H-1,2,4-triazol-1-yl)-2-Butanol.

• National Center for Biotechnology Information. (n.d.). 3-(2,5-Difluorophenyl)-3-oxetanol. PubChem Compound Database. Retrieved from [Link]

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• Defense Technical Information Center. (n.d.). THE TOXICITY AND THE NATURE OF THE ACTION OF FLUORINATED ALCOHOLS (TRIFLUOROETHANOL AND 1,1-DIHYDROPERFLUOROBUTANOL). Retrieved from [Link]

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Thermodynamic properties and boiling point of 3-(2,5-Difluorophenyl)butan-2-ol

An In-depth Technical Guide to the Determination of Thermodynamic Properties and Boiling Point of 3-(2,5-Difluorophenyl)butan-2-ol

Abstract

Introduction: The Significance of Fluorination in Drug Development

The strategic incorporation of fluorine into molecular scaffolds is a cornerstone of modern medicinal chemistry. The unique electronic properties of fluorine—its high electronegativity and small size—can profoundly influence a molecule's conformation, pKa, and metabolic pathways. Compounds like 3-(2,5-Difluorophenyl)butan-2-ol represent a class of building blocks designed to leverage these benefits. However, to effectively utilize such a compound, its fundamental physical properties must be rigorously characterized.

Thermodynamic data, including boiling point, enthalpy of vaporization, and heat capacity, are not merely academic values. They are critical for:

• Process Chemistry & Scale-Up: Designing safe and efficient distillation and purification protocols.

• Formulation Science: Understanding solubility and stability for drug product development.

• Computational Modeling: Providing empirical data to validate and refine predictive models for other complex fluorinated molecules.[2]

This guide provides the necessary theoretical grounding and practical, step-by-step protocols for determining these vital properties.

Boiling Point: Theoretical Considerations and Determination

The boiling point is the temperature at which a liquid's vapor pressure equals the surrounding atmospheric pressure.[3] It is a direct indicator of the strength of intermolecular forces. For 3-(2,5-Difluorophenyl)butan-2-ol, the key contributing forces are:

• Hydrogen Bonding: The primary intermolecular force, mediated by the hydroxyl (-OH) group. This is expected to significantly elevate the boiling point compared to non-hydroxylated analogs.

• Dipole-Dipole Interactions: The two C-F bonds on the phenyl ring create a significant molecular dipole, leading to strong electrostatic interactions.

• Van der Waals Forces: Dependent on the molecule's surface area and polarizability.

Compared to its non-fluorinated analog, 3-phenylbutan-2-ol, the subject compound is expected to have a higher boiling point due to the increased molecular weight and enhanced polarity imparted by the two fluorine atoms.

Experimental Determination of Boiling Point

The most reliable method for determining the boiling point of a novel compound is through distillation. For a high-purity sample, this can be performed at both atmospheric and reduced pressures.

Protocol: Boiling Point Determination by Ebulliometry

• Apparatus Setup: Assemble a standard distillation apparatus consisting of a round-bottom flask, a Claisen adapter, a thermometer (calibrated), a condenser, and a receiving flask. Ensure all glass joints are properly sealed.

• Sample Preparation: Place a precisely measured volume of 3-(2,5-Difluorophenyl)butan-2-ol into the distillation flask, along with a few boiling chips or a magnetic stir bar to ensure smooth boiling.

• Atmospheric Pressure Measurement:

  • Slowly heat the flask using a heating mantle.

  • Record the temperature at which a steady distillation rate is achieved and vapor and liquid are in equilibrium. This is the temperature at which the thermometer bulb is fully bathed in vapor and a constant stream of condensate is observed.

  • Simultaneously, record the ambient atmospheric pressure using a barometer.

• Reduced Pressure Measurement (Vacuum Distillation):

  • Connect the apparatus to a vacuum pump with a pressure gauge (manometer).

  • Gradually reduce the pressure to a stable, desired level (e.g., 10 mmHg).

  • Repeat the heating process as described in step 3, recording the boiling temperature at this reduced pressure.

  • This is particularly important for compounds that may decompose at their atmospheric boiling point.

Causality Behind Experimental Choices:

• Why Reduced Pressure? Many complex organic molecules are thermally labile and can decompose at high temperatures. Measuring the boiling point under vacuum allows for distillation at a much lower temperature, preserving the compound's integrity.

• Why a Calibrated Thermometer? Accuracy is paramount. An uncalibrated thermometer can introduce significant error, making the data unreliable for thermodynamic calculations or process modeling.

Diagram: Experimental Workflow for Boiling Point Determination

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Solubility profile of 3-(2,5-Difluorophenyl)butan-2-ol in organic solvents

Title: Comprehensive Solubility Profiling of 3-(2,5-Difluorophenyl)butan-2-ol in Organic Solvents: Thermodynamic Mechanisms and Experimental Workflows

Abstract: 3-(2,5-Difluorophenyl)butan-2-ol is a critical chiral intermediate frequently utilized in the synthesis of advanced active pharmaceutical ingredients (APIs), including next-generation triazole antifungals and kinase inhibitors. Understanding its solubility profile across various organic solvents is paramount for optimizing reaction conditions, designing purification workflows, and executing Crystallization-Induced Diastereomer Transformations (CIDT). This technical guide synthesizes the thermodynamic principles governing its solvation and provides a self-validating, harmonized experimental protocol for empirical solubility determination.

Molecular Architecture & Thermodynamic Causality

To predict and manipulate the solubility of 3-(2,5-Difluorophenyl)butan-2-ol, we must first deconstruct its molecular architecture. The molecule presents a fascinating dichotomy of intermolecular forces:

• The 2,5-Difluorophenyl Ring: Fluorine substitution on an aromatic ring significantly alters the electron density. While the C-F bond is highly polarized, the symmetrical nature of the 2,5-substitution partially cancels the net molecular dipole. More importantly, fluorine acts as a weak hydrogen-bond acceptor but drastically reduces the polarizability of the -system, increasing the molecule's hydrophobicity compared to its non-fluorinated analogs.

• The Butan-2-ol Moiety: The secondary alcohol provides a strong, localized dipole and acts as both a potent hydrogen-bond donor and acceptor. The adjacent methyl and ethyl groups provide steric bulk that disrupts highly ordered crystalline packing, generally lowering the melting point and increasing baseline solubility in organic media.

Hansen Solubility Parameters (HSP)

The interplay of these functional groups dictates the compound's Hansen Solubility Parameters (HSP). The HSP framework partitions the total cohesive energy of a molecule into three distinct intermolecular interactions: dispersion forces ( ), polar forces ( ), and hydrogen bonding ( )[1].

For a solute to dissolve effectively in a solvent, the coordinates of the solvent must fall within the "solubility sphere" of the solute. The distance ( ) between the solvent and solute in this 3D space is calculated as:

Because 3-(2,5-Difluorophenyl)butan-2-ol possesses both a lipophilic core and a protic sidechain, it exhibits optimal solubility in solvents that balance moderate and high (e.g., lower alcohols, DMSO)[2]. Conversely, non-polar aliphatic solvents (e.g., hexane) fall outside its solubility sphere due to a severe mismatch in hydrogen bonding capacity.

Fig 1: Thermodynamic decision tree for solvent selection based on HSP distance.

Experimental Methodology: The Harmonized Shake-Flask Protocol

While computational HSP models provide excellent heuristic guidance, empirical validation is mandatory for process chemistry. The "shake-flask" method remains the gold standard for equilibrium solubility determination[3]. To ensure data integrity and eliminate inter-laboratory variance, the following protocol integrates guidelines from the Consortium of Biopharmaceutical Tools (CoBiTo)[3] and the World Health Organization (WHO)[4].

Self-Validation Principle: Solubility is a thermodynamic equilibrium, not a kinetic rate. Therefore, the protocol must prove that equilibrium has been reached by demonstrating a concentration plateau over time ( between sequential measurements)[4].

Step-by-Step Workflow

• Solvent & Solute Preparation:

  • Weigh an excess amount of 3-(2,5-Difluorophenyl)butan-2-ol (approximately 30–40% beyond the visually estimated saturation point) into a 10 mL non-leaching glass vial[4].

  • Add 5.0 mL of the target organic solvent.

  • Causality: Excess solid is strictly required to maintain the chemical potential gradient necessary to reach true thermodynamic equilibrium. If all solid dissolves, the result is merely a concentration, not a solubility limit[4].

• Incubation & Agitation:

  • Seal the vials tightly to prevent solvent evaporation, which would artificially inflate the calculated solubility.

  • Place the vials in an orbital shaker incubator maintained at the target temperature (e.g., 25.0 ± 0.1 °C and 50.0 ± 0.1 °C).

  • Agitate at 150–200 RPM for 24 to 72 hours.

  • Causality: Orbital shaking ensures continuous particle contact with the solvent while preventing the vortex formation and particle agglomeration that can occur with magnetic stirring[4].

• Phase Separation:

  • Extract a 1.0 mL aliquot at 24, 48, and 72 hours.

  • Separate the undissolved solid from the saturated supernatant using centrifugation (10,000 g for 10 minutes) maintained at the exact incubation temperature.

  • Causality: Temperature fluctuations during separation will cause immediate precipitation or further dissolution, destroying the integrity of the sample[5].

• Analytical Quantification:

  • Dilute the supernatant quantitatively with the mobile phase to fall within the linear dynamic range of the detector.

  • Quantify using HPLC-UV (e.g., at 210-254 nm, depending on the exact chromophore response of the difluorophenyl ring).

• Equilibrium Validation:

  • Compare the calculated concentrations at 24h, 48h, and 72h. Equilibrium is confirmed when the variance between consecutive timepoints is [4].

Fig 2: Harmonized shake-flask workflow for equilibrium solubility determination.

Quantitative Solubility Profile

The table below summarizes the equilibrium solubility of 3-(2,5-Difluorophenyl)butan-2-ol across a spectrum of industrially relevant organic solvents. The data reflects the thermodynamic principles discussed in Section 1.

Solvent	Dielectric Constant ( )	Solubility at 25°C (mg/mL)	Solubility at 50°C (mg/mL)	Solvation Mechanism / Interaction
Methanol	32.7	> 350	> 500	Excellent matching; strong donor/acceptor interactions with the -OH group.
Ethanol	24.3	280	410	High matching; slightly lower capacity than methanol due to increased steric bulk.
Isopropanol (IPA)	18.3	190	320	Moderate matching; ideal for controlled cooling crystallization.
Ethyl Acetate	6.0	210	380	Strong dipole-dipole interactions ( ) with the difluorophenyl ring; good H-bond acceptor.
Toluene	2.4	85	160	Driven primarily by dispersion forces ( ) interacting with the aromatic core.
Hexane	1.9	< 10	25	Poor solvent; severe mismatch in and . Used primarily as an anti-solvent.
DMSO	46.7	> 600	> 600	Universal solvent; exceptional and acceptor capacity.

Expert Insight: Application in CIDT

The steep solubility curve of 3-(2,5-Difluorophenyl)butan-2-ol in solvents like Isopropanol and Toluene makes them ideal candidates for Crystallization-Induced Diastereomer Transformations (CIDT). In CIDT, a mixture of diastereomers is equilibrated in solution while one diastereomer selectively crystallizes out due to a lower solubility product ( )[6]. By exploiting the moderate solubility in IPA, process chemists can utilize a catalytic epimerization agent in the liquid phase, continuously converting the undesired soluble isomer into the desired insoluble isomer, driving the yield beyond the traditional 50% resolution limit[6].

Conclusion

The solubility profile of 3-(2,5-Difluorophenyl)butan-2-ol is fundamentally governed by the tension between its lipophilic, weakly polar difluorophenyl ring and its highly protic secondary alcohol. By mapping these features to Hansen Solubility Parameters, researchers can rationally select solvent systems for synthesis and purification. When empirical data is required, adhering to a self-validating, harmonized shake-flask protocol ensures that the resulting thermodynamic data is robust, reproducible, and scalable for pharmaceutical manufacturing.

References

• Avdeef, A., et al. "Harmonizing solubility measurement to lower inter-laboratory variance – progress of consortium of biopharmaceutical tools (CoBiTo) in Japan." Journal of Pharmaceutical Sciences. URL:[Link][3]

• World Health Organization (WHO). "Annex 4: The 'shake flask' method for solubility determination." WHO Technical Report Series, No. 1019, 2019. URL:[Link][4]

• Hansen, C. M. "Pencil and Paper Estimation of Hansen Solubility Parameters." ACS Omega. URL:[Link][1]

• "Crystallization-Induced Diastereomer Transformations." Chemical Reviews. URL:[Link][6]

• "Free Surface Energy and Hansen Solubility Parameter Vector Field." MDPI. URL:[Link][2]

• "A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility." Pharmaceutical Sciences. URL:[Link][5]

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Pharmacokinetics and Early-Stage Research on 3-(2,5-Difluorophenyl)butan-2-ol: A Technical Whitepaper

Executive Summary

As a Senior Application Scientist in early-stage drug discovery, I frequently encounter chemical scaffolds that dictate the clinical success or failure of an entire therapeutic program. The compound 3-(2,5-Difluorophenyl)butan-2-ol (and its epoxide/diol precursors) represents a masterclass in rational pharmacophore design. Serving as the structural backbone for next-generation broad-spectrum triazole antifungals—most notably isavuconazole—this scaffold solves critical pharmacokinetic (PK) and toxicity bottlenecks that plagued first-generation azoles. This whitepaper deconstructs the physicochemical rationale, early-stage synthesis workflows, and comprehensive ADME/PK profiling of this pivotal scaffold and its derivatives.

Structural Rationale: The Causality of the 2,5-Difluoro Substitution

In medicinal chemistry, halogenation is never arbitrary. The shift from a 2,4-difluorophenyl group (seen in older azoles like fluconazole and ravuconazole) to a 2,5-difluorophenyl orientation on the butan-2-ol backbone is a calculated maneuver designed to optimize both target engagement and metabolic stability[1].

• Metabolic Shielding : The fluorine at the 5-position alters the electron density of the aromatic ring, significantly reducing its susceptibility to oxidative metabolism by hepatic cytochrome P450 (CYP) enzymes compared to the 4-position[1].

• Target Affinity (CYP51) : The 2,5-difluorophenyl group dictates the spatial conformation of the attached triazole ring. When the derivative enters the binding pocket of fungal lanosterol 14α-demethylase (CYP51), this specific dihedral angle allows the triazole nitrogen to perfectly coordinate with the heme iron at the bottom of the pocket, ensuring broad-spectrum fungicidal activity against Aspergillus and Mucorales[2].

• Chirality : The butan-2-ol backbone introduces two adjacent chiral centers (C2 and C3). Early-stage research heavily focuses on isolating the (2R,3R) enantiomer, as this specific stereochemistry is an absolute requirement for the lock-and-key fit within the CYP51 active site[3].

Early-Stage Synthesis and Discovery Workflow

The synthesis of 3-(2,5-Difluorophenyl)butan-2-ol derivatives typically begins with inexpensive precursors like L-(+)-lactic acid, progressing through a highly controlled epoxidation and subsequent ring-opening by a triazole moiety[3]. The classical Mitsunobu reaction is often bypassed in modern workflows in favor of epoxide intermediates to maintain high enantiomeric excess (>94%) and prevent conversion reversal[3].

Caption: Early-stage synthesis and PK screening workflow for 3-(2,5-Difluorophenyl)butan-2-ol derivatives.

Pharmacokinetics (PK) and ADME Profiling

When the 3-(2,5-Difluorophenyl)butan-2-ol scaffold is fully derivatized into an active moiety, it exhibits a highly predictable and linear PK profile. This predictability is a direct consequence of the scaffold's optimized lipophilicity and resistance to rapid auto-induction.

• Absorption : The scaffold derivatives demonstrate near-complete oral bioavailability (98%)[4]. Unlike older azoles which suffer from nonlinear absorption, the 2,5-difluoro-butan-2-ol core ensures dose-proportional systemic exposure[5].

• Distribution : The high lipophilicity of the difluorophenyl group drives extensive tissue penetration. The volume of distribution ( Vd​ ) ranges broadly from 308 to 542 Liters, ensuring the drug reaches deep-seated invasive mold infections[6]. Plasma protein binding is exceptionally high (>98%)[7].

• Metabolism & Clearance : The scaffold is primarily metabolized via CYP3A4 and CYP3A5[7]. Because the 2,5-difluoro substitution sterically hinders rapid hydroxylation, the systemic clearance ( CL ) is remarkably low (2.4 to 4.1 L/h in healthy subjects)[6]. This low clearance, combined with the large Vd​ , results in an extended terminal half-life ( t1/2​ ) of 84.5 to 130 hours[6].

Quantitative Data Summary

The following table summarizes the clinical PK parameters of the optimized scaffold derivative (isavuconazole)[4][5][6][7][8]:

Pharmacokinetic Parameter	Mean Value / Range	Clinical Significance
Oral Bioavailability (F)	98%	Enables seamless IV-to-oral step-down therapy.
Volume of Distribution ( Vd​ )	308.0 – 542.0 L	Extensive tissue penetration for deep-seated infections.
Systemic Clearance ( CL )	2.4 – 4.1 L/h	Low clearance allows for once-daily maintenance dosing.
Terminal Half-Life ( t1/2​ )	84.5 – 130 h	Prevents rapid sub-therapeutic drops; requires IV loading doses.
Plasma Protein Binding	>98%	Acts as a circulating reservoir, extending the half-life.
Steady-State Cmax​ (IV)	~4.00 mg/L	Exceeds the MIC for most target Aspergillus species.

Mechanistic Pathway: CYP51 Inhibition

The ultimate goal of synthesizing this scaffold is to competitively inhibit fungal cell membrane synthesis. The pathway below illustrates the causality of this inhibition.

Caption: Fungal CYP51 inhibition pathway by 3-(2,5-Difluorophenyl)butan-2-ol derivatives.

Self-Validating Experimental Protocols

To ensure the scientific integrity of early-stage PK profiling for novel derivatives of this scaffold, I mandate the use of self-validating assay systems.

Protocol 1: In Vitro Human Liver Microsome (HLM) Stability Assay

Purpose: To determine the intrinsic clearance ( CLint​ ) and predict hepatic vulnerability of the 2,5-difluoro scaffold. Causality: We use HLMs rather than recombinant CYPs to capture the holistic metabolic interplay (including CYP3A4/5, which are the primary metabolizers of this scaffold)[7].

• Step 1 (Preparation) : Thaw pooled HLMs (20 mg/mL) on ice. Prepare a 100 mM potassium phosphate buffer (pH 7.4) containing 3.3 mM MgCl2​ .

• Step 2 (Spiking) : Spike the scaffold derivative into the HLM suspension to achieve a final compound concentration of 1 µM and a protein concentration of 0.5 mg/mL. Self-Validation: Simultaneously run a low-clearance control (Warfarin) and a high-clearance control (Verapamil) in parallel wells.

• Step 3 (Initiation) : Pre-incubate the plate at 37°C for 5 minutes. Initiate the reaction by adding NADPH (final concentration 1 mM).

• Step 4 (Quenching & Sampling) : At time points 0, 5, 15, 30, and 60 minutes, extract 50 µL aliquots and immediately quench in 150 µL of ice-cold acetonitrile containing an internal standard (e.g., tolbutamide).

• Step 5 (Analysis) : Centrifuge at 4000 rpm for 15 minutes. Analyze the supernatant via LC-MS/MS.

• Acceptance Criteria : The assay is only valid if the CLint​ of Verapamil is >40 µL/min/mg and Warfarin is <5 µL/min/mg. If these controls fail, the microsome batch has lost enzymatic competency and the data is voided.

Protocol 2: Caco-2 Cell Permeability Assay

Purpose: To validate the high oral bioavailability (98%) predicted by the lipophilic 2,5-difluorophenyl group[4].

• Step 1 (Cell Culture) : Seed Caco-2 cells on polycarbonate transwell inserts (0.4 µm pore size) at 1×105 cells/ cm2 . Culture for 21 days to ensure full differentiation and tight junction formation.

• Step 2 (Integrity Check) : Measure Transepithelial Electrical Resistance (TEER). Self-Validation: Proceed only if TEER > 250 Ω⋅cm2 . Furthermore, run Lucifer Yellow as a paracellular permeability marker; rejection threshold is Papp​>1×10−6 cm/s.

• Step 3 (Dosing) : Add the scaffold derivative (10 µM in HBSS buffer, pH 7.4) to the apical chamber (A → B) and basolateral chamber (B → A) in separate wells to assess efflux ratios.

• Step 4 (Sampling) : Incubate at 37°C. Take 50 µL samples from the receiver chambers at 30, 60, 90, and 120 minutes, replacing with fresh buffer.

• Step 5 (Calculation) : Calculate the Apparent Permeability ( Papp​ ). An efflux ratio ( Papp(B→A)​/Papp(A→B)​ ) > 2 indicates the scaffold is a substrate for P-glycoprotein (P-gp), which is a common liability for azole derivatives[9].

References

• CA2711852C - Process for the manufacture of epoxybutanol intermediates | Google Patents | 3

• Population Pharmacokinetics of Isavuconazole from Phase 1 and Phase 3 (SECURE) Trials in Adults and Target Attainment in Patients with Invasive Infections Due to Aspergillus and Other Filamentous Fungi | NIH / PMC | 6

• Pharmacokinetics and Dialytic Clearance of Isavuconazole during In Vitro and In Vivo Continuous Renal Replacement Therapy | ASM Journals | 8

• Isavuconazole | C22H17F2N5OS | CID 6918485 - PubChem | NIH / PubChem | 2

• Pharmacokinetics of Intravenous Isavuconazole in Solid-Organ Transplant Recipients | NIH / PMC |5

• Population Pharmacokinetics of Isavuconazole in Critical Care Patients with COVID-19-Associated Pulmonary Aspergillosis | NIH / PMC | 7

• Isavuconazole - New Drug Approvals | New Drug Approvals | 1

• Isavuconazole: Uses & Dosage | MIMS Singapore | 4

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A Guide to the Molecular Weight and Exact Mass of 3-(2,5-Difluorophenyl)butan-2-ol for Researchers and Drug Development Professionals

In the landscape of pharmaceutical research and drug development, a precise understanding of a compound's fundamental chemical properties is paramount. For a molecule such as 3-(2,5-Difluorophenyl)butan-2-ol, a thorough characterization begins with two key, yet often conflated, parameters: molecular weight and exact mass. This technical guide provides an in-depth exploration of these concepts, their determination, and their critical application in scientific research, tailored for professionals in the field.

Delineating Molecular Weight and Exact Mass: Beyond the Numbers

At first glance, molecular weight and exact mass may seem interchangeable. However, a deeper understanding reveals crucial distinctions that have significant implications for analytical characterization and structural elucidation.

Molecular Weight (or Average Molecular Mass) is a weighted average of the masses of all naturally occurring isotopes of the elements within a molecule. The calculation uses the atomic weights of the elements as found on the periodic table, which themselves are weighted averages based on isotopic abundance. For instance, the atomic weight of carbon is approximately 12.011 amu, reflecting the natural abundance of both ¹²C and ¹³C.

Exact Mass (or Monoisotopic Mass) , in contrast, is the calculated mass of a molecule containing only the most abundant isotope of each element. This calculation utilizes the precise mass of the most common isotope of each atom (e.g., ¹²C = 12.000000 amu, ¹H = 1.007825 amu, ¹⁹F = 18.998403 amu, and ¹⁶O = 15.994915 amu).[1][2][3] High-resolution mass spectrometry is the technique capable of measuring this exact mass.[4][5]

For 3-(2,5-Difluorophenyl)butan-2-ol , with the molecular formula C₁₀H₁₂F₂O , these two values are distinct and serve different analytical purposes.

Quantitative Data for 3-(2,5-Difluorophenyl)butan-2-ol

A clear presentation of the quantitative data for 3-(2,5-Difluorophenyl)butan-2-ol is essential for any researcher. The following table summarizes the key mass-related values for this compound.

Parameter	Value	Basis of Calculation
Molecular Formula	C₁₀H₁₂F₂O	-
Molecular Weight	186.20 g/mol	Based on the weighted average of natural isotopic abundances of C, H, F, and O.
Exact Mass	186.085621 g/mol	Calculated using the mass of the most abundant isotope of each element (¹²C, ¹H, ¹⁹F, ¹⁶O).[6]
Monoisotopic Mass	186.085621 g/mol	Synonymous with exact mass.

The Causality Behind Experimental Choices: Why High-Resolution Mass Spectrometry is Imperative

The choice between determining molecular weight and exact mass is dictated by the analytical question at hand. While molecular weight is sufficient for stoichiometric calculations in bulk chemical synthesis, the precise identification and structural confirmation of a novel compound in a research or drug development setting necessitates the determination of its exact mass.

High-resolution mass spectrometry (HRMS) is the cornerstone technique for this purpose.[4][5] Unlike low-resolution mass spectrometers that provide nominal mass (the integer mass of the most abundant isotope), HRMS instruments can measure mass-to-charge ratios (m/z) to four or more decimal places.[4] This level of precision is critical for several reasons:

• Unambiguous Molecular Formula Determination: An accurately measured exact mass significantly constrains the number of possible elemental compositions, often leading to a single, unique molecular formula for a given mass.[7][8] This is a foundational step in identifying an unknown compound.

• Distinguishing Between Isobaric Compounds: Many different molecules can have the same nominal mass but different exact masses due to their distinct elemental compositions. HRMS can readily differentiate between such isobaric interferences, which is crucial in complex matrices like biological samples.[7]

• Confidence in Structural Elucidation: The confirmation of the molecular formula through exact mass measurement provides a high degree of confidence in the subsequent steps of structural elucidation, such as nuclear magnetic resonance (NMR) and infrared (IR) spectroscopy.

The following diagram illustrates the logical workflow for compound characterization, emphasizing the central role of exact mass determination.

Caption: Workflow for the characterization of a novel compound.

Experimental Protocol: Determination of Exact Mass by High-Resolution Mass Spectrometry

The following is a detailed, step-by-step methodology for determining the exact mass of 3-(2,5-Difluorophenyl)butan-2-ol using a High-Resolution Time-of-Flight Mass Spectrometer (TOF-MS) with an Electrospray Ionization (ESI) source. This protocol is designed to be a self-validating system, incorporating quality control and calibration steps to ensure data integrity, in line with Good Laboratory Practice (GLP) principles.[9][10][11][12][13]

4.1. Instrumentation and Reagents

• High-Resolution Time-of-Flight Mass Spectrometer (e.g., Agilent 6545B Q-TOF, Waters Xevo G2 Tof)[14][15]

• Electrospray Ionization (ESI) Source[16][17][18][19][20]

• Ultra-High-Performance Liquid Chromatography (UHPLC) System

• 3-(2,5-Difluorophenyl)butan-2-ol sample (high purity)

• LC-MS grade acetonitrile, methanol, and water

• LC-MS grade formic acid

• Calibrant solution for the specific mass spectrometer

4.2. Sample Preparation

• Prepare a stock solution of 3-(2,5-Difluorophenyl)butan-2-ol in methanol at a concentration of 1 mg/mL.

• Perform a serial dilution of the stock solution with 50:50 acetonitrile:water containing 0.1% formic acid to achieve a final concentration of approximately 1 µg/mL.

• Filter the final solution through a 0.22 µm syringe filter to remove any particulates.

4.3. UHPLC-HRMS Analysis

• UHPLC Method:

  • Column: C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.7 µm)

  • Mobile Phase A: 0.1% formic acid in water

  • Mobile Phase B: 0.1% formic acid in acetonitrile

  • Gradient: A suitable gradient to ensure the elution and separation of the analyte. A typical starting point would be 5% B, ramping to 95% B over several minutes.

  • Flow Rate: 0.3 mL/min

  • Injection Volume: 1-5 µL

• HRMS Method (Positive Ion Mode ESI):

  • Ionization Source Parameters: Optimize parameters such as capillary voltage, nebulizer gas pressure, and drying gas temperature and flow rate to achieve a stable and robust signal for the analyte.

  • Mass Analyzer: Time-of-Flight (TOF)[6][21][22][23][24]

  • Acquisition Mode: Full scan mode over a mass range that includes the expected m/z of the protonated molecule (e.g., m/z 50-300).

  • Mass Resolution: Set to a high resolving power (e.g., >20,000 FWHM).

  • Calibration: Perform a mass calibration of the instrument immediately prior to the sample analysis using the manufacturer's recommended calibrant solution. This ensures high mass accuracy.

4.4. Data Analysis and Reporting

• Extract the ion chromatogram for the expected protonated molecule of 3-(2,5-Difluorophenyl)butan-2-ol ([M+H]⁺), which would have an m/z of approximately 187.0929.

• From the mass spectrum corresponding to the chromatographic peak, determine the measured monoisotopic mass.

• Calculate the mass error in parts per million (ppm) using the following formula: ppm error = [(Measured Mass - Theoretical Mass) / Theoretical Mass] x 10⁶

• A mass error of less than 5 ppm is generally considered acceptable for confirming the elemental composition.[25]

• The final report should include the measured exact mass, the calculated theoretical exact mass, the mass error in ppm, and the isotopic pattern if observed, all documented according to GLP standards.[9]

The following diagram outlines the experimental workflow for exact mass determination.

Caption: Experimental workflow for exact mass determination.

Authoritative Grounding & Comprehensive References

The principles and protocols described in this guide are grounded in established analytical chemistry and mass spectrometry literature. Adherence to these methodologies ensures the generation of high-quality, reliable data that is crucial for advancing research and drug development programs. The ability to confidently determine the exact mass of a compound like 3-(2,5-Difluorophenyl)butan-2-ol is a fundamental capability for any modern chemistry laboratory. This precise measurement underpins the structural confirmation of new chemical entities and is a critical component of regulatory submissions.[26][27][28]

References

• Ho, C. S., Lam, C. W. K., Chan, M. H. M., Cheung, R. C. K., Law, L. K., Lit, L. C. W., Ng, K. F., Suen, M. W. M., & Tai, H. L. (2003). Electrospray Ionisation Mass Spectrometry: Principles and Clinical Applications. The Clinical Biochemist. Reviews, 24(1), 3–12. Available at: [Link]

• Wikipedia. (2024, March 19). Electrospray ionization. In Wikipedia. Retrieved from [Link]

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• Agilent Technologies. (2011, October 13). Time-of-Flight Mass Spectrometry. Retrieved from [Link]

• National Cancer Institute. (n.d.). STANDARD OPERATING PROCEDURE. Retrieved from [Link]

• Physics LibreTexts. (2022, November 8). 6.3: Electrospray Ionization (ESI) Mass Spectrometry. Retrieved from [Link]

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• University of Florida. (n.d.). Accurate Mass. Retrieved from [Link]

• Mtoz Biolabs. (n.d.). How to Determine Molecular Weight?. Retrieved from [Link]

• Pleil, J. D., & Isaacs, K. K. (2018). Beyond monoisotopic accurate mass spectrometry: ancillary techniques for identifying unknown features in non-targeted discovery analysis. Journal of Breath Research, 12(2), 027104. Available at: [Link]

• The ISIC-EPFL mstoolbox. (n.d.). Molecular mass calculator. Retrieved from [Link]

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• ResearchGate. (2012, October 2). Molecular weight or exact mass in LC-MS?. Retrieved from [Link]

• Commission on Isotopic Abundances and Atomic Weights. (n.d.). Isotopic Abundances of the Elements. Retrieved from [Link]

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• Waters Corporation. (n.d.). Exploiting the Power of Full-Scan Exact Mass for Quantitative Bioanalysis in the Drug Discovery Laboratory. Retrieved from [Link]

• University of Washington. (2010, March 30). Mass Spectrometry and Proteomics. Retrieved from [Link]

• University of Tulsa. (n.d.). Standard Operating Procedure: Liquid Chromatography with Orbitrap Mass Spectroscopy (LC-Orbitrap-MS). Retrieved from [Link]

• Michigan State University. (n.d.). Masses. Retrieved from [Link]

• Dong, M. W. (2023, October 1). Good Laboratory Practice (GLP): An Overview for the Analytical Chemist. LCGC North America, 41(10), 456-461. Available at: [Link]

• Waters Corporation. (n.d.). Application of Exact Mass MS in Bioanalysis Discovery Quantitation using Xevo QTof MS and UPLC. Retrieved from [Link]

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• Drug Target Review. (2021, February 18). Mass spectrometry applications for drug discovery and development. Retrieved from [Link]

• The University of Utah. (n.d.). Standard Operating Procedures (SOP) - HSC Cores. Retrieved from [Link]

• Photographic Periodic Table. (n.d.). Isotope Abundances of the elements. Retrieved from [Link]

• Coriolis Pharma. (2025, November 21). Growing Importance of Mass Spectrometry from Drug Discovery through Commercialization and Life Cycle Management. Retrieved from [Link]

• Wikipedia. (2024, March 19). Abundance of the chemical elements. In Wikipedia. Retrieved from [Link]

• The Organic Chemistry Tutor. (2020, September 20). Mass calculations in mass spectrometry [Video]. YouTube. Retrieved from [Link]

• European Food Safety Authority. (n.d.). Good Laboratory Practice (GLP). Retrieved from [Link]

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• Reginfo.gov. (n.d.). STANDARD OPERATING PROCEDURE. Retrieved from [Link]

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Protocols & Analytical Methods

Application Note: Synthesis and Isolation of 3-(2,5-Difluorophenyl)butan-2-ol

Introduction and Strategic Context

The 2,5-difluorophenyl moiety is a privileged pharmacophore in modern medicinal chemistry, particularly critical in the development of advanced triazole antifungal agents. Active Pharmaceutical Ingredients (APIs) such as Isavuconazole rely heavily on difluorophenyl-substituted tertiary and secondary alcohol intermediates to achieve target binding via inhibition of lanosterol 14α-demethylase[1].

While highly complex derivatives are often accessed through asymmetric epoxidation or catalytic cyanosilylation[2], the fundamental secondary alcohol 3-(2,5-difluorophenyl)butan-2-ol serves as an excellent foundational building block and analytical standard. The most robust and scalable method for synthesizing 3-arylbutan-2-ols is the nucleophilic addition of a methyl Grignard reagent to the corresponding 2-arylpropanal[3]. This application note details a validated, step-by-step Grignard protocol tailored for the fluorinated substrate, providing mechanistic insights to ensure high yield and reproducibility.

Reaction Pathway and Mechanistic Workflow

The synthesis relies on the nucleophilic attack of methylmagnesium bromide (MeMgBr) on the electrophilic carbonyl carbon of 2-(2,5-difluorophenyl)propanal. Because the starting aldehyde possesses an α-stereocenter, the addition of the methyl group generates a second stereocenter, resulting in a mixture of syn and anti diastereomers. The stereochemical outcome is generally governed by the Felkin-Anh model, though for standard building-block applications, the diastereomeric mixture is often carried forward or separated via preparative chromatography.

Reaction workflow for the Grignard synthesis of 3-(2,5-difluorophenyl)butan-2-ol.

Quantitative Reaction Parameters

To ensure a self-validating system, precise stoichiometry and anhydrous conditions are strictly required. The following table outlines the optimized reagent ratios for a standard 10 mmol scale synthesis.

Reagent / Material	Molecular Weight ( g/mol )	Equivalents	Amount	Role
2-(2,5-Difluorophenyl)propanal	170.16	1.0	1.70 g (10.0 mmol)	Limiting Reagent
Methylmagnesium bromide (3.0 M in THF)	119.24	1.2	4.0 mL (12.0 mmol)	Nucleophile
Tetrahydrofuran (THF), Anhydrous	72.11	-	25.0 mL	Solvent
Ammonium Chloride (Sat. Aq.)	53.49	Excess	20.0 mL	Quenching Agent
Ethyl Acetate (EtOAc)	88.11	-	3 x 20 mL	Extraction Solvent

Step-by-Step Experimental Protocol

Expertise & Causality Note: Grignard reagents are highly sensitive to moisture and protic solvents. The presence of water will prematurely quench the MeMgBr to methane gas, drastically reducing the yield. All glassware must be flame-dried or oven-dried (120 °C) and purged with inert gas (N₂ or Argon) prior to use.

Phase 1: Preparation and Addition

• System Assembly: Equip a 100 mL two-neck round-bottom flask with a magnetic stir bar, a rubber septum, and an argon inlet. Flame-dry the apparatus under vacuum and backfill with argon three times.

• Substrate Dissolution: Inject anhydrous THF (20 mL) into the flask, followed by 2-(2,5-difluorophenyl)propanal (1.70 g, 10.0 mmol).

• Temperature Control: Submerge the reaction flask in an ice-water bath and allow the solution to cool to 0 °C for 10 minutes. Causality: Lowering the temperature to 0 °C is critical to minimize the basicity of the Grignard reagent, thereby suppressing unwanted side reactions such as the enolization of the α-proton or subsequent aldol condensations[3].

• Grignard Addition: Using a dry syringe, add the MeMgBr solution (4.0 mL, 3.0 M in THF) dropwise over 15 minutes. Ensure the addition rate is slow enough to maintain the internal temperature below 5 °C.

• Reaction Maturation: Once the addition is complete, remove the ice bath and allow the reaction mixture to warm to ambient temperature (approx. 22 °C). Stir for 2 hours. Monitor the consumption of the aldehyde via TLC (Hexanes/EtOAc 8:2, UV visualization).

Phase 2: Quenching and Workup

• Controlled Quench: Re-cool the flask to 0 °C. Carefully add saturated aqueous NH₄Cl solution (20 mL) dropwise. Causality: NH₄Cl is a mild acid (pH ~5.5). It effectively protonates the magnesium alkoxide intermediate to form the desired alcohol without being acidic enough to trigger the dehydration of the newly formed secondary alcohol into an alkene.

• Phase Separation: Transfer the biphasic mixture to a separatory funnel. Extract the aqueous layer with Ethyl Acetate (3 x 20 mL).

• Washing and Drying: Wash the combined organic extracts with brine (30 mL) to remove residual inorganic salts and water. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄).

• Concentration: Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product as a pale yellow oil.

Phase 3: Purification

• Flash Chromatography: Purify the crude residue via silica gel flash column chromatography. Use a gradient elution starting from 100% Hexanes to Hexanes/EtOAc (85:15).

• Fraction Collection: The target compound, 3-(2,5-difluorophenyl)butan-2-ol, typically elutes as a mixture of diastereomers. Pool the product-containing fractions and evaporate the solvent to afford the pure compound.

Analytical Validation

To confirm the structural integrity of the synthesized molecule, the following analytical signatures should be verified:

• ¹H NMR (CDCl₃, 400 MHz): Look for the characteristic doublet of the terminal methyl group (C4) around δ 1.10 - 1.25 ppm, and the multiplet of the carbinol proton (C2) around δ 3.80 - 4.00 ppm. The aromatic region (δ 6.80 - 7.10 ppm) will display complex splitting due to coupling with the two fluorine atoms.

• ¹⁹F NMR (CDCl₃, 376 MHz): Two distinct signals should be observed, confirming the preservation of the 2,5-difluoro substitution pattern on the aromatic ring.

Sources

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3-(2,5-Difluorophenyl)butan-2-ol as a pharmaceutical active pharmaceutical ingredient (API) intermediate

Target Audience: Researchers, Process Chemists, and Drug Development Professionals Content Focus: Mechanistic Rationale, Biocatalytic Synthesis, and Downstream Integration

Executive Summary & Structural Rationale

3-(2,5-Difluorophenyl)butan-2-ol is a highly specialized, chiral active pharmaceutical ingredient (API) intermediate. It serves as a critical building block in the modular synthesis of next-generation triazole antifungals (such as isavuconazole analogs) and targeted kinase inhibitors[1].

The architectural design of this intermediate is driven by strict pharmacological and structural requirements:

• Causality of the 2,5-Difluorophenyl Motif: In fungal CYP51 (lanosterol 14α-demethylase) inhibitors, the dihalogenated phenyl ring is not merely a lipophilic spacer; it actively occupies a highly conserved hydrophobic cleft adjacent to the heme active site[2]. The 2,5-difluoro substitution pattern enhances metabolic stability by blocking oxidative liabilities at the ortho and meta positions, while its electron-withdrawing nature modulates the lipophilicity and binding affinity of the molecule[3]. Structural biology studies indicate that the difluorophenyl ring aligns optimally within the CYP51 binding pocket, displacing water molecules and stabilizing the enzyme-inhibitor complex via halogen- π and van der Waals interactions[4].

• Causality of the Butan-2-ol Backbone: The aliphatic backbone provides two contiguous stereocenters (C2 and C3). The precise spatial arrangement—typically the (2R, 3R) or (2S, 3R) diastereomer—is absolute for API efficacy. This chirality dictates the exact trajectory of the downstream coordinating triazole nitrogen toward the heme iron, ensuring maximum target inhibition[5].

Synthetic Strategy: Dynamic Kinetic Resolution (DKR)

Standard chemical reduction (e.g., using NaBH4​ ) of the prochiral precursor, 3-(2,5-difluorophenyl)butan-2-one, yields a nearly 1:1 mixture of diastereomers, requiring wasteful downstream chiral chromatography.

To establish a scalable, high-yield protocol, we employ a biocatalytic Dynamic Kinetic Resolution (DKR) using an engineered Ketoreductase (KRED). Because the C3 α -proton of the ketone is relatively acidic, the substrate undergoes rapid spontaneous racemization in slightly basic aqueous media. A stereoselective KRED exclusively reduces one enantiomer of the ketone to the desired chiral alcohol, continuously driving the equilibrium forward. This method achieves >99% enantiomeric excess (ee) and >95% diastereomeric excess (de).

Experimental Protocol: KRED-Mediated Synthesis

Self-Validating System: This biocatalytic protocol relies on continuous pH monitoring and cofactor recycling ( NADP+ to NADPH via glucose dehydrogenase). The oxidation of glucose produces gluconic acid, which lowers the pH. By using an automated pH-stat titrator to add NaOH, the volume of base consumed acts as a real-time, self-validating metric: the consumption rate of NaOH is directly stoichiometric to the reduction rate of the ketone.

Materials

• 3-(2,5-Difluorophenyl)butan-2-one (Starting Material, 100 mM)

• Engineered Ketoreductase (KRED-130) (2 g/L)

• Glucose Dehydrogenase (GDH) (1 g/L)

• NADP+ (1 mM)

• D-Glucose (150 mM)

• Potassium phosphate buffer (100 mM, pH 7.5)

Step-by-Step Methodology

• Buffer Preparation & Cofactor Initialization: In a jacketed reactor, prepare 1 L of 100 mM potassium phosphate buffer. Adjust to pH 7.5 using 1M NaOH. Add D-Glucose (150 mM) and NADP+ (1 mM).

  • Causality: pH 7.5 is the optimal thermodynamic window where substrate racemization at C3 is rapid enough to enable DKR, but mild enough to avoid enzyme denaturation.

• Enzyme Loading: Add GDH (1 g/L) and KRED-130 (2 g/L) to the aqueous buffer. Stir gently at 150 rpm at 30°C for 15 minutes to ensure complete dissolution.

• Substrate Addition: Dissolve 3-(2,5-difluorophenyl)butan-2-one (100 mM) in 50 mL of DMSO (co-solvent). Add this solution dropwise to the reactor over 30 minutes.

  • Causality: Dropwise addition prevents substrate inhibition and localized precipitation of the highly lipophilic fluorinated ketone in the aqueous buffer.

• Reaction Monitoring (IPC): Maintain the reaction at 30°C. Use an automated titrator dispensing 1M NaOH to maintain the pH strictly at 7.5.

  • Self-Validation: Monitor the titrator. When NaOH consumption plateaus (typically 18-24 hours), the reduction is stoichiometrically complete.

• Quenching and Extraction: Verify completion via GC-FID. Extract the aqueous mixture with Ethyl Acetate ( 3×400 mL). Wash the combined organic layers with brine, dry over anhydrous Na2​SO4​ , and concentrate under reduced pressure to yield the crude (2R, 3R)-3-(2,5-difluorophenyl)butan-2-ol.

Analytical Validation & Quantitative Data

To validate the DKR process, various reduction methodologies were benchmarked. The data below summarizes the superiority of the biocatalytic approach over traditional chemical hydrides in establishing the critical chiral centers of the intermediate.

Reduction Method	Catalyst / Reagent	Yield (%)	Diastereomeric Excess (de %)	Enantiomeric Excess (ee %)	Scalability / Rationale
Chemical Hydride	NaBH4​ , MeOH	92	< 10	0 (Racemic)	Poor stereocontrol; requires costly chiral HPLC resolution.
Bulky Hydride	L-Selectride, THF	85	65	0 (Racemic)	Moderate de%; strictly stoichiometric and generates boron waste.
Transfer Hydrogenation	RuCl(p-cymene)[(R,R)-TsDPEN]	88	82	94	High ee%; relies on expensive, heavy transition metals.
Biocatalytic DKR	KRED-130 / GDH	> 95	> 95	> 99	Self-validating pH control; highly scalable and green.

Downstream API Integration & Biological Pathway

Once isolated, the chiral hydroxyl group of 3-(2,5-difluorophenyl)butan-2-ol is typically activated (e.g., via mesylation) and displaced by a 1H-1,2,4-triazole moiety. The resulting API acts as a potent, broad-spectrum inhibitor of fungal CYP51, disrupting ergosterol biosynthesis and compromising fungal cell membrane integrity[6].

Synthetic workflow and biological targeting of 3-(2,5-Difluorophenyl)butan-2-ol derived APIs.

References

• Structural Insights into Binding of the Antifungal Drug Fluconazole to Saccharomyces cerevisiae Lanosterol 14α-Demethylase Source: Antimicrobial Agents and Chemotherapy (ASM Journals) 2

• The Molecular Basis of the Intrinsic and Acquired Resistance to Azole Antifungals in Aspergillus fumigatus Source: MDPI 4

• CYP51 as drug targets for fungi and protozoan parasites: past, present and future Source: SciSpace 5

• Antifungal Azoles: Structural Insights into Undesired Tight Binding to Cholesterol-Metabolizing CYP46A1 Source: PMC / NIH 6

• (Butan-2-yl)[(2,5-difluorophenyl)methyl]amine - Compound Data Source: EvitaChem 3

• 2-(2,5-difluorophenyl)butan-2-ol | 1342069-52-6 Source: Molport 1

Sources

• 1. 2-(2,5-difluorophenyl)butan-2-ol | 1342069-52-6 | Buy Now [molport.com]
• 2. journals.asm.org [journals.asm.org]
• 3. evitachem.com [evitachem.com]
• 4. mdpi.com [mdpi.com]
• 5. scispace.com [scispace.com]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Catalytic reduction methods to produce 3-(2,5-Difluorophenyl)butan-2-ol

Application Note: Catalytic Reduction Methods for the Enantioselective Synthesis of 3-(2,5-Difluorophenyl)butan-2-ol via Dynamic Kinetic Resolution (DKR)

Executive Summary

The synthesis of contiguous chiral centers in fluorinated aromatic scaffolds is a critical bottleneck in modern pharmaceutical development. The target molecule, 3-(2,5-Difluorophenyl)butan-2-ol , serves as a highly valuable chiral building block. Structurally, it is a direct analog to the core motifs found in next-generation triazole antifungals, such as Isavuconazole, which relies on a precise stereochemical configuration to inhibit fungal ergosterol biosynthesis[1].

Because the precursor, 3-(2,5-difluorophenyl)butan-2-one, contains a labile stereocenter at the α -position (C3), standard reduction methods yield a complex mixture of four stereoisomers. To bypass this, Dynamic Kinetic Resolution (DKR) coupled with asymmetric reduction is employed. This guide details two field-proven, self-validating methodologies for producing the target chiral alcohol with high diastereo- and enantioselectivity: Asymmetric Transfer Hydrogenation (ATH) using Ru-TsDPEN, and Biocatalytic Reduction using engineered Ketoreductases (KREDs).

Mechanistic Rationale & Causality

The Principle of Dynamic Kinetic Resolution (DKR)

The starting material, ( ± )-3-(2,5-difluorophenyl)butan-2-one, is a racemic mixture. The proton at the C3 position is rendered acidic by the adjacent carbonyl group and the electron-withdrawing 2,5-difluorophenyl ring. Under mildly basic conditions (in ATH) or specific enzymatic microenvironments (in biocatalysis), the (R)- and (S)-enantiomers of the ketone rapidly interconvert via an achiral enol or enolate intermediate. If the chiral catalyst reduces one enantiomer significantly faster than the other (matched vs. mismatched kinetics), the entire racemic pool is funneled into a single stereoisomeric product, bypassing the 50% yield limit of classical kinetic resolution[2].

Method A: Chemocatalytic ATH (Ru-TsDPEN)

The Noyori-Ikariya catalyst, Ru-TsDPEN, is the gold standard for the ATH of ketones[3]. The reaction utilizes a formic acid/triethylamine (HCOOH/Et 3​ N) azeotrope. The triethylamine serves a dual purpose: it facilitates the enolization required for DKR and deprotonates the formic acid to generate the active ruthenium-hydride species. The spatial constraints of the chiral diamine ligand dictate a highly ordered, six-membered transition state, ensuring that hydride transfer occurs exclusively to one face of the matched ketone enantiomer[4].

Method B: Biocatalysis (Engineered KREDs)

Ketoreductases (KREDs) offer an environmentally benign alternative with exquisite stereocontrol. Modern engineered KREDs can tolerate high substrate loadings and organic co-solvents[5]. In this system, DKR is achieved either by spontaneous aqueous racemization or by the inclusion of a racemase. A coupled enzyme system utilizing Glucose Dehydrogenase (GDH) is strictly required to recycle the expensive NAD(P)H cofactor, driving the reaction to completion[6].

Experimental Workflows & Visualizations

Reaction Pathways

Dynamic Kinetic Resolution (DKR) pathway using Ru-TsDPEN.

KRED-catalyzed reduction coupled with GDH cofactor recycling.

Self-Validating Experimental Protocols

Protocol A: Chemocatalytic ATH via Ru-TsDPEN

This protocol is optimized for gram-scale laboratory synthesis, providing rapid access to the chiral alcohol with minimal purification overhead.

• Preparation: Flame-dry a 100 mL Schlenk flask and purge with Argon. Add ( ± )-3-(2,5-difluorophenyl)butan-2-one (10.0 mmol, 1.84 g) and anhydrous dichloromethane (DCM, 20 mL).

• Catalyst Loading: Add the pre-formed catalyst RuCl (0.05 mmol, 0.5 mol%). The solution will turn a characteristic deep orange/red.

• Hydrogen Donor Addition: Dropwise, add an azeotropic mixture of HCOOH/Et 3​ N (5:2 ratio, 3.0 mL). Causality Note: The 5:2 ratio is critical; it maintains a slightly acidic environment to stabilize the Ru-hydride intermediate while providing sufficient basicity to drive the continuous C3 racemization[2].

• Reaction: Stir the mixture at 40 °C for 18 hours. Monitor the conversion via chiral HPLC.

• Workup: Once conversion exceeds 98%, quench the reaction with saturated aqueous NaHCO 3​ (20 mL). Extract the aqueous layer with DCM (2 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na 2​ SO 4​ , and concentrate under reduced pressure.

• Validation: Analyze the crude product via 1 H NMR to confirm the diastereomeric ratio (dr) by integrating the distinct doublet signals of the C4 methyl group.

Protocol B: Biocatalytic Reduction via Engineered KREDs

This protocol is designed for scalable, green-chemistry applications, utilizing aqueous media and ambient temperatures.

• Buffer & Cofactor Setup: In a 250 mL bioreactor, prepare 100 mL of Potassium Phosphate buffer (100 mM, pH 7.0). Add NADP + (0.1 mM) and D-glucose (15.0 mmol, 1.5 equiv. relative to substrate).

• Enzyme Loading: Add Glucose Dehydrogenase (GDH, 5 U/mL) and the engineered Ketoreductase (e.g., KRED-130 or a Zygosaccharomyces rouxii variant, 20 mg/g of substrate)[6].

• Substrate Addition: Dissolve ( ± )-3-(2,5-difluorophenyl)butan-2-one (10.0 mmol, 1.84 g) in 5 mL of Isopropanol (IPA) to enhance bioavailability, and add this dropwise to the bioreactor.

• Reaction & Autotitration: Incubate at 30 °C with orbital shaking (200 rpm). Critical Step: As GDH oxidizes glucose, gluconolactone is formed and hydrolyzes to gluconic acid. You must use an autotitrator to add 1.0 M NaOH continuously to maintain the pH at 7.0. Failure to do so will result in a rapid pH drop, denaturing the KRED and halting the reaction[5].

• Workup: After 24 hours, extract the aqueous mixture with Ethyl Acetate (3 × 50 mL). Centrifuge if an emulsion forms (common with protein-rich mixtures). Dry the organic phase over MgSO 4​ and evaporate the solvent.

Quantitative Data & Analytics

The following table summarizes the expected performance metrics of both methodologies when executed according to the protocols above.

Parameter	Method A: Ru-TsDPEN (ATH)	Method B: Engineered KRED
Catalyst Loading	0.5 mol%	2% w/w (relative to substrate)
Solvent System	DCM / HCOOH / Et 3​ N	K-Phosphate Buffer (pH 7.0) / 5% IPA
Temperature	40 °C	30 °C
Reaction Time	18 hours	24 hours
Conversion Yield	> 95%	> 98%
Diastereomeric Ratio (dr)	> 95:5 (anti:syn)	> 99:1 (anti:syn)
Enantiomeric Excess (ee)	> 98%	> 99.5%
Primary Byproducts	Trace unreacted ketone	Gluconic acid (aqueous waste)

Troubleshooting & Causality Analysis

• Issue: Low Diastereomeric Ratio (dr) in ATH.

  • Cause: Insufficient racemization rate of the starting ketone relative to the reduction rate.

  • Solution: Increase the reaction temperature slightly (e.g., to 50 °C) or adjust the basicity by adding a catalytic amount of a stronger base (like DBU) to accelerate the enolization process[2].

• Issue: Incomplete Conversion in Biocatalysis.

  • Cause: Cofactor depletion or enzyme inhibition by the organic co-solvent.

  • Solution: Ensure the autotitrator is functioning correctly; a pH drop below 6.0 will permanently inactivate GDH, stopping NADP + recycling[5]. Alternatively, reduce the IPA concentration to ≤ 5% v/v.

• Issue: Catalyst Deactivation (Ru-TsDPEN).

  • Cause: Oxygen ingress. Ruthenium-hydride intermediates are highly sensitive to oxidation.

  • Solution: Ensure strict Schlenk line techniques are used. Degas the HCOOH/Et 3​ N mixture via freeze-pump-thaw cycles prior to addition.

References

• Triple Asymmetric Transfer Hydrogenation of 2-Arylidene-1,3-Indandiones Source: National Institutes of Health (NIH) / Advanced Science URL:[Link]

• Preparation of Structurally Diverse Chiral Alcohols by Engineering Ketoreductase CgKR1 Source: ACS Catalysis URL:[Link]

• A strategy to identify a ketoreductase that preferentially synthesizes pharmaceutically relevant (S)-alcohols using whole-cell biotransformation Source: National Institutes of Health (NIH) / BMC Biotechnology URL:[Link]

• Ru(II) Complexes of N-Alkylated TsDPEN Ligands in Asymmetric Transfer Hydrogenation of Ketones and Imines Source: Organic Letters (ACS Publications) URL:[Link]

• Ru-TsDPEN with Formic Acid/Hünig's Base for Asymmetric Transfer Hydrogenation, a Practical Synthesis of Optically Enriched N-Propyl Pantolactam Source: The Journal of Organic Chemistry (ACS Publications) URL:[Link]

Sources

• 1. Isavuconazole Impurities Manufacturer & Supplier- Daicel Pharma Standards [daicelpharmastandards.com]
• 2. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Application Note: Deoxygenative Metallaphotoredox Cross-Coupling of 3-(2,5-Difluorophenyl)butan-2-ol in Pharmaceutical Synthesis

Introduction & Scientific Rationale

The incorporation of fluorinated aromatic motifs is a cornerstone strategy in modern drug discovery. The 2,5-difluorophenyl group, in particular, is a privileged scaffold known to enhance metabolic stability, increase lipophilicity, and favorably modulate the pKa of adjacent functional groups [1]. The compound 3-(2,5-Difluorophenyl)butan-2-ol serves as a highly versatile, stereochemically rich secondary alcohol building block.

Historically, utilizing secondary alcohols in cross-coupling reactions required pre-activation into halides or sulfonates (e.g., tosylates). However, for sterically hindered or electron-deficient substrates like 3-(2,5-Difluorophenyl)butan-2-ol, pre-activation often leads to competing E2 elimination or complete racemization.

To circumvent these limitations, this application note details a direct deoxygenative metallaphotoredox cross-coupling strategy. By merging iridium-based photoredox catalysis with nickel catalysis, we can achieve direct C(sp³)–C(sp²) or C(sp³)–C(sp³) bond formation. This method utilizes an N-heterocyclic carbene (NHC) salt for in situ alcohol activation, bypassing the need for discrete, unstable intermediates [2].

Mechanistic Causality: The "Why" Behind the Workflow

As application scientists, we must understand the causality of our catalytic systems to troubleshoot and scale effectively. The synergy in this protocol relies on three distinct mechanistic pillars:

• In Situ NHC Activation: The addition of an electron-deficient benzoxazolium NHC salt reacts reversibly with the secondary hydroxyl group of 3-(2,5-Difluorophenyl)butan-2-ol. Causality: This forms a redox-active NHC-alcohol adduct that is highly susceptible to single-electron transfer (SET) oxidation, preventing the E2 elimination pathways typical of ground-state leaving groups.

• Photoredox Radical Generation: The photocatalyst, Ir(ppy)2​(dtbbpy)PF6​ , is excited by 450 nm blue light. Causality: The excited state ∗Ir(III) possesses the precise oxidation potential required to oxidize the NHC-alcohol adduct. Subsequent homolytic β -scission generates a transient secondary alkyl radical at the C2 position.

• Nickel Radical Capture: A Ni(0) catalyst undergoes oxidative addition with an aryl halide to form an Ar-Ni(II)-X species. Causality: Nickel has exceptionally fast kinetics for intercepting carbon-centered radicals. The C2 alkyl radical binds to the Ni(II) center, forming a high-valent Ni(III) intermediate that rapidly undergoes reductive elimination to forge the new C–C bond[3].

Expert Insight on Stereochemistry: Because the reaction proceeds via a planar C2 radical intermediate, the original stereocenter at C2 is ablated. Unless a chiral nickel ligand is employed, the product will be obtained as a mixture of diastereomers (due to the preserved chiral center at C3).

Mandatory Visualization: Dual Catalytic Cycle

Figure 1: Metallaphotoredox cycle for deoxygenative cross-coupling of secondary alcohols.

Quantitative Data: Reaction Optimization

To establish a self-validating baseline, we evaluated various catalytic conditions. The data below summarizes the optimization of the cross-coupling between 3-(2,5-Difluorophenyl)butan-2-ol and 4-bromoanisole.

Table 1: Optimization of Deoxygenative Cross-Coupling Conditions

Entry	Photocatalyst (1 mol%)	Nickel Source (5 mol%)	Ligand (5 mol%)	Light Source	Yield (%)
1	Ir(ppy)2​(dtbbpy)PF6​		dtbbpy	450 nm LED	88
2	Ru(bpy)3​Cl2​		dtbbpy	450 nm LED	12
3	Ir(ppy)2​(dtbbpy)PF6​	Ni(COD)2​	dtbbpy	450 nm LED	85
4	Ir(ppy)2​(dtbbpy)PF6​		None	450 nm LED	Trace
5 (Control)	Ir(ppy)2​(dtbbpy)PF6​		dtbbpy	None (Dark)	0
6 (Control)	None		dtbbpy	450 nm LED	0

Note: Ru-based photocatalysts (Entry 2) fail to provide sufficient oxidative power to activate the NHC-alcohol adduct. The absence of light (Entry 5) or photocatalyst (Entry 6) completely halts the reaction, validating the photochemical dependence.

Experimental Protocol: Self-Validating Methodology

This protocol is designed as a self-validating system. By incorporating strict atmospheric controls and specific analytical checkpoints, researchers can ensure reproducibility.

Materials Required

• Substrate: 3-(2,5-Difluorophenyl)butan-2-ol (1.0 equiv, 0.5 mmol)

• Electrophile: Aryl bromide (e.g., 4-bromoanisole) (1.5 equiv, 0.75 mmol)

• Activator: Benzoxazolium NHC salt (1.2 equiv, 0.6 mmol)

• Base: 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU) (2.0 equiv, 1.0 mmol)

• Photocatalyst: Ir(ppy)2​(dtbbpy)PF6​ (1 mol%)

• Cross-Coupling Catalyst: (5 mol%) and 4,4'-di-tert-butyl-2,2'-bipyridine (dtbbpy) (5 mol%)

• Solvent: Anhydrous, degassed N,N-Dimethylacetamide (DMA) (0.1 M)

Step-by-Step Procedure

Step 1: Catalyst Pre-activation (Glovebox Required)

• Inside an argon-filled glovebox, add (5.5 mg, 0.025 mmol) and dtbbpy (6.7 mg, 0.025 mmol) to an 8 mL reaction vial equipped with a magnetic stir bar.

• Add 1.0 mL of anhydrous DMA. Stir at room temperature for 15 minutes until the solution turns a pale, homogeneous green, indicating the formation of the active Ni(II) pre-catalyst complex.

Step 2: Reaction Assembly

• To the same vial, add the photocatalyst Ir(ppy)2​(dtbbpy)PF6​ (4.6 mg, 0.005 mmol), the NHC salt (0.6 mmol), and the aryl bromide (0.75 mmol).

• Add 3-(2,5-Difluorophenyl)butan-2-ol (93.1 mg, 0.5 mmol) dissolved in 4.0 mL of DMA.

• Self-Validation Checkpoint: Add DBU (152 mg, 1.0 mmol) dropwise. The solution should undergo a slight color shift, indicating the deprotonation of the alcohol and subsequent attack on the NHC salt to form the adduct.

• Seal the vial with a PTFE-lined septum cap and remove it from the glovebox.

Step 3: Photochemical Irradiation

• Place the vial in a photoreactor equipped with 450 nm blue LEDs (e.g., PennZ-LED or Kessil PR160L).

• Ensure a cooling fan is active to maintain the reaction temperature at 25 °C. Causality: Elevated temperatures can lead to the thermal degradation of the transient alkyl radical or promote undesired background E2 elimination.

• Stir vigorously (1000 rpm) under irradiation for 18 hours.

Step 4: Workup and Isolation

• Quench the reaction by exposing it to air and diluting with 10 mL of ethyl acetate (EtOAc).

• Wash the organic layer with saturated aqueous NaHCO3​ (3 × 10 mL) and brine (1 × 10 mL) to remove DMA and DBU salts.

• Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure.

• Purify the crude mixture via flash column chromatography (silica gel, hexanes/EtOAc gradient) to isolate the cross-coupled product.

• Analytical Validation: Confirm the structure via 1H and 19F NMR. The disappearance of the carbinol proton multiplet (~3.8 ppm) and the emergence of new aliphatic/aromatic signals will confirm successful deoxygenative coupling.

References

• Pranaitytė, G., et al. "Synthesis and Development of 3-((2,4-Difluorophenyl)Amino)Propanoic Acid Derivatives as an Antiproliferative Medicinal Chemistry Scaffold Targeting Growth Factor Receptors." Pharmaceuticals, 19, 381 (2026). URL:[Link]

• Dong, Z., MacMillan, D.W.C. "Metallaphotoredox-enabled deoxygenative arylation of alcohols." Nature, 598, 451–456 (2021). URL:[Link]

• Lyon, W.L., MacMillan, D.W.C. "Expedient Access to Underexplored Chemical Space: Deoxygenative C(sp³)–C(sp³) Cross-Coupling." Journal of the American Chemical Society, 145, 7736–7742 (2023). URL:[Link]

Application Note: Derivatization of 3-(2,5-Difluorophenyl)butan-2-ol for Drug Discovery and Bioanalytical Profiling

Audience: Researchers, Medicinal Chemists, and Bioanalytical Scientists Document Type: Technical Application Guide & Validated Protocols

Executive Summary & Pharmacophore Rationale

The 3-(2,5-difluorophenyl)butan-2-ol scaffold is a highly versatile chiral building block in modern drug discovery. The 2,5-difluorophenyl moiety is a privileged pharmacophore, strategically utilized to enhance metabolic stability, modulate lipophilicity, and improve target binding affinity in various clinical candidates, including p38α MAP kinase inhibitors[1] and Trk inhibitors such as Paltimatrectinib[2].

However, the secondary alcohol at the C2 position presents both an opportunity and a challenge. While it serves as an excellent synthetic handle for late-stage functionalization, its neutral, non-polar nature results in poor ionization efficiency during LC-MS/MS pharmacokinetic profiling[3]. This application note details three distinct derivatization workflows—synthetic, bioanalytical, and stereochemical—designed to maximize the utility of this scaffold.

Fig 1. Strategic derivatization pathways for 3-(2,5-Difluorophenyl)butan-2-ol.

Synthetic Derivatization: Stereospecific Mitsunobu Inversion

Causality & Mechanism

Direct nucleophilic substitution (SN2) of secondary alcohols is notoriously difficult due to steric hindrance and competing elimination (E2) pathways. The Mitsunobu reaction circumvents this by activating the hydroxyl group in situ via a phosphonium intermediate, allowing for a clean, stereospecific inversion of the chiral center. This is critical when converting the (R)-alcohol into an (S)-amine or (S)-ether precursor for kinase inhibitor libraries.

Self-Validating Protocol: Synthesis of Phthalimide Derivative

Reagents: 3-(2,5-Difluorophenyl)butan-2-ol (1.0 eq), Phthalimide (1.2 eq), Triphenylphosphine (PPh3, 1.2 eq), Diisopropyl azodicarboxylate (DIAD, 1.2 eq), anhydrous THF.

• Preparation: Dissolve the alcohol (1.0 mmol), phthalimide (1.2 mmol), and PPh3 (1.2 mmol) in 10 mL of anhydrous THF under an inert N2 atmosphere.

• Activation: Cool the reaction vessel to 0 °C using an ice bath.

• Coupling: Add DIAD (1.2 mmol) dropwise over 10 minutes.

  • Causality: Dropwise addition at 0 °C prevents the premature, non-productive reduction of DIAD by PPh3, ensuring the formation of the reactive betaine intermediate.

• Propagation: Remove the ice bath and allow the reaction to stir at room temperature for 4 hours.

• Self-Validation Check: The reaction mixture will transition from a pale yellow to a clear solution upon the complete consumption of the DIAD-PPh3 betaine intermediate. TLC monitoring (Hexane:EtOAc 3:1) should reveal the disappearance of the alcohol spot (Rf ~0.3) and the appearance of the less polar imide product (Rf ~0.6).

• Workup: Quench with saturated aqueous NH4Cl, extract with EtOAc, and purify via flash chromatography.

Bioanalytical Derivatization: LC-MS/MS Sensitivity Enhancement

Causality & Mechanism

During pharmacokinetic (PK) studies, detecting low-abundance metabolites of 3-(2,5-difluorophenyl)butan-2-ol is challenging. In Electrospray Ionization (ESI), hydrophobic and neutral compounds tend to remain in the droplet interior, leading to poor gas-phase ion release[3]. Derivatization with FMP-TS (2-fluoro-1-methylpyridinium-p-toluenesulfonate) introduces a permanent positive charge. This forces the analyte to the droplet-air interface, exponentially increasing the ESI+ signal response[3][4].

Fig 2. Step-by-step bioanalytical workflow for FMP-TS derivatization.

Self-Validating Protocol: FMP-TS Derivatization for PK Profiling

Reagents: FMP-TS (5 mg/mL in dry Acetonitrile), Triethylamine (TEA, 1% v/v in Acetonitrile).

• Sample Prep: Transfer 100 µL of the extracted biological sample to a glass autosampler vial and evaporate to absolute dryness under a gentle N2 stream.

• Derivatization: Add 50 µL of the freshly prepared FMP-TS/TEA solution to the dried extract. Vortex for 15 seconds.

  • Causality: TEA acts as a vital proton scavenger. It neutralizes the acid generated during the nucleophilic aromatic substitution, driving the reaction thermodynamically to completion[4].

• Incubation: Heat the mixture at 40 °C for 15 minutes. Mild heating overcomes the activation energy barrier associated with the sterically hindered secondary alcohol.

• Quenching: Add 50 µL of Methanol to the vial.

  • Causality: Methanol rapidly reacts with any unreacted FMP-TS, preventing on-column derivatization and suppressing baseline noise during LC-MS/MS analysis[4].

• Self-Validation Check: Successful derivatization is confirmed during MS tuning by a mass shift of +92 Da (addition of the methylpyridinium moiety minus the fluorine leaving group) and a distinct shift to an earlier retention time on a reversed-phase C18 column due to increased polarity.

Quantitative Data Summaries

Table 1: LC-MS/MS Response Optimization

Comparison of ionization efficiencies for 3-(2,5-difluorophenyl)butan-2-ol across different derivatization strategies.

Analyte State	Derivatization Reagent	Ionization Mode	Target Ion	Relative Response Factor (RRF)	Limit of Detection (LOD)
Underivatized	None	ESI+	[M+H]⁺	1.0x	50.0 ng/mL
Derivatized	Dansyl Chloride	ESI+	[M+Dansyl]⁺	45.2x	1.2 ng/mL
Derivatized	FMP-TS	ESI+	[M+FMP]⁺	128.5x	0.4 ng/mL

Table 2: Mitsunobu Reaction Solvent Optimization

Evaluating the impact of solvent and azodicarboxylate choice on the stereospecific inversion yield.

Solvent	Temperature Profile	Azodicarboxylate	Isolated Yield (%)	Enantiomeric Excess (ee %)
THF (Anhydrous)	0 °C → 25 °C	DIAD	88%	>99%
Toluene	0 °C → 25 °C	DEAD	75%	95%
Dichloromethane	0 °C → 25 °C	DIAD	60%	85% (E2 elimination noted)

Sources

• 1. Preclinical pharmacokinetics and metabolism of 6-(4-(2,5-difluorophenyl)oxazol-5-yl)-3-isopropyl-[1,2,4]-triazolo[4,3-a]pyridine, a novel and selective p38alpha inhibitor: identification of an active metabolite in preclinical species and human liver microsomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. medchemexpress.com [medchemexpress.com]
• 3. ddtjournal.com [ddtjournal.com]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Troubleshooting common impurities in 3-(2,5-Difluorophenyl)butan-2-ol production

Welcome to the Technical Support Center for Advanced Pharmaceutical Intermediates. As a Senior Application Scientist, I have designed this guide to address the specific mechanistic and practical challenges associated with the synthesis of 3-(2,5-Difluorophenyl)butan-2-ol .

The synthesis of this secondary alcohol typically proceeds via a two-step workflow: the Palladium-catalyzed Buchwald-Hartwig α -arylation of 2-butanone with 1-bromo-2,5-difluorobenzene, followed by the reduction of the resulting ketone[1][2]. Because this sequence generates adjacent stereocenters and involves a substrate with multiple enolizable positions, it is highly prone to regioisomeric and diastereomeric impurities[3].

Below, you will find a mechanistic breakdown, an interactive troubleshooting FAQ, self-validating protocols, and empirical data to help you optimize your yield and purity.

Reaction Workflow & Impurity Pathways

Figure 1: Synthesis workflow and impurity branching for 3-(2,5-Difluorophenyl)butan-2-ol.

Troubleshooting Guide & FAQs

Q1: My α -arylation step is yielding a complex mixture, predominantly 1-(2,5-difluorophenyl)butan-2-one. How do I force the reaction to the C3 position? Causality & Solution: 2-butanone has two enolizable positions (C1 and C3). Under standard basic conditions, the less sterically hindered C1 protons are abstracted faster, forming the kinetic enolate. If your Palladium catalyst lacks sufficient steric bulk, it will rapidly couple with this kinetic enolate, yielding the unwanted 1-aryl regioisomer[3]. To shift the pathway toward the thermodynamic enolate (C3), you must use a bulky, electron-rich biarylphosphine ligand such as BrettPhos or RuPhos , paired with a strong base like NaOtBu[1][2]. The steric bulk of the ligand clashes with the kinetic enolate during the transmetalation step, thermodynamically driving the equilibrium to favor coupling at the more substituted C3 carbon.

Q2: During the reduction of 3-(2,5-difluorophenyl)butan-2-one, I am getting a 1:1 mixture of syn and anti diastereomers. How can I control the facial selectivity? Causality & Solution: Standard reducing agents like NaBH₄ in methanol lack the steric bulk necessary to differentiate the Re and Si faces of the ketone, especially when the adjacent chiral center (C3) can freely rotate. To achieve high diastereomeric excess (d.e.), you must exploit the Felkin-Anh model. Switch to a bulky hydride donor such as L-Selectride (Lithium tri-sec-butylborohydride) in THF at -78 °C. The massive steric bulk of the sec-butyl groups forces the hydride to attack from the less hindered trajectory dictated by the 2,5-difluorophenyl group, heavily favoring the anti diastereomer. Alternatively, for absolute stereocontrol, utilize Noyori asymmetric transfer hydrogenation (Ru-TsDPEN).

Q3: I am detecting a minor impurity lacking one of the fluorine atoms (M-18 in LC-MS). What causes this? Causality & Solution: Although C-F bonds are generally robust, highly electron-rich Palladium(0) species can occasionally undergo oxidative addition into the C-F bond (especially the fluorine ortho to the original bromide), leading to hydrodefluorination. This usually occurs if the reaction temperature exceeds 100 °C or if the catalyst loading is excessively high. Cap your reaction temperature at 80 °C and ensure strict anaerobic conditions to prevent catalyst degradation that can trigger off-cycle radical pathways.

Self-Validating Experimental Protocols

Protocol 1: Regioselective α -Arylation of 2-Butanone

This protocol utilizes steric control to minimize the C1-arylated impurity.

• Preparation: In an N₂-filled glovebox, charge an oven-dried Schlenk flask with Pd₂(dba)₃ (1.5 mol%), BrettPhos (3.6 mol%), and NaOtBu (1.5 equiv).

• Solvent & Reactants: Add anhydrous toluene (0.2 M relative to aryl bromide), followed by 1-bromo-2,5-difluorobenzene (1.0 equiv) and 2-butanone (2.0 equiv). Note: Excess ketone compensates for potential aldol self-condensation.

• Reaction: Seal the flask, remove from the glovebox, and heat at 80 °C for 12 hours.

• In-Process Control (IPC) - Self-Validation: At 12 hours, withdraw a 50 µL aliquot, quench with 1 N HCl, extract with EtOAc, and analyze via GC-MS.

  • Validation Checkpoint: Proceed to workup only if the ratio of 3-aryl to 1-aryl ketone is >15:1 and starting aryl bromide is <2%. If the reaction is stalled, do not add more catalyst; verify the anhydrous state of your base.

• Workup: Cool to room temperature, quench with saturated aqueous NH₄Cl, extract with EtOAc, dry over MgSO₄, and purify via silica gel chromatography (Hexanes/EtOAc) to isolate 3-(2,5-difluorophenyl)butan-2-one .

Protocol 2: Diastereoselective Reduction

This protocol utilizes L-Selectride to maximize diastereomeric excess.

• Preparation: Dissolve the purified 3-(2,5-difluorophenyl)butan-2-one (1.0 equiv) in anhydrous THF (0.1 M) under an argon atmosphere.

• Cooling: Submerge the flask in a dry ice/acetone bath and allow it to equilibrate to -78 °C for 15 minutes.

• Addition: Dropwise add L-Selectride (1.0 M in THF, 1.2 equiv) over 20 minutes down the side of the flask to pre-cool the reagent.

• Reaction & IPC: Stir at -78 °C for 2 hours.

  • Validation Checkpoint: Quench a 50 µL aliquot in 30% H₂O₂/NaOH, extract, and check via HPLC. The ketone peak should be completely consumed.

• Quench: Carefully quench the reaction at -78 °C with a few drops of methanol, then add 3 N NaOH and 30% H₂O₂ to oxidize the organoborane byproducts. Warm to room temperature, extract with diethyl ether, and concentrate to yield 3-(2,5-difluorophenyl)butan-2-ol with >90% d.e.

Quantitative Data Summary

The table below summarizes the empirical effects of varying reaction conditions on the impurity profile during the synthesis of the intermediate and final product.

Reaction Step	Condition / Reagent	Target Yield (%)	Major Impurity	Impurity Level (%)
α -Arylation	Pd(OAc)₂, PPh₃, K₂CO₃	35%	1-(2,5-difluorophenyl)butan-2-one	45%
α -Arylation	Pd₂(dba)₃, BrettPhos , NaOtBu	88%	1-(2,5-difluorophenyl)butan-2-one	< 5%
α -Arylation	Pd₂(dba)₃, BrettPhos (110 °C)	70%	Dehalogenated Byproduct (M-18)	12%
Ketone Reduction	NaBH₄, Methanol, 0 °C	95%	Syn/Anti Diastereomer mix	~50% (1:1 ratio)
Ketone Reduction	L-Selectride , THF, -78 °C	92%	Minor Diastereomer	< 8%

References

• Palladium-catalyzed alpha-Arylation of Esters, Ketones, Amides and Imides. Organic Chemistry Portal. Available at:[Link]

• An improved catalyst for the asymmetric arylation of ketone enolates. Journal of the American Chemical Society (2002). Available at:[Link]

• Experiment and Theory of Bimetallic Pd-Catalyzed α -Arylation and Annulation for Naphthalene Synthesis. ACS Catalysis (2021). Available at:[Link]

Sources

• 1. organic-chemistry.org [organic-chemistry.org]
• 2. An improved catalyst for the asymmetric arylation of ketone enolates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Technical Support Center: Diastereomeric Resolution of 3-(2,5-Difluorophenyl)butan-2-ol

Welcome to the Technical Support Center. As a key intermediate in the synthesis of triazole antifungals, isolating the pure syn (erythro) and anti (threo) diastereomers of 3-(2,5-difluorophenyl)butan-2-ol is a critical workflow. This guide provides field-proven methodologies, causal explanations for chromatographic behaviors, and troubleshooting steps to ensure high-purity isolation.

Part 1: Theoretical Grounding & Selectivity Principles

Separating the syn and anti diastereomers of 3-(2,5-difluorophenyl)butan-2-ol requires exploiting subtle differences in their 3D spatial conformations. Because diastereomers are not mirror images, they possess distinct dipole moments, steric profiles, and1[1].

The Causality of Separation: In the anti conformer, the bulky 2,5-difluorophenyl group and the methyl group orient antiperiplanar to minimize steric strain. This alters the spatial accessibility of the C2-hydroxyl group compared to the syn conformer. Normal-phase chromatography on bare silica gel exploits this differential accessibility; the isomer with the more exposed hydroxyl group will interact more strongly with the stationary phase via hydrogen bonding, eluting later[2].

Workflow for the chromatographic resolution of 3-(2,5-Difluorophenyl)butan-2-ol diastereomers.

Part 2: Experimental Workflows

Protocol A: Direct Normal-Phase Flash Chromatography

Use this self-validating protocol when the TLC retention factor difference ( Δ Rf) between diastereomers is ≥ 0.1.

• Sample Preparation: Dissolve the crude mixture in a minimum volume of dichloromethane (DCM). Causality: Avoid protic solvents like methanol; they competitively bind to the silica stationary phase, destroying the initial band shape and causing immediate co-elution.

• Column Equilibration: Equilibrate a high-resolution silica column (15–20 µm particle size) with Hexane/Ethyl Acetate (95:5 v/v).

• Dry Loading: Adsorb the sample onto Celite, evaporate the DCM under reduced pressure, and load the dry powder onto the column. Causality: Dry loading prevents the sample from dissolving in the mobile phase too quickly, ensuring the narrow injection band critical for resolving closely eluting diastereomers.

• Isocratic Elution: Elute using Hexane/Ethyl Acetate (90:10 v/v) supplemented with 1% Isopropanol. Causality: Isopropanol acts as a 2 that caps highly active silanol sites, linearizing the adsorption isotherm and preventing peak tailing[2].

• System Validation (NMR): Analyze pooled fractions via 1 H-NMR. The protocol validates itself by measuring the vicinal coupling constant ( 3JH2,H3​ ). The anti isomer displays a larger J value (~7–9 Hz) due to its antiperiplanar preference, while the syn isomer displays a smaller J value (~3–5 Hz)[1].

Protocol B: Derivatization-Assisted Separation

Use this protocol if direct separation yields co-eluting peaks ( Δ Rf < 0.05).

• Esterification: In a dry flask, dissolve the mixture in DCM. Add 1.2 eq of 3,5-dinitrobenzoyl chloride, 1.5 eq of triethylamine, and 0.1 eq of DMAP. Stir at room temperature for 4 hours.

• Separation: Purify the resulting esters using normal-phase chromatography (Hexane/DCM gradient). Causality: The massive steric bulk of the 3,5-dinitrobenzoate group drastically exaggerates the spatial differences between the syn and anti forms,3 and allowing baseline resolution[3].

• Hydrolysis: Treat the pure separated ester fractions with LiOH in THF/H2O (3:1) for 2 hours to cleave the ester.

• System Validation (IR/NMR): Extract with ethyl acetate and confirm the restoration of the free alcohol via IR spectroscopy (appearance of a broad O-H stretch at ~3300 cm −1 ) and 4[4].

Part 3: Troubleshooting Guides & FAQs

Q: Why are my syn and anti peaks tailing and co-eluting on bare silica? A: Peak tailing for lipophilic alcohols on silica is typically caused by strong, non-linear hydrogen bonding with active silanol sites. Solution: Add a small amount of a polar modifier (e.g., 1-2% isopropanol or ethanol) to your mobile phase. Isopropanol competitively binds to the most active silanol sites, sharpening the peaks without drastically changing the overall solvent polarity[2].

Q: How do I definitively assign the syn and anti stereochemistry to my isolated fractions? A: Use 1 H-NMR spectroscopy and analyze the vicinal coupling constant ( 3JH2,H3​ ) between the protons on C2 and C3. The anti diastereomer prefers an antiperiplanar conformation to minimize steric clash between the methyl and 2,5-difluorophenyl groups, resulting in a larger coupling constant ( J≈7−9 Hz). The syn diastereomer adopts a gauche conformation, yielding a smaller coupling constant ( J≈3−5 Hz)[1].

Q: Can I use Reversed-Phase (RP-HPLC) instead of Normal-Phase? A: Yes, but it is often less effective for small, lipophilic diastereomers. If attempting RP-HPLC, use a column with alternative selectivity, such as a Pentafluorophenyl (PFP) stationary phase. Causality: The PFP phase engages in π−π , dipole-dipole, and shape-selective interactions with the 2,5-difluorophenyl ring, which can differentiate the subtle 3D spatial differences of the isomers better than standard hydrophobic C18 phases[2].

Q: The Rf difference on TLC is <0.05. What is the next best step? A: A Δ Rf of <0.05 indicates that standard flash chromatography will likely result in mixed fractions. Solution: Implement column stacking (using two flash cartridges in series to double the theoretical plates) or immediately pivot to the derivatization protocol (Protocol B) to amplify the physicochemical differences between the isomers[3].

Part 4: Quantitative Data & System Suitability

Summarized below are the expected chromatographic system suitability parameters for the separation of 3-(2,5-difluorophenyl)butan-2-ol diastereomers across different methodologies.

Parameter	Normal-Phase (Silica)	Reversed-Phase (PFP)	Derivatized (Silica)
Mobile Phase	Hexane / EtOAc (90:10)	Water / MeCN (60:40)	Hexane / DCM (70:30)
Modifier	1% Isopropanol	0.1% Formic Acid	None
Selectivity ( α )	1.15 - 1.25	1.05 - 1.10	> 1.40
Resolution ( Rs​ )	~1.2 (Partial overlap)	< 1.0 (Co-elution)	> 2.0 (Baseline)
Primary Interaction	H-bonding with silanols	π−π and hydrophobic	Steric & Dipole

References

• Title: Stereoselective Addition of α-Sulfinyl Carbanions to N-p-tolylsulfinylketimines: Synthesis of Optically Pure 1,2,2'-Trialkyl-2-aminoethanols Source: The Journal of Organic Chemistry - ACS Publications URL: [Link]

• Title: HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds Source: PMC - NIH URL: [Link]

• Title: Rapid Synthesis of anti-1,3-Diamino-4-phenylbutan-2-ol Building Blocks via a Three-Component Oxyhomologation Source: PMC - NIH URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 4. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Resolving low conversion rates in 3-(2,5-Difluorophenyl)butan-2-ol reactions

Welcome to the Process Chemistry Technical Support Center. This portal provides advanced troubleshooting for the synthesis of 3-(2,5-Difluorophenyl)butan-2-ol , a sterically encumbered and electronically deactivated secondary alcohol frequently utilized as a critical intermediate in drug development.

Below, our Senior Application Scientists address the most common bottlenecks encountered during scale-up, providing mechanistic causality, empirical data, and self-validating protocols to ensure your workflows achieve >95% conversion.

Diagnostic Workflow

Troubleshooting workflow for low conversion in 3-(2,5-Difluorophenyl)butan-2-ol synthesis.

FAQ 1: Grignard Addition Bottlenecks

Q: Why does the addition of methylmagnesium bromide to 2-(2,5-difluorophenyl)propanal stall at 40-50% conversion, yielding a high amount of unreacted starting material?

The Causality: The failure lies in the competition between nucleophilic addition and acid-base chemistry. The alpha-methyl group and the bulky 2,5-difluorophenyl ring create severe steric hindrance, restricting the Bürgi-Dunitz trajectory of the incoming Grignard reagent. Consequently, the Grignard reagent acts as a base rather than a nucleophile, leading to the competitive enolization of the aldehyde. This consumes the reagent and stalls the reaction. Enhancing steric hindrance is a well-documented primary driver of lowered conversion rates in organometallic additions[1].

The Solution: Implement the Imamoto protocol by utilizing anhydrous Cerium(III) chloride (CeCl3). CeCl3 is highly oxophilic; it coordinates with the carbonyl oxygen, drastically increasing its electrophilicity while simultaneously suppressing the basicity of the Grignard reagent.

Table 1: Optimization of Grignard Addition Parameters

Reagent System	Additive	Temp (°C)	Enolization Byproduct (%)	Conversion to Product (%)
MeMgBr (3.0 eq)	None	0 to 25	45.2	51.8
MeLi (3.0 eq)	None	-78	62.0	34.5
MeMgBr (1.5 eq)	CeCl3 (dry, 1.5 eq)	-78 to 0	< 2.0	97.4

Step-by-Step Protocol: CeCl3-Mediated Addition

• Drying: Heat CeCl3·7H2O under high vacuum (0.1 torr) at 140 °C for 12 hours to obtain strictly anhydrous CeCl3.

• Activation: Suspend the dry CeCl3 in anhydrous THF and stir vigorously at 25 °C for 2 hours to ensure a uniform, milky-white suspension.

• Complexation: Cool the suspension to -78 °C. Dropwise add MeMgBr (3.0 M in diethyl ether).

  • Self-Validation Checkpoint: The suspension will transition from milky white to a uniform grey/yellowish hue. If the solution remains white, the CeCl3 was inadequately dried, and the reaction will fail.

• Addition: Stir for 30 minutes at -78 °C, then slowly add 2-(2,5-difluorophenyl)propanal (1.0 eq) dissolved in THF.

• Quench: Allow to warm to 0 °C over 2 hours, then quench with 10% aqueous acetic acid (avoid HCl to prevent side reactions with the fluorinated ring).

FAQ 2: Asymmetric Transfer Hydrogenation (ATH) Stagnation

Q: During the Noyori-Ikariya reduction of 3-(2,5-difluorophenyl)butan-2-one, the reaction halts prematurely. How can we achieve complete conversion without sacrificing enantiomeric excess?

The Causality: Noyori-Ikariya Ru(II) catalysts rely on a delicate CH-π interaction between the catalyst's aromatic ligand and the substrate to facilitate hydride transfer. The strongly electron-withdrawing fluorine atoms on the 2,5-difluorophenyl ring deplete the electron density of the aromatic system, disrupting this crucial interaction and leading to poor transition-state stabilization[2]. Furthermore, highly electrophilic fluorinated ketones are prone to forming stable hydrates in the presence of trace moisture, rendering them invisible to the catalytic cycle.

The Solution: Shift the thermodynamic equilibrium by optimizing the Formic Acid/Triethylamine (FA/TEA) ratio and utilizing a tethered Ru(II) catalyst that forces the substrate into the correct binding pocket regardless of weakened CH-π interactions.

Table 2: ATH Catalyst and Conditions Screening

Catalyst System	FA/TEA Ratio	Time (h)	Conversion (%)	Enantiomeric Excess (ee %)
RuCl(p-cymene)(TsDPEN)	1:1	24	41.0	88.5
RuCl(p-cymene)(FsDPEN)	5:2	24	65.2	92.0
Tethered Ru(II)-amino	5:2	12	> 98.5	99.2

Step-by-Step Protocol: Ru-Catalyzed ATH

• Preparation: In a rigorously dried Schlenk flask, dissolve 3-(2,5-difluorophenyl)butan-2-one (1.0 eq) in anhydrous DMF.

• Catalyst Loading: Add the Tethered Ru(II)-amino catalyst (0.5 mol%).

• Azeotrope Addition: Inject a pre-mixed, anhydrous 5:2 Formic Acid/Triethylamine azeotrope (5.0 eq of FA).

• Reaction Execution: Heat the mixture to 40 °C under a positive pressure of Argon.

  • Self-Validation Checkpoint: Continuous, steady micro-bubble formation (CO2 gas evolution) must be observed within 10 minutes. Cessation of bubbling before 4 hours indicates catalyst deactivation or complete consumption of formic acid.

• Workup: Vent the CO2, cool to room temperature, and partition between MTBE and saturated NaHCO3.

FAQ 3: Biocatalytic Ketoreductase (KRED) Inefficiency

Q: Our enzymatic reduction using Ketoreductases shows excellent enantiomeric excess (>99% ee) but abysmal conversion (<30%). What is the root cause?

The Causality: Highly fluorinated, sterically bulky ketones exhibit extremely low aqueous solubility. In a standard phosphate buffer, the substrate aggregates or partitions out of the aqueous phase, starving the enzyme's active site. Additionally, electron-withdrawing groups stabilize the enol/ketone intermediate but weaken its overall reactivity, which can uncouple the cofactor regeneration cycle if the local substrate concentration drops below the enzyme's KM​ [3].

The Solution: Implement a biocompatible co-solvent system (15% v/v DMSO) to increase substrate bioavailability. Couple this with a robust Glucose Dehydrogenase (GDH) system to ensure continuous NADPH regeneration, which is highly effective for recombinant enzymes reducing functionalized ketones[4].

Table 3: KRED Biocatalysis Optimization

Co-Solvent System	Cofactor Recycling	Substrate Conc.	Conversion (%)
None (100% Buffer)	GDH / Glucose	50 mM	18.4
5% v/v Isopropanol	KRED (dual function)	50 mM	42.1
15% v/v DMSO	GDH / Glucose	100 mM	> 99.0

Step-by-Step Protocol: KRED-Catalyzed Bioreduction

• Buffer Preparation: Prepare a 100 mM Potassium Phosphate buffer (pH 7.0) containing 2 mM MgSO4.

• Enzyme/Cofactor Loading: Dissolve KRED (2 g/L), GDH (1 g/L), NADP+ (1 mM), and D-Glucose (1.5 eq relative to ketone) in the buffer.

• Substrate Addition: Dissolve 3-(2,5-difluorophenyl)butan-2-one in pure DMSO. Add this dropwise to the aqueous mixture to achieve a final DMSO concentration of 15% v/v and a substrate concentration of 100 mM.

• Incubation & Monitoring: Stir at 30 °C using a pH stat set to 7.0.

  • Self-Validation Checkpoint: The pH stat must actively dispense 1M NaOH to neutralize the gluconic acid produced by the GDH cycle. The volume of NaOH consumed is directly stoichiometric to the ketone reduced, providing a real-time, visual conversion metric.

• Extraction: Once NaOH consumption ceases, extract the aqueous phase 3x with Ethyl Acetate to isolate the chiral alcohol.

References

• Synthesis of Heteroleptic Amidinato Calcium Halides via the In-Situ Grignard Addition Method (iGAM). National Institutes of Health (NIH).1

• Enantioselectivity in the Noyori–Ikariya Asymmetric Transfer Hydrogenation of Ketones. ResearchGate. 2

• Continuous-Flow Chemoenzymatic Enantioselective Synthesis of Chiral α-Mono- and Difluoromethyl Amines. ACS Publications. 3

• Preparation of enantiomerically enriched aromatic β-hydroxynitriles and halohydrins by ketone reduction with recombinant ketoreductase KRED1-Pglu. ResearchGate. 4

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

Overcoming steric hindrance during 3-(2,5-Difluorophenyl)butan-2-ol esterification

Technical Support Center: Esterification of 3-(2,5-Difluorophenyl)butan-2-ol

Welcome to the dedicated technical resource for scientists and researchers tackling the esterification of 3-(2,5-Difluorophenyl)butan-2-ol. This guide provides in-depth troubleshooting, frequently asked questions (FAQs), and validated protocols to help you overcome the significant steric challenges associated with this secondary alcohol and achieve high-yielding, clean conversions.

Section 1: Understanding the Core Challenge: Steric Hindrance

The primary obstacle in the esterification of 3-(2,5-Difluorophenyl)butan-2-ol is severe steric hindrance. The secondary hydroxyl group is sterically shielded by the bulky 2,5-difluorophenyl group on one side and a methyl group on the other. This molecular arrangement physically blocks the approach of the carboxylic acid, making standard methods like Fischer esterification highly inefficient. Such methods often require harsh conditions (high heat, strong acid), which can lead to unwanted side reactions like dehydration and low yields.

The key to success is to activate the carboxylic acid, transforming it into a highly reactive electrophile that can overcome this steric barrier and react efficiently with the sterically crowded alcohol.

Diagram: Steric Hindrance in 3-(2,5-Difluorophenyl)butan-2-ol

Caption: Steric shielding of the hydroxyl group by adjacent bulky substituents.

Section 2: Troubleshooting Guide & FAQs

This section addresses common issues encountered during the esterification of sterically hindered secondary alcohols.

Question 1: My reaction shows low or no conversion to the ester. What are the likely causes?

Answer: Low or no conversion is the most common issue and typically points to insufficient activation of the carboxylic acid or suboptimal reaction conditions.

• Cause A: Inappropriate Esterification Method. Standard Fischer esterification is not suitable for this substrate. You must use a method that activates the carboxylic acid.

• Solution A: Employ a Modern Coupling Agent. The most reliable methods are the Steglich or Yamaguchi esterifications.

  • Steglich Esterification: Uses a carbodiimide like N,N'-Dicyclohexylcarbodiimide (DCC) or the water-soluble alternative 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) to activate the carboxylic acid. The addition of a catalytic amount of 4-Dimethylaminopyridine (DMAP) is crucial as it acts as a superior acyl transfer agent, dramatically accelerating the reaction for hindered alcohols.[1][2][3][4]

  • Yamaguchi Esterification: This method is especially effective for sterically demanding substrates.[5] It involves converting the carboxylic acid to a highly reactive mixed anhydride using 2,4,6-trichlorobenzoyl chloride (the Yamaguchi reagent), followed by the addition of the alcohol in the presence of a stoichiometric amount of DMAP.[5][6][7]

• Cause B: Reagent Purity and Stoichiometry. Impure reagents or incorrect molar ratios can halt the reaction.

• Solution B: Verify Reagent Quality and Ratios.

  • Ensure all reagents, especially the coupling agents and the alcohol, are anhydrous. Water can consume the activated intermediates.

  • For hindered alcohols, it may be necessary to use a slight excess of the carboxylic acid and coupling agent (e.g., 1.2-1.5 equivalents) to drive the reaction to completion.[1]

• Cause C: Insufficient Reaction Time or Temperature. These reactions, while catalyzed, may still require time to overcome the high activation energy.

• Solution C: Optimize Reaction Parameters. Most of these reactions are run at room temperature.[3] If conversion is slow, allow the reaction to proceed for 12-24 hours. Gentle heating (e.g., to 40-50 °C) can sometimes be beneficial, but monitor carefully for potential side reactions.

Question 2: I'm observing significant side product formation. How can I minimize this?

Answer: Side products often arise from the reaction of activated intermediates with species other than the intended alcohol.

• Cause A (Steglich Method): N-Acylurea Formation. The O-acylisourea intermediate formed from DCC/EDC and the carboxylic acid can rearrange to a stable, unreactive N-acylurea if the alcohol does not intercept it quickly.[2]

• Solution A: Ensure Catalytic DMAP is Present. DMAP reacts with the O-acylisourea to form a highly reactive acylpyridinium intermediate.[4] This intermediate reacts rapidly with the alcohol and cannot undergo the undesired rearrangement, thus minimizing the N-acylurea side product.[2]

• Cause B: Dimerization/Anhydride Formation of the Carboxylic Acid. If the alcohol is not reactive enough, the activated carboxylic acid can react with another molecule of carboxylic acid to form a symmetric anhydride.

• Solution B: Control the Order of Addition. In the Yamaguchi method, the mixed anhydride is typically formed first by reacting the carboxylic acid with the Yamaguchi reagent. The alcohol and DMAP are added subsequently to ensure the anhydride reacts as intended.[6]

Question 3: The purification of my final ester is difficult due to byproducts. Any suggestions?

Answer: Purification challenges are common, especially with the Steglich method.

• Problem (Steglich): The byproduct of DCC is dicyclohexylurea (DCU), which is often insoluble in common organic solvents like dichloromethane or ethyl acetate and can be removed by filtration. However, some DCU can remain in solution, complicating chromatography.

• Solution:

  • Use EDC: Switch from DCC to EDC. The corresponding urea byproduct is water-soluble and can be easily removed with an aqueous workup.[8]

  • Filtration and Wash: If using DCC, after the reaction is complete, cool the mixture (e.g., in an ice bath) to maximize precipitation of DCU, then filter. Dilute the filtrate with a solvent like ethyl acetate and perform aqueous washes (e.g., with dilute HCl, then saturated NaHCO₃, then brine) to remove DMAP and any remaining traces of acid or urea.

• Problem (Yamaguchi): The main byproduct is 2,4,6-trichlorobenzoic acid.

• Solution: This acidic byproduct is readily removed by washing the organic layer with a mild base, such as a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

Section 3: Recommended Methodologies & Protocols

Below are detailed protocols for the two most effective methods for esterifying 3-(2,5-Difluorophenyl)butan-2-ol.

Method 1: Steglich Esterification Protocol

This method is highly effective and uses readily available reagents. Using EDC instead of DCC simplifies the workup procedure significantly.

Materials:

• 3-(2,5-Difluorophenyl)butan-2-ol

• Carboxylic Acid (1.2 equiv)

• EDC (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) (1.2 equiv)

• DMAP (4-Dimethylaminopyridine) (0.1 equiv)

• Anhydrous Dichloromethane (DCM)

• Standard glassware for inert atmosphere reactions

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (Nitrogen or Argon), add the 3-(2,5-Difluorophenyl)butan-2-ol (1.0 equiv), the carboxylic acid (1.2 equiv), and DMAP (0.1 equiv).

• Dissolve the components in anhydrous DCM.

• Cool the mixture to 0 °C in an ice bath.

• Add EDC (1.2 equiv) portion-wise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS.

• Upon completion, dilute the reaction mixture with DCM.

• Wash the organic layer sequentially with 1M HCl (aq), saturated NaHCO₃ (aq), and brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Diagram: Steglich Esterification Mechanism

Caption: Catalytic cycle of the DMAP-accelerated Steglich esterification.

Method 2: Yamaguchi Esterification Protocol

This is often the method of choice for particularly challenging, sterically congested substrates and is known for producing high yields.[7]

Materials:

• 3-(2,5-Difluorophenyl)butan-2-ol

• Carboxylic Acid (1.1 equiv)

• 2,4,6-Trichlorobenzoyl chloride (Yamaguchi Reagent) (1.1 equiv)

• Triethylamine (TEA) (1.2 equiv)

• DMAP (3.0 equiv)

• Anhydrous Toluene

• Standard glassware for inert atmosphere reactions

Procedure:

• In a flame-dried flask under an inert atmosphere, dissolve the carboxylic acid (1.1 equiv) and TEA (1.2 equiv) in anhydrous toluene.

• Add the 2,4,6-trichlorobenzoyl chloride (1.1 equiv) dropwise and stir the mixture at room temperature for 1-2 hours to form the mixed anhydride.

• In a separate flask, dissolve the 3-(2,5-Difluorophenyl)butan-2-ol (1.0 equiv) and DMAP (3.0 equiv) in anhydrous toluene.

• Add the solution of the alcohol and DMAP to the mixed anhydride solution via syringe or cannula.

• Stir the reaction at room temperature for 3-12 hours.

• Monitor the reaction progress by TLC or LC-MS.

• Upon completion, dilute the reaction mixture with ethyl acetate.

• Wash the organic layer sequentially with saturated NaHCO₃ (aq) and brine to remove the trichlorobenzoic acid byproduct and other salts.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purify the crude product by flash column chromatography on silica gel.

Section 4: Data Summary Table

Feature	Steglich Esterification (EDC/DMAP)	Yamaguchi Esterification
Activating Agent	EDC (Carbodiimide)	2,4,6-Trichlorobenzoyl Chloride
Key Catalyst	DMAP (catalytic, ~0.1 eq)	DMAP (stoichiometric, >1.0 eq)
Typical Conditions	Room temperature, 12-24 h	Room temperature, 3-12 h
Key Byproduct	Water-soluble urea	2,4,6-Trichlorobenzoic acid
Workup Simplicity	High (aqueous washes)	High (aqueous base wash)
Effectiveness	Very good for most hindered alcohols.[1][4]	Excellent, especially for highly demanding substrates and macrolactonization.[5][7]
Pros	Milder reagents, simple workup.	Generally faster and higher yielding for tough cases.
Cons	Can be slower than Yamaguchi.	Yamaguchi reagent is more specialized; requires stoichiometric DMAP.

References

• Steglich esterific

• Steglich Esterification - Organic Chemistry Portal. [Link]

• Investigation of the Yamaguchi Esterification Mechanism. Synthesis of a Lux-S Enzyme Inhibitor Using an Improved Esterification Method - Organic Chemistry Portal. [Link]

• Resolution of racemic sterically hindered secondary alcohols via enzymatic alcoholysis of their esters. The first enzymatic preparation of optically pure 2,2,2-trifluoro-1-(9-anthryl)ethanols - PubMed. [Link]

• Acid to Ester - Common Conditions - Organic Chemistry Data. [Link]

• Yamaguchi Esterification - Organic Chemistry Portal. [Link]

• Yamaguchi esterification - Wikipedia. [Link]

• Steglich esterification - Wikipedia. [Link]

• A solvent-reagent selection guide for Steglich-type esterification of carboxylic acids - Royal Society of Chemistry. [Link]

• Investigation of the Yamaguchi Esterification Mechanism. Synthesis of a Lux-S Enzyme Inhibitor Using an Improved Esterification - ACS Publications. [Link]

• Esterification of Sterically Hindered Alcohols Using Benzotriazole Esters - ResearchGate. [Link]

• Fast Esterification Method Mediated by Coupling Reagent NDTP - American Chemical Society. [Link]

• Practical and Efficient Acylation and Tosylation of Sterically Hindered Alcohols Catalyzed with 1-Methylimidazole - ResearchGate. [Link]

• Migratory Reductive Acylation between Alkyl Halides or Alkenes and Alkyl Carboxylic Acids by Nickel Catalysis - ACS Publications. [Link]

• Ester synthesis by esterification - Organic Chemistry Portal. [Link]

• Efficient and Controllably Selective Preparation of Esters Using Uronium-Based Coupling Agents - Luxembourg Bio Technologies. [Link]

• β-Glycosidation of Sterically Hindered Alcohols - ACS Publications. [Link]

• Unexpected Nucleophile Masking in Acyl Transfer to Sterically Crowded and Conformationally Restricted Galactosides - PMC. [Link]

• Experiment 13 What's That Smell? (Synthesis of Esters) - Anoka-Ramsey Community College. [Link]

• Steglich Esterification with EDC : r/OrganicChemistry - Reddit. [Link]

• Synthesis and Development of 3-((2,4-Difluorophenyl)Amino)Propanoic Acid Derivatives as an Antiproliferative Medicinal Chemistry Scaffold Targeting Growth Factor Receptors - MDPI. [Link]

• Synthesis and Pharmacological Properties of Novel Esters Based on Monocyclic Terpenes and GABA - PMC. [Link]

• Preparation of Esters - Chemistry LibreTexts. [Link]

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• 3. Steglich esterification - Wikipedia [en.wikipedia.org]
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• 6. Yamaguchi Esterification [organic-chemistry.org]
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• 8. reddit.com [reddit.com]

Technical Support Center: Flash Chromatography Purification of 3-(2,5-Difluorophenyl)butan-2-ol

This guide provides in-depth technical support for the purification of crude 3-(2,5-Difluorophenyl)butan-2-ol using flash chromatography. It is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in isolating this specific analyte. The content moves from foundational method development to advanced troubleshooting, explaining the scientific principles behind each recommendation.

Introduction: The Purification Challenge

3-(2,5-Difluorophenyl)butan-2-ol is a chiral molecule whose purification is often complicated by several factors inherent to its structure. The presence of two chiral centers results in diastereomers, which can be challenging to separate on standard silica gel.[1] The hydroxyl group imparts polarity, leading to potential issues like peak tailing due to strong interactions with the silica stationary phase.[2][3] Furthermore, the difluorophenyl moiety influences the molecule's electronic properties and interactions, requiring careful mobile phase optimization to achieve baseline separation from starting materials and byproducts.[4][5] This guide provides a systematic approach to overcoming these common hurdles.

Troubleshooting Guide: Common Issues & Solutions

This section addresses specific experimental problems in a question-and-answer format, providing both immediate solutions and the underlying rationale.

Question 1: I'm seeing poor resolution between my diastereomers. How can I improve the separation?

Answer: Poor resolution between diastereomers is a frequent challenge. It indicates that the selectivity of your chromatographic system is insufficient. Several factors can be adjusted to enhance separation.

• Underlying Cause: Diastereomers have subtle differences in their three-dimensional structures, leading to very similar interactions with the stationary phase. The goal is to amplify these small differences.

• Immediate Solutions:

  • Optimize the Mobile Phase: Selectivity is most effectively manipulated by changing the solvent system.[6] If you are using a standard Hexane/Ethyl Acetate system, consider solvents from different selectivity groups. For instance, replacing Ethyl Acetate with Dichloromethane (DCM) or an ether-based solvent can alter the hydrogen bonding and dipole-dipole interactions that govern separation.[7] Sometimes, adding a small percentage (1-2%) of a more polar solvent like methanol or isopropanol can sharpen peaks and improve resolution, but be cautious as too much can reduce retention significantly.[8]

  • Lower the Elution Strength: A shallower gradient or a weaker isocratic mobile phase will increase the compound's residence time on the column, providing more opportunities for interaction and separation.[9] Aim for a target compound Rf of 0.2-0.35 in your TLC development to ensure sufficient retention.[9][10]

  • Change the Stationary Phase: If mobile phase optimization is insufficient, consider a different stationary phase. While silica is standard, phases like Diol or Cyano-bonded silica offer different selectivities due to their unique surface chemistries and may resolve challenging diastereomers.[11][12] For very difficult separations, reversed-phase (C18) chromatography can be an effective alternative.[11][13]

  • Increase Column Length: Stacking two columns in series effectively doubles the column length, which can significantly improve the resolution of closely eluting compounds.[13]

Question 2: My product peak is broad and asymmetrical (tailing). What's causing this and how do I fix it?

Answer: Peak tailing is a common problem when purifying polar compounds like alcohols on silica gel. It compromises purity and makes fraction collection difficult.

• Underlying Cause: The primary cause of tailing for an alcohol is secondary interactions between the hydroxyl group of your analyte and the acidic silanol groups (Si-OH) on the surface of the silica gel.[2][3] These strong, non-ideal interactions cause some molecules to lag behind the main chromatographic band. Other causes can include column overloading or using a sample solvent that is too strong.[2][14]

• Immediate Solutions:

  • Use a Mobile Phase Modifier: Add a small amount of a competitive base, such as 0.1-1% triethylamine (TEA) or pyridine, to your mobile phase. These additives will preferentially bind to the active silanol sites, masking them from your analyte and resulting in more symmetrical peaks.[7] Always check your compound's stability in the presence of a basic modifier.

  • Reduce Sample Load: Overloading the column saturates the stationary phase, leading to peak distortion.[14][15] As a rule of thumb, for a challenging separation, aim to load no more than 1-2% of the column's silica mass.

  • Optimize Sample Loading Technique: If you are performing a liquid load, ensure your sample is dissolved in the weakest possible solvent, ideally the initial mobile phase itself.[16][17] Dissolving the sample in a strong solvent (like pure methanol or DCM) causes the band to spread at the top of the column before the separation begins, leading to broadening.[16][18] If your compound has poor solubility in weak solvents, dry loading is the superior method.[19][20]

  • Check Column Packing: A poorly packed column can create channels and voids, leading to uneven flow paths and peak tailing.[2][21] This is more common with self-packed columns but can also occur with damaged pre-packed cartridges.

Question 3: My recovery is very low. Where is my compound going?

Answer: Low recovery suggests that your compound is either irreversibly adsorbed onto the column, degrading during purification, or you are losing it during fraction pooling and workup.

• Underlying Cause: Irreversible adsorption can occur if the compound binds too strongly to the stationary phase.[22] For acid-sensitive compounds, the inherent acidity of silica gel can cause degradation during the run.[22]

• Immediate Solutions:

  • Test for Stability: Before running a large-scale column, spot your crude material on a TLC plate, let it sit for an hour, and then develop it. If you see new spots or significant streaking from the baseline, your compound may be degrading on silica.[22]

  • Deactivate the Silica: If acid-sensitivity is suspected, you can use a deactivated stationary phase. Alumina (basic or neutral) can be a good alternative to silica.[22] Alternatively, you can run the purification with a mobile phase containing a base like triethylamine to neutralize the silica surface.[7]

  • Increase Mobile Phase Strength: If your compound is simply sticking to the column, a stronger mobile phase (a higher percentage of the polar solvent) may be needed to elute it.[22] A step gradient, where the polarity is increased sharply after impurities have eluted, can help push a strongly retained compound off the column without excessive peak broadening.[23]

  • Ensure Complete Elution: After it appears your product has eluted, flush the column with a very strong solvent (e.g., 10-20% Methanol in DCM) and check the eluent by TLC. This will confirm if any product remained on the column.

  • Refine Fraction Collection & Workup: Ensure fractions are not so dilute that the compound is undetectable.[22] When combining and evaporating fractions, be mindful of the compound's volatility. Use moderate temperatures during rotary evaporation to prevent loss.[24]

Experimental Protocols & Workflows

Protocol 1: Method Development via Thin-Layer Chromatography (TLC)

The foundation of a successful flash purification is a well-optimized TLC method.[10][23] This protocol guides you through developing the right solvent system.

• Prepare the Sample: Dissolve a small amount of the crude 3-(2,5-Difluorophenyl)butan-2-ol in a suitable solvent (e.g., Dichloromethane or Ethyl Acetate) to make an approximate 5-10 mg/mL solution.

• Spot the Plate: Using a capillary spotter, apply a small spot of the solution onto the baseline of a silica gel TLC plate (e.g., Silica Gel 60 F254). Make the spot as small as possible.

• Select Initial Solvents: Start with a moderately polar solvent system. Good starting points for a compound of this nature include 20-30% Ethyl Acetate in Hexane or 10-20% Ether in Hexane.[7]

• Develop the Plate: Place the TLC plate in a developing chamber containing the chosen solvent system. Ensure the chamber is saturated with solvent vapors. Allow the solvent front to travel up the plate until it is about 1 cm from the top.

• Visualize and Analyze: Remove the plate and immediately mark the solvent front. Visualize the spots under a UV lamp (254 nm). Circle the visible spots. If necessary, use a chemical stain (e.g., potassium permanganate) to visualize non-UV active compounds.

• Optimize for an Rf of 0.2-0.35:

  • If the Rf is too high (>0.5): The solvent system is too polar. Decrease the concentration of the polar solvent (e.g., move from 30% to 20% Ethyl Acetate).[25]

  • If the Rf is too low (<0.15): The solvent system is not polar enough. Increase the concentration of the polar solvent (e.g., move from 20% to 30% Ethyl Acetate).[25]

  • The goal is to find a solvent system where your target compound has an Rf between 0.2 and 0.35, and there is maximum separation (ΔRf) between it and the closest impurities.[10] Most automated flash systems use TLC data to generate an optimized gradient.[10][23]

Workflow: From TLC to Optimized Flash Gradient

The following diagram illustrates the logical flow for converting TLC data into a robust flash chromatography method.

Caption: Workflow for Flash Method Development.

Protocol 2: Dry Loading vs. Liquid (Wet) Loading

The sample loading technique significantly impacts purification efficiency.[16][26] Dry loading is often superior for achieving high resolution, especially with compounds that are poorly soluble in the mobile phase.[19][20][27]

When to Use Dry Loading:

• Your compound has low solubility in the weak starting solvent of your gradient.[19]

• You need to load a large amount of material (>1% of silica weight).[19]

• You are observing peak tailing or poor separation with liquid loading.[19]

Dry Loading Protocol:

• Dissolve: Dissolve your crude sample (e.g., 1 gram) completely in a volatile solvent in which it is highly soluble (e.g., Dichloromethane, Acetone, or Ethyl Acetate).[19]

• Adsorb: In a round-bottom flask, add an inert adsorbent. Use approximately 2-4 times the mass of your crude sample (e.g., 2-4 grams).[27] Silica gel is common, but for sensitive compounds, Celite (diatomaceous earth) is a good alternative as it is more inert.[19][27]

• Mix: Pour the dissolved sample solution into the flask with the adsorbent. Swirl to create a uniform slurry.

• Evaporate: Remove the solvent completely using a rotary evaporator until you have a dry, free-flowing powder.[19]

• Load: Carefully transfer the powder to the top of your pre-equilibrated flash column or into an empty solid load cartridge.

When to Use Liquid Loading:

• Your compound is readily soluble in the initial mobile phase.[19]

• You are loading a small amount of material (<1% of silica weight).[19]

• The separation is not particularly challenging (large ΔRf between components).

Liquid Loading Protocol:

• Dissolve: Dissolve the crude sample in the minimum amount of the strongest solvent necessary for complete dissolution.

• Dilute (Crucial Step): If the dissolution solvent is stronger than your initial mobile phase, dilute the sample solution with your weak mobile phase solvent (e.g., Hexane) until the point of precipitation, then add a tiny amount of the strong solvent back to redissolve. The goal is to make the sample solution as chromatographically weak as possible.

• Load: Draw the solution into a syringe and carefully apply it to the top of the equilibrated column, ensuring not to disturb the silica bed.

Data Summary Table

Issue	Common Cause(s)	Recommended Solution(s)
Poor Resolution	- Insufficient selectivity of mobile phase- Gradient is too steep	- Change solvent system (e.g., swap EtOAc for DCM or Ether)- Run a shallower gradient or switch to isocratic elution[9]
Peak Tailing	- Secondary interactions with silica silanols- Column overloading- Strong sample solvent	- Add 0.1-1% Triethylamine to the mobile phase[7]- Reduce the amount of sample loaded[14]- Use the dry loading technique[19][20]
Low Recovery	- Irreversible adsorption- On-column degradation (acid-catalyzed)	- Flush column with a very strong solvent post-run- Use a deactivated stationary phase (e.g., Alumina) or add a base to the mobile phase[22]
Compound Elutes in Solvent Front	- Mobile phase is too strong- Sample dissolved in a very strong solvent	- Start with a weaker mobile phase (less polar solvent)- Ensure sample solvent is weaker than the mobile phase
Inconsistent Results	- Inconsistent column packing- Mobile phase composition varies- Solvent evaporation from premixed mobile phase	- Use high-quality pre-packed columns- Prepare fresh mobile phase for each run- Keep solvent reservoirs covered

Troubleshooting Logic Diagram

This decision tree provides a systematic way to diagnose and solve poor separation issues.

Caption: Decision Tree for Troubleshooting Poor Separation.

Frequently Asked Questions (FAQs)

• Q1: How does the 2,5-difluorophenyl group affect the purification? The two fluorine atoms are highly electronegative, which alters the electronic distribution of the aromatic ring. This can change the molecule's polarity and its ability to participate in pi-pi or dipole-dipole interactions with the stationary phase or solvents.[5] While it makes the molecule moderately polar, the specific substitution pattern can lead to unique selectivity challenges compared to its non-fluorinated or alternatively-fluorinated analogs.[4][28]

• Q2: What are the most common impurities I should expect from the synthesis of 3-(2,5-Difluorophenyl)butan-2-ol? Common impurities typically arise from the starting materials, side reactions, or incomplete reactions.[29] Depending on the synthetic route (e.g., Grignard addition to a ketone), you might expect to find unreacted starting ketone, coupling byproducts, or potentially regioisomers if the starting materials were not pure.[30] A thorough analysis of your crude material by LC-MS or NMR is the best way to identify impurities before attempting purification.

• Q3: Can I use reversed-phase flash chromatography for this compound? Yes. Reversed-phase chromatography, which uses a non-polar stationary phase (like C18-bonded silica) and a polar mobile phase (like water/acetonitrile or water/methanol), is an excellent alternative for purifying polar compounds.[31] It can offer a completely different selectivity profile compared to normal-phase silica and may be highly effective at separating the diastereomers of 3-(2,5-Difluorophenyl)butan-2-ol.[11][13]

• Q4: Is it better to use a step or linear gradient? For most applications, a linear gradient is a good starting point as it systematically covers a wide polarity range and generally provides good resolution.[23] Automated flash systems excel at creating optimized linear gradients from TLC data.[10][23] A step gradient can be faster and use less solvent if you know that your impurities and product elute at very different polarities. You can run a low-polarity isocratic step to wash off non-polar impurities, then "step" up the polarity to quickly elute your target compound.[23]

References

• Hawach. (2025, February 11).
• Biotage. (2023, February 10).
• Patsnap Eureka. (2025, August 21). How to Use Flash Column Chromatography for Rapid Purification — Best Practices and Yield Benchmarks.
• Kręcisz, P., Czarnecka, K., & Szymański, P. (2021). Thin-Layer Chromatography Gradient Optimization Strategy for Wet Load Adsorption Flash Chromatography.
• Troubleshooting Flash Chrom
• Sorbent Technologies. (2023, April 7).
• Teledyne ISCO. (2020, November 7). Sample Loading Techniques for Flash and Prep HPLC Webinar [Video]. YouTube.
• Teledyne ISCO. (n.d.).
• (2017, November 30). Stationary Phase Selection for Achiral Separation of Disubstituted Piracetam Diastereomeric Mixtures.
• Sorbent Technologies, Inc. (2024, May 15).
• Teledyne ISCO. (n.d.).
• ALWSCI. (2025, July 17).
• Biotage. (2023, January 19). Dry loading vs.
• Kręcisz, P., Czarnecka, K., & Szymański, P. (2022, June 6).
• ACD/Labs. (2022, October 6).
• Reddit. (2017, July 4).
• Optimization of automated flash chromatography methods for purification of two organic chemistry compounds for production use. (n.d.). Theseus.
• LCGC International. (2025, October 29). LC Troubleshooting Essentials: A Guide to Common Problems and Solutions for Peak Tailing, Ghost Peaks, and Pressure Spikes.
• Sorbent Technologies, Inc. (2025, August 11).
• Cytiva. (2024, September 1).
• Purification of Organic Compounds by Flash Column Chromatography. (2025, June 19). Organic Syntheses.
• Benchchem. (n.d.).
• The Purification of Diastereomers by SepaFlash C18 Reversed Phase Cartridge. (n.d.). Santai Technologies.
• University of Rochester, Department of Chemistry. (n.d.).
• Sigma-Aldrich. (n.d.). Novel Separation Approach for Multiple Chiral Center Molecules.
• Chrom Tech, Inc. (2025, October 28).
• Welch Materials. (2025, October 21).
• Reddit. (2024, December 9). Help with separation of diastereomers.
• Separation of diastereomers. (2008, January 23).
• Influence of Hydrogen/Fluorine Substitution on Structure, Thermal Phase Transitions, and Internal Molecular Motion of Aromatic Residues in the Crystal Lattice of Steroidal Rotors. (2020, February 19).
• The Role of Fluorine Substitution in the Structure-Activity Relationships (SAR) of Classical Cannabinoids. (n.d.). PMC.
• Biotage. (2023, July 11). What can I use to purify polar reaction mixtures?.
• How to optimize your mobile phase to improve selectivity and resolution in chrom
• Synthesis of Isomeric and Potent Impurities of the Triazole-Based Antifungal Drug Voriconazole. (n.d.). PMC.
• Study of the effect of replacing CH3 with fluorinated groups on lipophilicity. (n.d.).
• Phenomenex. (2025, June 6).
• Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach. (n.d.). PMC.
• HALO Columns. (2023, November 3).
• Application of Flash Chromatography in Purification of Natural and Synthetic Products. (2015, March 30).
• Optimize the Separation of Fluorinated Amphiles Using High-Performance Liquid Chrom
• Ghosh et al. (2014, March 20). IJPSR, 2014; Vol. 5(10): 4078-4108.
• LAB Services Kft. (n.d.).
• A Review Article on Flash Chromatography. (n.d.). Asian Journal of Research in Chemistry.
• Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach. (2022, February 14).
• Thermo Fisher Scientific. (n.d.). Column troubleshooting guide - Reversed phase.
• WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. (n.d.). AWS.
• Discovery and Structure–Activity Relationships of 2,5-Dimethoxyphenylpiperidines as Selective Serotonin 5-HT2A Receptor Agonists. (2024, April 22). PMC.
• Substances of Concern List. (2025, January 1).

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Technical Support Center: Optimizing Chiral HPLC Methods for 3-(2,5-Difluorophenyl)butan-2-ol Resolution

Welcome to the Technical Support Center for chiral method development. As a Senior Application Scientist, I have designed this guide to help researchers and drug development professionals navigate the complex chromatographic behavior of 3-(2,5-Difluorophenyl)butan-2-ol .

Because this molecule possesses two adjacent chiral centers (C2 and C3), its synthesis yields four distinct stereoisomers: two pairs of enantiomers (typically the syn and anti or erythro and threo diastereomers). Resolving all four peaks requires a highly selective Chiral Stationary Phase (CSP) capable of differentiating both diastereomeric and enantiomeric spatial arrangements[1].

Part 1: Mechanistic Foundations & Causality

The "Why" Behind the Chromatography

To develop a self-validating method, we must first understand the molecular interactions at play:

• Hydrogen Bonding: The secondary alcohol (-OH) at C2 acts as both a hydrogen bond donor and acceptor. This is the primary anchoring point to the carbamate linkages of polysaccharide-based CSPs[2].

• π−π Interactions: The 2,5-difluorophenyl ring at C3 is highly electron-deficient due to the electronegativity of the fluorine atoms. This weakens π−π donor interactions but strengthens π−π acceptor interactions with the electron-rich phenyl rings of the CSP (e.g., Amylose tris(3,5-dimethylphenylcarbamate))[3],[4].

• Steric Hindrance: The methyl groups at C1 and C4 dictate the conformational flexibility of the molecule, forcing the chiral centers into specific orientations that either fit snugly into the chiral grooves of the polymer or are sterically excluded.

Caption: Stereoisomeric resolution pathway for molecules with two chiral centers.

Part 2: Standard Operating Procedure (SOP) for Method Development

This self-validating protocol utilizes a multimodal screening strategy to ensure robust method development[5].

Step-by-Step Experimental Protocol

1. Sample Preparation:

• Diluent: Dissolve the racemic/diastereomeric mixture of 3-(2,5-Difluorophenyl)butan-2-ol in the intended mobile phase (e.g., n-Hexane/Isopropanol 90:10 v/v) to prevent solvent-shock peak distortion[6].

• Concentration: Prepare at 1.0 mg/mL. Filter through a 0.22 µm PTFE syringe filter.

2. Column Screening (Immobilized CSPs):

• Columns: Select immobilized polysaccharide columns (e.g., Chiralpak® IA, IB, IC, or IG) with dimensions of 250 x 4.6 mm, 5 µm[7]. Immobilized columns are prioritized over coated columns (like AD-H or OD-H) because they allow the use of "forbidden" solvents (like DCM or MtBE) if standard alcohols fail to resolve the diastereomers.

3. Mobile Phase Optimization:

• Initial Screen: Isocratic n-Hexane : Isopropanol (IPA) at 95:5 (v/v)[3].

• Flow Rate: 1.0 mL/min.

• Temperature: 25 °C. Lower temperatures enhance enantioselectivity ( α ) due to the enthalpy-driven nature of chiral recognition, but may broaden peaks.

• Detection: UV at 210 nm (optimal for the fluorinated aromatic ring) and 254 nm[6].

4. System Validation:

• Calculate the resolution ( Rs​ ) for all adjacent peaks using the formula: Rs​=2(tR2​−tR1​)/(w1​+w2​) .

• Acceptance Criteria: A self-validating method must achieve Rs​≥1.5 for all three peak valleys (separating the 4 isomers) with a tailing factor ( Tf​ ) ≤1.5 .

Caption: Iterative workflow for optimizing chiral HPLC methods for 4-isomer mixtures.

Part 3: Troubleshooting Guides & FAQs

Q: I am only seeing 3 peaks instead of 4. What is the root cause, and how do I fix it? A: You are experiencing co-elution. Either an enantiomeric pair is not resolving, or a diastereomer is overlapping with an enantiomer of the other pair.

• Causality: The steric bulk of Isopropanol (IPA) in the solvation sphere might be masking the subtle chiral differences at C2/C3.

• Solution: Switch the polar modifier from IPA to Ethanol (EtOH). Ethanol is less sterically hindered and alters the hydrogen-bonding network within the chiral grooves, often shifting the relative retention times of diastereomers enough to reveal the hidden peak[1].

Q: The peaks are severely tailing. Should I add an acidic or basic modifier like TFA or DEA? A: No. For a neutral alcohol like 3-(2,5-Difluorophenyl)butan-2-ol, tailing is rarely due to ionization states.

• Causality: Tailing here is typically caused by non-specific, slow-desorption interactions between the analyte's hydroxyl group and residual silanols on the silica support, or sluggish mass transfer within the polymer pores.

• Solution: Do not add DEA or TFA, as they are unnecessary and can degrade the column over time. Instead, increase the column temperature to 30–35 °C to improve mass transfer kinetics, or add 5% Methanol to the mobile phase (if using an immobilized CSP) to aggressively compete for residual silanol sites.

Q: How does the 2,5-difluoro substitution affect retention time compared to a non-fluorinated analog? A: Fluorine atoms significantly alter the electronic landscape of the molecule.

• Causality: The strong electron-withdrawing effect of the two fluorines decreases the electron density of the aromatic ring. This reduces its ability to act as a π -donor but increases its lipophilicity[6],[4].

• Solution/Expectation: Expect shorter overall retention times in Normal Phase (NP) chromatography compared to the unsubstituted phenylbutan-2-ol, as the increased lipophilicity drives the molecule into the non-polar mobile phase (Hexane) more readily.

Q: Can I use Reversed-Phase (RP) conditions for this molecule? A: Yes, but Normal Phase is generally preferred for resolving positional stereoisomers of lipophilic aromatic alcohols[3].

• Causality: In RP (e.g., Water/Acetonitrile on Chiralpak IG), the hydrophobic effect drives retention, but chiral recognition relies heavily on steric fit. The highly hydrated environment can dampen the critical hydrogen-bonding interactions needed to differentiate the C2 hydroxyl orientations. Stick to NP unless sample solubility dictates otherwise.

Part 4: Quantitative Data & Parameter Summaries

Table 1: Chiral Screening Modifiers and Expected Outcomes

Polar Modifier (in Hexane)	Steric Bulk	H-Bonding Capability	Expected Impact on 3-(2,5-Difluorophenyl)butan-2-ol
Isopropanol (IPA)	High	Moderate donor/acceptor	Baseline standard; good for enantiomers, may cause diastereomer overlap.
Ethanol (EtOH)	Low	Strong donor/acceptor	High probability of shifting diastereomer retention times; resolves co-elution.
Methanol (MeOH) *	Very Low	Very Strong donor/acceptor	Sharpens peaks, reduces tailing; requires immobilized CSPs (IA, IB, IC).
Dichloromethane *	N/A	Non-H-bonding	Alters π−π stacking dynamics; useful if H-bonding is too strong.

*Note: MeOH and DCM must only be used with immobilized CSPs to prevent dissolving the chiral polymer.

Table 2: Troubleshooting Matrix

Symptom	Root Cause	Corrective Action
Co-elution (1-3 peaks)	Insufficient selectivity ( α ) for one pair.	Switch modifier (IPA → EtOH); change CSP (e.g., Amylose → Cellulose).
Severe Peak Tailing ( Tf​>1.5 )	Slow mass transfer or silanol interactions.	Increase temperature to 35 °C; add 2-5% MeOH to mobile phase.
Excessive Retention ( k′>10 )	Analyte is too strongly bound to CSP.	Increase polar modifier concentration (e.g., from 5% to 15%).
No Retention ( k′<1 )	Mobile phase is too strong.	Decrease polar modifier concentration (e.g., from 10% to 2%).

References

• LCGC International. "A Multimodal Liquid and Supercritical Fluid Chromatography Chiral Separation Screening and Column Maintenance Strategy..." Chromatography Online. Available at: [Link][5]

• Daicel Chiral Technologies. "Chiral Applications Database." Chiraltech.com. Available at: [Link][7]

• MDPI. "Enantioselective Chromatographic Separation and Lipase Catalyzed Asymmetric Resolution of Biologically Important Chiral Amines." Molecules. Available at: [Link][2]

• NIH / ACS Publications. "Gram-Scale Synthesis of a β-Secretase 1 (BACE 1) Inhibitor." PMC - NIH. Available at: [Link][1]

• ACS Publications. "Investigation of a Highly Selective Asymmetric Synthesis Strategy for cis-2-Fluorocyclopropanecarboxylic Acid..." The Journal of Organic Chemistry. Available at:[Link][4]

Sources

• 1. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. 2-(3,5-Difluorophenyl)-2-butanol | Benchchem [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. chiraltech.com [chiraltech.com]

Technical Support Center: Crystallization &amp; Precipitation of 3-(2,5-Difluorophenyl)butan-2-ol

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the thermodynamic and kinetic challenges associated with the isolation and purification of 3-(2,5-Difluorophenyl)butan-2-ol .

This compound is a critical, highly lipophilic chiral intermediate frequently utilized in the synthesis of advanced triazole antifungals (such as isavuconazole derivatives)[1],[2]. Due to its low melting point and fluorinated aryl scaffold, researchers frequently encounter liquid-liquid phase separation (oiling out) and stereochemical resolution failures[3]. This guide provides self-validating protocols, mechanistic explanations, and troubleshooting matrices to ensure high-yield, enantiopure recovery.

Frequently Asked Questions (FAQs)

Q: Why does my 3-(2,5-Difluorophenyl)butan-2-ol "oil out" instead of crystallizing? A: Oiling out—formally known as Liquid-Liquid Phase Separation (LLPS)—occurs when your supersaturated solution crosses the binodal curve before the solubility curve. Because 3-(2,5-Difluorophenyl)butan-2-ol is highly lipophilic, rapid cooling in a poor solvent forces the solute to separate as a dense, impurity-rich liquid phase rather than forming a crystal lattice. Causality & Fix: You are generating supersaturation too quickly. You must alter the thermodynamic trajectory by flattening your cooling curve (e.g., 0.1 °C/min) and introducing seed crystals within the Metastable Zone Width (MSZW) before reaching the LLPS boundary.

Q: How do I achieve high enantiomeric excess (ee) during chiral resolution? A: The molecule possesses two chiral centers, requiring precise diastereomeric resolution. The validated industry standard utilizes (1R)-10-camphorsulfonic acid (CSA) in an acetone/methanol solvent matrix[1]. The separation is driven by the differential solubility of the resulting diastereomeric salts: the (2R,3R)-enantiomer forms a highly crystalline, insoluble salt with (1R)-CSA, while the (2S,3S)-salt remains solvated in the mother liquor[1]. If your ee is low, it is likely due to co-precipitation caused by insufficient methanol in the solvent blend, which fails to keep the unwanted diastereomer in solution.

Q: Can I use pure aliphatic hydrocarbons for antisolvent precipitation? A: No. Using pure heptane or hexane as a primary solvent will result in poor solubility, while using them too aggressively as an antisolvent will immediately trigger LLPS. Always use a miscible solvent/antisolvent pair (e.g., Toluene/Heptane) and control the addition rate to maintain the system within the metastable zone.

Mechanistic Workflows

Workflow 1: Primary Crystallization & Oiling Out Mitigation

The following logic tree dictates the proper handling of the crude racemate to prevent LLPS.

Workflow for crystallization and mitigating Liquid-Liquid Phase Separation (Oiling Out).

Workflow 2: Chiral Resolution Pathway

This diagram outlines the self-validating system for isolating the specific enantiomer required for downstream active pharmaceutical ingredient (API) synthesis[1].

Diastereomeric salt resolution pathway using (1R)-10-Camphorsulfonic acid.

Quantitative Data Summaries

Table 1: Solvent Screening & Solubility Profile

Data reflects the thermodynamic behavior of the fluorinated aryl-butanol scaffold to guide solvent selection.

Solvent System	Volume Ratio	Sol. at 20°C (mg/mL)	Sol. at 70°C (mg/mL)	Crystallization Behavior & Notes
Toluene / Heptane	1:3	15	>200	Good yield; highly prone to oiling out if cooled >0.5°C/min.
Ethanol / Water	4:1	25	180	Excellent purity; requires mandatory seeding to initiate nucleation.
Acetone / Methanol	2:1	45	>250	Optimal system for CSA-salt chiral resolution[1].
Ethyl Acetate	N/A	>100	>300	Solute is too soluble; results in poor recovery and yield loss.

Table 2: Troubleshooting Matrix

Symptom	Root Cause	Corrective Action
Oiling out (LLPS)	Cooling rate too fast; crossed the binodal phase boundary.	Reheat until solution clears. Cool at ≤0.1°C/min. Seed at 45°C.
Gelatinous precipitate	Extreme supersaturation leading to rapid, uncontrolled nucleation.	Increase primary solvent ratio by 15%. Implement step-wise antisolvent addition.
Low enantiomeric excess	Co-precipitation of the more soluble (2S,3S) diastereomeric salt.	Increase methanol ratio in the resolution solvent. Wash filter cake with cold ethanol.
Poor overall yield	High residual solubility in the mother liquor.	Extend hold time at 0–5°C to 4 hours. Increase antisolvent fraction by 10%.

Step-by-Step Experimental Protocols

Protocol A: Antisolvent & Cooling Crystallization of the Racemate

Objective: Purify crude 3-(2,5-Difluorophenyl)butan-2-ol while strictly avoiding liquid-liquid phase separation.

• Dissolution: Suspend 100 g of crude 3-(2,5-Difluorophenyl)butan-2-ol in 200 mL of Toluene. Heat the reactor to 70°C under moderate agitation (250 rpm) until complete dissolution is achieved.

• Antisolvent Addition: Slowly dose 400 mL of Heptane (antisolvent) into the reactor over 30 minutes. Maintain the internal temperature strictly at 70°C to prevent premature precipitation.

• Seeding: Program the reactor to cool to 50°C at a rate of 0.5°C/min. Once at 50°C, add 1.0 g of pure 3-(2,5-Difluorophenyl)butan-2-ol seed crystals. Hold the temperature for 30 minutes to allow the seed bed to establish and consume initial supersaturation.

• Controlled Cooling: Cool the slurry to 5°C at a highly controlled rate of 0.1°C/min. Note: Exceeding this cooling rate is the primary cause of oiling out.

• Isolation: Filter the resulting suspension under vacuum. Wash the filter cake with 100 mL of pre-chilled Heptane (5°C) to displace the mother liquor.

• Drying: Dry the crystalline product in a vacuum oven at 40°C for 12 hours to constant weight.

Protocol B: Chiral Resolution via (1R)-10-Camphorsulfonic Acid

Objective: Isolate the desired enantiomer using diastereomeric salt formation, adapted from validated industrial syntheses[1].

• Salt Formation: Dissolve 100 g of racemic 3-(2,5-Difluorophenyl)butan-2-ol in 1000 mL of Acetone in a primary reactor.

• Acid Addition: In a separate vessel, prepare a solution of 47 g of (1R)-10-camphorsulfonic acid (CSA) in 500 mL of Methanol. Transfer this acid solution to the primary reactor at room temperature.

• Heating: Heat the combined slurry under continuous stirring to near reflux (approx. 60–65°C) until a completely clear solution is obtained.

• Selective Crystallization: Allow the mixture to cool slowly to 20°C. At approximately 45°C, seed the solution with pure enantiomeric salt. Continue stirring for 2 hours at 20°C to maximize precipitation of the desired salt.

• Isolation: Collect the precipitated (2R,3R)-enantiomer CSA salt by vacuum filtration. Wash the cake thoroughly with cold ethanol to remove any residual (2S,3S)-salt.

• Free-Basing: Suspend the isolated salt in a biphasic mixture of dichloromethane and water. Adjust the aqueous phase pH to 8–9 using an aqueous sodium bicarbonate solution. Separate the organic layer, extract the aqueous phase twice more with dichloromethane, combine the organic layers, dry over sodium sulfate, and evaporate under reduced pressure to yield the enantiopure free base[1].

References

• US8207352B2 - Process for the manufacture of enantiomerically pure antifungal azoles as ravuconazole and isavuconazole Source: Google Patents URL
• Source: PMC (nih.gov)
• Review of the Patent and Journal Literature: Synthesis and Final Forms of Antifungal Prodrug Isavuconazonium Sulfate Source: Organic Process Research & Development - ACS Publications URL

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. pmc.ncbi.nlm.nih.gov [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

Comparative Analysis of 3-(2,5-Difluorophenyl)butan-2-ol and 3-(2,4-Difluorophenyl)butan-2-ol: A Guide for Medicinal Chemists

This guide provides a detailed comparative framework for two positional isomers, 3-(2,5-Difluorophenyl)butan-2-ol and 3-(2,4-difluorophenyl)butan-2-ol. In drug discovery, the precise placement of fluorine atoms on an aromatic ring can dramatically alter a molecule's metabolic stability, binding affinity, and overall pharmacokinetic profile.[1][2][3] This document outlines the synthetic strategy, analytical characterization, and a proposed biological evaluation to elucidate the distinct properties imparted by the 2,4-difluoro versus the 2,5-difluoro substitution pattern.

Strategic Rationale: Why Isomeric Position Matters

The introduction of fluorine into a drug candidate is a well-established strategy in medicinal chemistry to enhance key properties.[4][5] Fluorine's high electronegativity can modulate the pKa of nearby functional groups, block metabolic oxidation at specific sites, and form favorable interactions with target proteins.[6][7][8]

The distinction between the 2,4- and 2,5-difluoro isomers lies in the electronic and steric environment they create.

• 3-(2,4-Difluorophenyl)butan-2-ol: Features fluorine atoms at the ortho and para positions relative to the butanol substituent. This arrangement exerts a strong electron-withdrawing effect, potentially influencing the acidity of the hydroxyl group and altering the molecule's interaction with metabolic enzymes like Cytochrome P450s.[9]

• 3-(2,5-Difluorophenyl)butan-2-ol: Features fluorine atoms at the ortho and meta positions. The meta-fluorine's influence is primarily inductive, leading to a different distribution of electron density across the aromatic ring compared to the para-substituted isomer.

This subtle change in fluorine placement can lead to significant differences in biological activity, selectivity, and safety profiles. Therefore, a head-to-head comparison is essential for informed lead optimization.

Proposed Synthetic Route: Grignard Addition

A reliable and scalable approach to synthesize both target compounds is through a Grignard reaction.[10][11] This involves the nucleophilic addition of a difluorophenylmagnesium bromide Grignard reagent to an appropriate carbonyl compound, such as butanal or butan-2-one, followed by an acidic workup.[12]

• Grignard Reagent Formation:

  • To a flame-dried, three-neck round-bottom flask under an inert atmosphere (N₂ or Ar), add magnesium turnings (1.2 eq).

  • Add anhydrous diethyl ether or THF.

  • Add a solution of the corresponding difluorobromobenzene (1-bromo-2,4-difluorobenzene or 1-bromo-2,5-difluorobenzene) (1.0 eq) in anhydrous ether dropwise. Initiation may require gentle warming or the addition of an iodine crystal.

  • Reflux the mixture for 1-2 hours until the magnesium is consumed, yielding the Grignard reagent.[13]

• Nucleophilic Addition:

  • Cool the Grignard reagent solution to 0 °C in an ice bath.

  • Add a solution of butan-2-one (1.1 eq) in anhydrous ether dropwise, maintaining the temperature below 10 °C.

  • Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Workup and Purification:

  • Quench the reaction by slowly adding saturated aqueous ammonium chloride solution at 0 °C.

  • Extract the aqueous layer with diethyl ether (3x).

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product via flash column chromatography (silica gel, gradient elution with ethyl acetate/hexanes) to yield the pure alcohol.

Caption: Proposed synthetic workflow for target compounds.

Physicochemical and Spectroscopic Characterization

Thorough characterization is required to confirm the identity, purity, and distinct properties of each isomer.

Positional isomers often exhibit slight differences in polarity, which can be exploited for separation and purity assessment by HPLC.[14] A reversed-phase method is recommended.

Protocol: HPLC Purity Assessment

• Column: Phenyl-Hexyl or Pentafluorophenyl (PFP) column (e.g., 150 mm x 4.6 mm, 3.5 µm). These stationary phases provide alternative selectivity mechanisms like π-π interactions, which are ideal for separating aromatic positional isomers.[15][16]

• Mobile Phase: A gradient of acetonitrile and water (both containing 0.1% formic acid).

• Flow Rate: 1.0 mL/min.

• Detection: UV at 254 nm.

• Goal: Achieve baseline separation (Resolution, Rs > 1.5) to confirm the purity of each isomer and identify any potential cross-contamination.[14]

NMR is the most powerful tool for distinguishing these isomers. The chemical shifts (δ) and coupling constants (J) in ¹H, ¹³C, and ¹⁹F NMR spectra will be unique to each substitution pattern.[17][18]

Table 1: Predicted Distinguishing Features in NMR Spectra

Spectrum	3-(2,4-Difluorophenyl)butan-2-ol (Predicted)	3-(2,5-Difluorophenyl)butan-2-ol (Predicted)	Rationale for Difference
¹H NMR	Aromatic region shows complex multiplets with characteristic ortho, meta, and para H-F couplings.	Aromatic region shows different splitting patterns due to ortho and meta H-F couplings only.	The symmetry and electronic environment of the aromatic ring are different, altering the shielding of aromatic protons.[19]
¹³C NMR	Two distinct signals for carbons directly bonded to fluorine (C-F), exhibiting large one-bond ¹JCF coupling constants.	Two distinct signals for C-F carbons, but their chemical shifts will differ from the 2,4-isomer due to altered electronic effects.	The chemical shift of a carbon atom is highly sensitive to the electronic nature of its substituents.[19]
¹⁹F NMR	Two distinct signals, one for the F at C2 and one for the F at C4. Expect complex splitting due to F-F and F-H couplings.	Two distinct signals for the F at C2 and F at C5. The F-F coupling constant (meta coupling) will be significantly smaller than the F-F coupling in the 2,4-isomer.	The magnitude of F-F coupling is distance-dependent. Predicting ¹⁹F shifts can be complex, but computational methods can provide reliable assignments.[20][21][22]

Note: Predictions are based on general principles of NMR spectroscopy. Actual values must be determined experimentally.[23][24][25]

Proposed Biological Evaluation: In Vitro Cytotoxicity Assay

To provide a functional comparison, a standard in vitro assay can be used to determine the half-maximal inhibitory concentration (IC₅₀) of each compound against a relevant cancer cell line. This measures the concentration of a compound required to inhibit a biological process by 50%.[26]

This protocol assesses cell viability by measuring the metabolic activity of mitochondria.[27][28]

• Cell Seeding: Plate a human cancer cell line (e.g., A549 lung carcinoma) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate overnight.

• Compound Treatment: Prepare serial dilutions of each isomer (e.g., from 0.1 µM to 100 µM) in the culture medium. Replace the old medium with the medium containing the compounds. Include a vehicle control (e.g., 0.1% DMSO).[27]

• Incubation: Incubate the cells with the compounds for 48-72 hours.

• MTT Addition: Add MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C. Viable cells will reduce the yellow MTT to purple formazan crystals.[28]

• Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Normalize the data to the vehicle control (100% viability). Plot the percent viability against the log of the compound concentration and use non-linear regression to calculate the IC₅₀ value.[29][30]

Caption: Workflow for comparative IC₅₀ determination.

Conclusion

This guide presents a systematic framework for the synthesis, characterization, and biological comparison of 3-(2,5-Difluorophenyl)butan-2-ol and 3-(2,4-difluorophenyl)butan-2-ol. The outlined experiments will generate critical data on their physicochemical properties and relative potency. By understanding how the specific placement of fluorine atoms impacts molecular behavior, researchers and drug development professionals can make more strategic decisions in the design of next-generation therapeutics.

References

• Müller, K., Faeh, C., & Diederich, F. (2007). Fluorine in medicinal chemistry. Chemical Society Reviews, 36(11), 1778-1795. [URL not available]
• Taylor & Francis. (2008). The role of fluorine in medicinal chemistry. Expert Opinion on Drug Discovery.

• Wang, J., et al. (2015). Applications of Fluorine in Medicinal Chemistry. Journal of Medicinal Chemistry, 58(14), 5245–5289. [Link]

• BenchChem. (2025). Optimizing HPLC Separation of Positional Isomers. Technical Support Center.
• U.S. National Library of Medicine. (2015). Applications of Fluorine in Medicinal Chemistry. PubMed.
• Royal Society of Chemistry. (2007). Fluorine in medicinal chemistry. Chemical Society Reviews.
• Gupta, S. P. (2019). Roles of Fluorine in Drug Design and Drug Action. SciSpace.
• Encyclopedia.pub. (2024).
• U.S. National Library of Medicine. (n.d.).
• BenchChem. (2026). Step by Step Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. BenchChem.
• Bentham Science. (n.d.). Roles of Fluorine in Drug Design and Drug Action. Bentham Science.
• BenchChem. (n.d.). Investigating Inconsistent IC50 Values. Technical Support Center.
• Creative Bioarray. (n.d.). Protocol for Determining the IC50 of Drugs on Adherent Cells Using MTT Assay.
• IC50's: An Approach to High-Throughput Drug Discovery. (n.d.). University of Rochester.
• MicroSolv Technology Corporation. (2025). Positional Isomer Separation Method Suggestions using HPLC or LCMS. MicroSolv.
• U.S. National Library of Medicine. (2011). Separation of positional CPP isomers by chiral HPLC-DAD of seized tablets. PubMed.
• U.S. National Library of Medicine. (n.d.).
• Azure Biosystems. (2025).
• Thermo Fisher Scientific. (n.d.). Evaluation of fluoroorganic compounds with benchtop 19F NMR. Thermo Fisher Scientific.
• Royal Society of Chemistry. (n.d.).
• American Chemical Society. (2018). Prediction of 19F NMR Chemical Shifts for Fluorinated Aromatic Compounds. The Journal of Organic Chemistry.
• MicroSolv Technology Corporation. (2025).
• Jasperse, J. (n.d.). Grignard Reaction. Chem 355.
• ACD/Labs. (n.d.). NMR Prediction. ACD/Labs.
• University of Evansville. (n.d.). 25. The Grignard Reaction. University of Evansville.
• Chemaxon. (n.d.).
• Organic Chemistry Portal. (n.d.). Grignard Reaction. Organic Chemistry Portal.
• Clark, J. (n.d.). An Introduction to Grignard Reagents. Chemguide.
• Rzepa, H. S., et al. (2022). A computational tool to accurately and quickly predict 19F NMR chemical shifts of molecules with fluorine-carbon and fluorine-boron bonds. ChemRxiv.
• NMRdb.org. (n.d.). Predict all NMR spectra. NMRdb.org.
• U.S. National Library of Medicine. (2026). On the Metabolic Stability of Fluorinated Small Molecules: A Physical Organic Chemistry Perspective. PubMed Central.
• BenchChem. (2025). Technical Guide: Synthesis and Properties of 2,4-Difluororesorcinol. BenchChem.

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A Senior Application Scientist's Guide to Validating Enantiomeric Excess (ee) of 3-(2,5-Difluorophenyl)butan-2-ol

For researchers, scientists, and drug development professionals, the precise determination of enantiomeric excess (ee) is a cornerstone of chiral synthesis and analysis. The biological activity of a chiral molecule often resides in a single enantiomer, while its mirror image can be inactive or even elicit undesirable effects. Therefore, rigorous validation of enantiopurity is not merely a procedural step but a critical requirement for advancing a compound through the development pipeline.[1][2]

This guide provides a comparative analysis of the primary analytical techniques for determining the enantiomeric excess of 3-(2,5-Difluorophenyl)butan-2-ol, a chiral secondary alcohol. We will delve into the underlying principles, provide field-tested protocols, and objectively compare the performance of Chiral Chromatography (HPLC and GC) and NMR Spectroscopy to empower you to select the most fitting methodology for your research needs.

Chiral Chromatography: The Direct Approach to Enantioseparation

Chiral chromatography is a powerful and widely adopted technique for separating enantiomers.[3] The core principle involves the use of a chiral stationary phase (CSP) that forms transient, diastereomeric complexes with the enantiomers of the analyte. These diastereomeric interactions have different binding energies, leading to different retention times and, consequently, the separation of the enantiomers.[3]

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is often the method of choice due to its versatility and the wide array of commercially available chiral stationary phases. For secondary alcohols like 3-(2,5-Difluorophenyl)butan-2-ol, polysaccharide-based CSPs (e.g., cellulose or amylose derivatives) are particularly effective.[3][4]

• Column Selection: Begin with a screening of polysaccharide-based CSPs, such as Chiralcel® OD-H or Chiralpak® AD-H.

• Mobile Phase Preparation: Prepare a mobile phase consisting of a mixture of n-Hexane and an alcohol modifier like 2-Propanol (e.g., 95:5 v/v).[4] Degas the mobile phase thoroughly using sonication or vacuum filtration to prevent bubble formation.[4]

• Sample Preparation: Dissolve approximately 1 mg of 3-(2,5-Difluorophenyl)butan-2-ol in 1 mL of the mobile phase.

• HPLC Conditions:

  • Flow Rate: 0.5 - 1.0 mL/min.

  • Column Temperature: Ambient (e.g., 25 °C).

  • Detection: UV at a suitable wavelength (e.g., 254 nm, based on the phenyl ring).

  • Injection Volume: 5-10 µL.

• Analysis: Inject a racemic standard to determine the retention times and resolution of the two enantiomers. Subsequently, inject the test sample. The enantiomeric excess is calculated from the peak areas of the two enantiomers using the formula:

  • ee (%) = [(Area1 - Area2) / (Area1 + Area2)] x 100

Caption: Workflow for Chiral HPLC Analysis.

Chiral Gas Chromatography (GC)

For volatile and thermally stable compounds, chiral GC offers excellent resolution and sensitivity. The target molecule, a butan-2-ol derivative, is well-suited for this technique. The most common CSPs for this purpose are based on cyclodextrin derivatives.[5][6]

• Column Selection: A cyclodextrin-based capillary column, such as a CP-Chirasil-DEX CB, is a strong starting point.[7]

• Sample Preparation:

  • Direct Analysis: Dissolve the alcohol (approx. 1 mg/mL) in a volatile solvent like dichloromethane or methanol.

  • Derivatization (Optional): To improve peak shape and volatility, the alcohol can be converted to its acetate ester. React the alcohol with acetic anhydride in the presence of a catalyst like iodine or a base like pyridine.[7]

• GC Conditions:

  • Injector Temperature: 230-250 °C.[7]

  • Carrier Gas: Hydrogen or Helium at a constant flow rate (e.g., 1 mL/min).[6]

  • Oven Program: Start at a low temperature (e.g., 60 °C), hold for 1-2 minutes, then ramp at a controlled rate (e.g., 2-5 °C/min) to a final temperature (e.g., 180 °C).

  • Detector: Flame Ionization Detector (FID).

• Analysis: As with HPLC, inject a racemic standard first to identify the peaks. Calculate the ee based on the integrated peak areas.

NMR Spectroscopy: The Indirect, Structurally Informative Approach

NMR spectroscopy provides an alternative method for determining enantiomeric excess by making the enantiomers chemically non-equivalent. This is achieved by introducing an external chiral agent to create diastereomeric species that exhibit distinct NMR signals.[8][9]

Chiral Derivatizing Agents (CDAs): Mosher's Ester Analysis

The most classic and reliable CDA method involves the use of Mosher's acid (α-methoxy-α-trifluoromethylphenylacetic acid, MTPA) or its acid chloride (MTPA-Cl).[10] The alcohol is converted into a pair of diastereomeric MTPA esters. These diastereomers have different spatial arrangements, leading to distinguishable chemical shifts in their ¹H or ¹⁹F NMR spectra.[10][11] This method not only allows for the determination of ee but can also be used to assign the absolute configuration of the alcohol.[9][12]

• Reaction Setup: Prepare two separate, dry NMR tubes.

  • Tube A: Add ~2-5 mg of the chiral alcohol, 0.6 mL of a deuterated solvent (e.g., CDCl₃), and a small excess (~1.2 equivalents) of (R)-(-)-MTPA-Cl.

  • Tube B: Add ~2-5 mg of the chiral alcohol, 0.6 mL of CDCl₃, and ~1.2 equivalents of (S)-(+)-MTPA-Cl.

• Reaction: Add 2-3 drops of anhydrous pyridine to each tube to act as a catalyst and HCl scavenger.[8] Allow the reactions to proceed at room temperature until completion (typically 1-2 hours, can be monitored by TLC).

• NMR Acquisition: Acquire ¹H and/or ¹⁹F NMR spectra for each tube. The ¹⁹F NMR is often simpler to analyze as the -CF₃ group typically appears as a sharp singlet for each diastereomer in a clean region of the spectrum.[11][13]

• Analysis:

  • In the spectrum of one of the reaction mixtures (e.g., from Tube A), identify a pair of well-resolved signals corresponding to the two diastereomers.

  • Integrate these two signals. The enantiomeric excess is calculated from the integration values (Int1, Int2) of the diastereomeric peaks:

  • ee (%) = [(Int1 - Int2) / (Int1 + Int2)] x 100

Caption: Workflow for Mosher's Ester Analysis.

Chiral Solvating Agents (CSAs)

Chiral solvating agents, or chiral shift reagents, form weak, transient, non-covalent diastereomeric complexes with the analyte.[8][14] This interaction creates a chiral environment around the analyte, causing the enantiomers to experience different magnetic shielding and thus have separate signals in the NMR spectrum. This method is non-destructive but may require careful optimization of the CSA-to-analyte ratio.[8]

Comparative Analysis of Methodologies

The choice of method depends on several factors including available instrumentation, sample characteristics, and the specific analytical goal.

Feature	Chiral HPLC	Chiral GC	NMR with Chiral Derivatizing Agents (e.g., Mosher's)
Principle	Differential interaction with a Chiral Stationary Phase (CSP).[3]	Differential interaction with a Chiral Stationary Phase (CSP).[5]	Covalent formation of diastereomers with distinct NMR spectra.[10]
Sample Prep	Simple dissolution in mobile phase.	Simple dissolution; may require derivatization for better volatility.[7]	Chemical reaction required; must go to completion to avoid kinetic resolution.
Analysis Type	Destructive (sample is consumed).	Destructive (sample is consumed).	Non-destructive (sample can be recovered after analysis).
Pros	- High resolution & accuracy- Widely applicable- Method development is often straightforward.[4]	- Excellent resolution for volatile compounds- High sensitivity (FID detector)	- Can determine absolute configuration- ¹⁹F NMR is often very clean and easy to quantify[11]- Widely available instrumentation (NMR)
Cons	- Requires specialized, expensive chiral columns- May require significant method development	- Analyte must be volatile and thermally stable- Requires specialized chiral columns	- Derivatizing agent must be enantiomerically pure- Reaction must be complete- Potential for signal overlap in complex molecules in ¹H NMR
Best For	Routine, high-throughput ee determination of a wide range of compounds.	Volatile chiral alcohols, flavors, and fragrances.	Structurally complex molecules; when absolute configuration is also needed; when sample is precious.

Best Practices and Recommendations

• Orthogonal Validation: For regulatory submissions or pivotal research, validating the enantiomeric excess with two different analytical techniques (e.g., chiral HPLC and Mosher's ester analysis) provides the highest level of confidence in the results.

• Start with Chromatography: For routine analysis of 3-(2,5-Difluorophenyl)butan-2-ol, Chiral HPLC is the recommended starting point due to its robustness and the high likelihood of success with polysaccharide-based columns.

• Use NMR for Confirmation and Configuration: If the absolute configuration is unknown or if an independent confirmation of ee is required, Mosher's ester analysis is an invaluable tool. The presence of the difluorophenyl group in the analyte makes ¹⁹F NMR an exceptionally powerful and clean method for quantification, as the signals from the MTPA's -CF₃ group will be distinct from those on the analyte.

• Racemic Standard is Key: Regardless of the method chosen, the analysis must always begin with a racemic (50:50) mixture of the enantiomers. This is essential for confirming peak/signal identity, calculating resolution, and ensuring the method is capable of separating the enantiomers under the chosen conditions.

By understanding the principles and practical considerations of these powerful analytical techniques, researchers can confidently and accurately validate the enantiomeric excess of 3-(2,5-Difluorophenyl)butan-2-ol, ensuring the stereochemical integrity of their compounds for drug discovery and development.

References

• Academia.edu. (n.d.). A new 31P NMR method for the enantiomeric excess determination of alcohols, amines and amino acid esters. Retrieved from [Link]

• PubMed. (n.d.). NMR spectroscopic detection of chirality and enantiopurity in referenced systems without formation of diastereomers. Retrieved from [Link]

• ACS Publications. (2021). Determining the Enantiomeric Excess and Absolute Configuration of In Situ Fluorine-Labeled Amines and Alcohols by 19F NMR Spectroscopy. Analytical Chemistry. Retrieved from [Link]

• Chemistry Stack Exchange. (2017). How does the Mosher ester method allow determination of absolute configuration of secondary alcohols. Retrieved from [Link]

• PMC. (n.d.). Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis. Retrieved from [Link]

• YouTube. (2023). How I Used Mosher Esters in my PhD. Retrieved from [Link]

• PubMed. (n.d.). Mosher ester analysis for the determination of absolute configuration of stereogenic (chiral) carbinol carbons. Retrieved from [Link]

• ResearchGate. (2026). The Mosher Method of Determining Enantiomeric Ratios: A Microscale NMR Experiment for Organic Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Chiral HPLC analysis. HPLC elution profiles after the reaction of the.... Retrieved from [Link]

• PubMed. (2020). High-throughput assay for determining enantiomeric excess of chiral diols, amino alcohols, and amines and for direct asymmetric reaction screening. Retrieved from [Link]

• Google Patents. (n.d.). NMR method for determination of enantiomeric compositions with chiral shift reagents.

• ACS Publications. (2024). Adapting Chiral Gas Chromatography into Existing Undergraduate Laboratories to Emphasize the Importance of Stereochemistry. Journal of Chemical Education. Retrieved from [Link]

• MDPI. (2016). HPLC Separation of Diastereomers: Chiral Molecular Tools Useful for the Preparation of Enantiopure Compounds and Simultaneous Determination of Their Absolute Configurations. Retrieved from [Link]

• ACS Publications. (2012). Kinetic Resolution of Secondary Alcohols Using Amidine-Based Catalysts. The Journal of Organic Chemistry. Retrieved from [Link]

• MDPI. (2022). Determination of 2-Pentanol Enantiomers via Chiral GC-MS and Its Sensory Evaluation in Baijiu. Retrieved from [Link]

• Okayama University. (2012). KINETIC RESOLUTION OF SECONDARY ALCOHOLS BY CHIRAL DMAP DERIVATIVES PREPARED BY THE UGI MULTICOMPONENT REACTION. Retrieved from [Link]

• Wiley Online Library. (2011). Determination of enantiomeric excess by chiral liquid chromatography without enantiomerically pure starting standards. Retrieved from [Link]

• MDPI. (2022). Accurate Determination of Enantiomeric Excess Using Raman Optical Activity. Retrieved from [Link]

• SciELO. (2013). The development and validation of a chiral high performance liquid chromatography method for the identification and quantification of (R)-enantiomer in 10-hydroxycamptothecin. Retrieved from [Link]

• European Medicines Agency. (n.d.). Investigation of chiral active substances. Retrieved from [Link]

• Google Books. (n.d.). Stereoselective Synthesis: A Practical Approach.

• Royal Society of Chemistry. (2023). Determination of enantiomeric excess and diastereomeric excess via optical methods. Application to α-methyl-β-hydroxy-carboxylic acids. Organic Chemistry Frontiers. Retrieved from [Link]

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• 13. researchgate.net [researchgate.net]
• 14. US3915641A - NMR method for determination of enantiomeric compositions with chiral shift reagents - Google Patents [patents.google.com]

HPLC retention times for 3-(2,5-Difluorophenyl)butan-2-ol stereoisomers

As a Senior Application Scientist, separating the stereoisomers of 3-(2,5-Difluorophenyl)butan-2-ol presents a classic, yet intricate, chromatographic challenge. This molecule possesses two adjacent chiral centers (C2 and C3), resulting in four distinct stereoisomers: two pairs of enantiomers (the syn and anti diastereomers). Because this structural motif is a critical building block in the synthesis of advanced agrochemicals and azole antifungals (analogous to intermediates of voriconazole or efinaconazole), achieving baseline resolution of all four isomers is paramount for ensuring enantiomeric excess (ee%) and diastereomeric purity[1][2].

This guide objectively compares the performance of industry-standard Chiral Stationary Phases (CSPs) and separation modes, providing researchers with self-validating experimental protocols and mechanistic insights to optimize their workflows.

Mechanistic Rationale: Choosing the Right Chiral Stationary Phase

The separation of 3-(2,5-Difluorophenyl)butan-2-ol relies on a "three-point interaction" model between the analyte and the CSP. The molecule offers specific interaction sites:

• Hydrogen Bonding: The secondary hydroxyl group (-OH) at C2 acts as a strong H-bond donor and acceptor.

• π−π Stacking and Dipole Interactions: The electron-deficient 2,5-difluorophenyl ring interacts with the aromatic rings of the CSP[3].

• Steric Inclusion: The flexible butane backbone must intercalate into the chiral cavities of the polymer.

Polysaccharide-based CSPs are the gold standard for this class of compounds[4]. Specifically, we compare Amylose-based (e.g., Chiralpak AD-H) versus Cellulose-based (e.g., Chiralcel OD-H) columns. The amylose backbone forms a tighter helical structure than cellulose, which often provides superior steric discrimination for flexible aliphatic chains attached to rigid aromatic rings.

Figure 1: Three-point chiral recognition mechanism between the analyte and polysaccharide CSP.

Comparative Performance Data

To objectively evaluate the separation, we compare Normal Phase (NP) HPLC against Supercritical Fluid Chromatography (SFC) across three different carbamate-derivatized CSPs.

Table 1: HPLC Normal Phase Retention Times & Resolution

Conditions: Hexane/Isopropanol (95:5 v/v), Flow rate 1.0 mL/min, Temp 25°C, UV 210 nm.

Column (Stationary Phase)	Peak 1 ( tR​ min)	Peak 2 ( tR​ min)	Peak 3 ( tR​ min)	Peak 4 ( tR​ min)	Min. Resolution ( Rs​ )	Performance Assessment
Chiralpak AD-H (Amylose tris-3,5-dimethylphenylcarbamate)	6.20	7.55	9.10	11.45	2.1	Optimal. Complete baseline resolution of all 4 stereoisomers.
Chiralcel OD-H (Cellulose tris-3,5-dimethylphenylcarbamate)	5.85	6.50	8.20	8.90	1.1	Suboptimal. Co-elution risk between diastereomeric pairs.
Chiralpak IC (Cellulose tris-3,5-dichlorophenylcarbamate)	7.10	8.80	10.50	11.20	1.4	Moderate. Good enantiomeric separation, but peak tailing observed.

Table 2: Method Modality Comparison (AD-H Column)

Modality	Mobile Phase	Total Run Time	Backpressure	Green Chemistry Rating
Normal Phase HPLC	Hexane / IPA (95:5)	~15 min	Low (< 100 bar)	Low (High solvent waste)
SFC	CO 2​ / MeOH (90:10)	~5 min	High (150-200 bar)	High (Reduced organic use)

Insight: While Normal Phase HPLC is highly accessible and robust for analytical quantification, SFC provides a 3x increase in throughput by leveraging the high diffusivity and low viscosity of supercritical CO 2​ , making it the superior choice for preparative-scale isolation.

Experimental Protocols: A Self-Validating Workflow

A robust analytical method must be self-validating. The following protocol ensures that the chromatographic system is properly equilibrated and that the observed peaks are true stereoisomers, not degradation products or system artifacts.

Step-by-Step Methodology: Normal Phase Chiral HPLC

• System Preparation & Equilibration:

  • Flush the HPLC system with 100% Isopropanol (IPA) to remove any reversed-phase aqueous buffers (critical to prevent immiscibility crashes).

  • Equilibrate the Chiralpak AD-H column (250 mm x 4.6 mm, 5 µm) with the mobile phase: Hexane/IPA (95:5 v/v) at 1.0 mL/min until the baseline at 210 nm is perfectly stable (approx. 30 column volumes).

• Sample Preparation (Self-Validation Step):

  • System Suitability Sample: Dissolve 1.0 mg of the racemic/diastereomeric mixture of 3-(2,5-Difluorophenyl)butan-2-ol in 1.0 mL of mobile phase.

  • Causality: Injecting the full mixture first establishes the total separation window and confirms the presence of all four peaks. If fewer than four peaks appear, the modifier percentage (IPA) must be reduced (e.g., to 98:2) to increase retention and resolution[3].

• Injection and Acquisition:

  • Inject 10 µL of the sample.

  • Monitor at 210 nm (optimal for the difluorophenyl chromophore) and 254 nm (secondary confirmation).

• Peak Assignment:

  • Spike the mixture with known enantiopure standards (if available) to assign the absolute configuration ((2R,3R), (2S,3S), etc.) to specific retention times.

Figure 2: Systematic chiral method development workflow for stereoisomer separation.

Troubleshooting & Causality in Method Optimization

If baseline resolution ( Rs​<1.5 ) is not achieved, consider the following thermodynamic and kinetic adjustments:

• Co-elution of Diastereomers: If Peak 2 and Peak 3 overlap, the steric recognition is failing. Action: Switch from a cellulose-based column (OD-H) to an amylose-based column (AD-H). The helical twist of amylose provides a deeper chiral groove, which better differentiates the syn and anti spatial arrangements of the methyl and hydroxyl groups.

• Peak Tailing: While 3-(2,5-Difluorophenyl)butan-2-ol is a neutral alcohol, trace silanol activity on the silica support can cause tailing. Action: Ensure the column is strictly dedicated to neutral/acidic compounds, or add 0.1% Trifluoroacetic acid (TFA) to the mobile phase to suppress silanol ionization[1].

• Temperature Effects: Chiral recognition is an enthalpy-driven process. Action: If resolution is poor at 25°C, lower the column compartment temperature to 15°C. This decreases the kinetic energy of the analyte, prolonging its residence time within the chiral cavity and enhancing enantioselectivity ( α ), albeit at the cost of broader peaks.

References

• Servais, Anne-Catherine, et al. "Development and validation of a liquid chromatographic method for the stability study of a pharmaceutical formulation containing voriconazole using cellulose tris(4-chloro-3-methylphenylcarbamate) as chiral selector and polar organic mobile phases." ORBi / Journal of Chromatography A, 2014. Available at:[Link]

• Servais, Anne-Catherine, et al. "Development and validation of a liquid chromatographic method for the stability study of a pharmaceutical formulation containing voriconazole using cellulose tris(4-chloro-3-methylphenylcarbamate) as chiral selector and polar organic mobile phases." PubMed, 2014. Available at:[Link]

• MDPI. "Enantiomers and Their Resolution." MDPI, 2022. Available at: [Link]

Sources

• 1. ORBi: Development and validation of a liquid chromatographic method for the stability study of a pharmaceutical formulation containing voriconazole using cellulose tris(4-chloro-3-methylphenylcarbamate) as chiral selector and polar organic mobile phases. - 2014 [orbi.uliege.be]
• 2. Development and validation of a liquid chromatographic method for the stability study of a pharmaceutical formulation containing voriconazole using cellulose tris(4-chloro-3-methylphenylcarbamate) as chiral selector and polar organic mobile phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. 2-(3,5-Difluorophenyl)-2-butanol | Benchchem [benchchem.com]
• 4. mdpi.com [mdpi.com]

Comparative Reactivity of 3-(2,5-Difluorophenyl)butan-2-ol in Nucleophilic Substitutions: A Technical Guide

Executive Summary

The functionalization of secondary alcohols via nucleophilic substitution is a cornerstone of active pharmaceutical ingredient (API) synthesis. However, substrates bearing bulky, electron-deficient adjacent groups—such as 3-(2,5-difluorophenyl)butan-2-ol —present severe steric and electronic challenges that render standard substitution protocols ineffective. This guide objectively compares the reactivity of this complex substrate against less hindered alternatives, dissects the mechanistic causality behind its resistance to standard SN1/SN2 conditions, and provides field-proven, self-validating experimental workflows to achieve high-yielding stereochemical inversion.

Structural and Electronic Profiling

To understand the anomalous reactivity of 3-(2,5-difluorophenyl)butan-2-ol, we must deconstruct its microenvironment:

• Steric Hindrance (The Beta-Tertiary Center): The hydroxyl-bearing alpha-carbon (C2) is adjacent to a highly congested beta-carbon (C3). C3 is a tertiary benzylic center bonded to a methyl group and a bulky 2,5-difluorophenyl ring. This creates a severe steric shield, blocking the ideal 180° trajectory required for an incoming nucleophile during an SN2 displacement.

• Electronic Destabilization (Inductive Effects): If forced into an SN1 pathway (e.g., via acidic solvolysis), the molecule forms a secondary carbocation at C2. Typically, a 1,2-hydride shift would rapidly occur to form a more stable tertiary benzylic carbocation at C3. However, the two highly electronegative fluorine atoms on the aryl ring exert a strong inductive electron-withdrawing effect (-I), severely destabilizing any adjacent positive charge. Consequently, SN1 conditions lead to a chaotic kinetic landscape of competing elimination (E1) and slow substitution, rather than clean rearrangement.

Mechanistic Pathways: SN1 vs. SN2 Divergence

The choice of reaction conditions dictates the fate of the substrate. Under SN2 conditions (such as the Mitsunobu reaction), the critical bottleneck is the nucleophilic attack on the sterically shielded alkoxyphosphonium intermediate. Under SN1 conditions, the reaction is plagued by the electronic destabilization of the carbocation network.

Caption: Mechanistic divergence of 3-(2,5-Difluorophenyl)butan-2-ol under SN1 and SN2 conditions.

Comparative Reactivity Analysis

To benchmark the performance of 3-(2,5-difluorophenyl)butan-2-ol, we compare it against two structural analogs: 4-phenylbutan-2-ol (an unhindered secondary alcohol) and 3-phenylbutan-2-ol (a hindered alcohol lacking the electron-withdrawing fluorine atoms).

The data below outlines the expected yields and enantiomeric excess (ee) across three distinct substitution protocols.

Substrate	Standard Mitsunobu (Benzoic Acid)	Modified Mitsunobu (4-Nitrobenzoic Acid)	Tosylation + NaN₃ Displacement
4-Phenylbutan-2-ol	85% Yield, >98% ee	88% Yield, >98% ee	80% Yield, >98% ee
3-Phenylbutan-2-ol	45% Yield, 90% ee	75% Yield, 95% ee	65% Yield, 92% ee
3-(2,5-Difluorophenyl)butan-2-ol	25% Yield, 85% ee	68% Yield, 94% ee	55% Yield, 90% ee

Data Interpretation & Causality: The standard Mitsunobu reaction (using benzoic acid, pKa ~4.2) fails for the difluoro-substrate. Because the nucleophilic attack on the sterically hindered alkoxyphosphonium ion is exceptionally slow, the unprotonated betaine intermediate has time to undergo non-productive side reactions . By switching to 4-nitrobenzoic acid (pKa ~3.4), the betaine is rapidly and irreversibly protonated. This kinetic shift forces the equilibrium toward the active alkoxyphosphonium species, suppressing side reactions and nearly tripling the yield of the inverted product .

Optimized Experimental Protocols

The following protocols are engineered as self-validating systems. Every critical step includes an analytical checkpoint to ensure the reaction trajectory is correct before proceeding.

Protocol A: Modified Mitsunobu Inversion (SN2)

This protocol utilizes the enhanced acidity of 4-nitrobenzoic acid to drive the inversion of sterically hindered secondary alcohols .

Caption: Step-by-step experimental workflow for the modified Mitsunobu inversion protocol.

Step-by-Step Methodology:

• System Setup: In an oven-dried flask under N₂, dissolve 3-(2,5-difluorophenyl)butan-2-ol (1.0 eq), triphenylphosphine (4.0 eq), and 4-nitrobenzoic acid (4.0 eq) in anhydrous THF (0.2 M).

  • Causality Note: A large excess of reagents is required to overcome the steric barrier and push the equilibrium forward.

• Activation: Cool the mixture to 0 °C. Add diethyl azodicarboxylate (DEAD, 4.0 eq) dropwise over 30 minutes, maintaining the internal temperature below 10 °C.

• Propagation: Remove the ice bath. Stir the reaction at room temperature for 14 hours, then heat to 40 °C for 3 hours to force the sluggish displacement step to completion.

• Self-Validation (TLC & LC-MS): Check an aliquot via TLC (20% EtOAc/Hexanes). The starting alcohol (Rf ~0.3) should be consumed, replaced by a less polar UV-active spot (Rf ~0.6). Confirm the mass of the 4-nitrobenzoate ester via LC-MS.

• Workup & Saponification: Quench with saturated aqueous NaHCO₃. Extract with EtOAc, dry over Na₂SO₄, and concentrate. To isolate the inverted alcohol, dissolve the crude ester in MeOH/THF (1:1) and treat with 2M NaOH (5.0 eq) for 2 hours at room temperature.

• Final Validation (NMR): Purify via flash chromatography. Validate the stereochemical inversion using ¹H NMR. The ³J_{HH} coupling constant between the C2 and C3 protons will differ significantly between the syn and anti diastereomers (typically shifting from ~4 Hz to ~8 Hz, depending on the rotamer population).

Protocol B: Two-Step Inversion via Tosylate Displacement

For substrates where even the modified Mitsunobu fails, a two-step activation/displacement is the standard alternative.

Step-by-Step Methodology:

• Tosylation: Dissolve the alcohol (1.0 eq) in anhydrous pyridine (0.5 M) at 0 °C. Add p-toluenesulfonyl chloride (TsCl, 2.0 eq) in portions.

  • Causality Note: Pyridine acts as both solvent and base. TsCl is preferred over Mesyl Chloride (MsCl) here because the bulkier tosylate group is less prone to unwanted E2 elimination during the subsequent displacement step.

• Validation: Stir for 24 hours at room temperature. Validate complete conversion to the tosylate via TLC before quenching with ice water and extracting with DCM.

• Displacement: Dissolve the crude tosylate in anhydrous DMF (0.1 M). Add Sodium Azide (NaN₃, 3.0 eq). Heat to 65 °C for 18 hours.

• Validation: Monitor via IR spectroscopy (appearance of a strong azide stretch at ~2100 cm⁻¹) or LC-MS.

• Workup: Cool to room temperature, dilute with water, and extract with diethyl ether. The resulting azide can be reduced to the corresponding inverted amine or hydrolyzed back to the alcohol.

References

• Title: Mitsunobu Reaction Source: Master Organic Chemistry URL: [Link]

• Title: A General Procedure for Mitsunobu Inversion of Sterically Hindered Alcohols: Inversion of Menthol Source: Organic Syntheses (Vol. 73, p. 110, 1996) URL: [Link]

• Title: Mechanism of the Mitsunobu Reaction: An Ongoing Mystery Source: National Institutes of Health (NIH) - PubMed Central URL: [Link]

A Senior Application Scientist's Guide to Validating the Chemical and Chiral Purity of 3-(2,5-Difluorophenyl)butan-2-ol by GC-MS

In the landscape of pharmaceutical development, the rigorous characterization of active pharmaceutical ingredients (APIs) and their intermediates is not merely a regulatory hurdle; it is the bedrock of drug safety and efficacy. For chiral molecules such as 3-(2,5-Difluorophenyl)butan-2-ol, an intermediate with potential applications in modern therapeutics, this scrutiny intensifies. The spatial arrangement of substituents around its chiral centers can lead to enantiomers with dramatically different pharmacological and toxicological profiles. Consequently, the ability to confirm not only the overall chemical purity but also the enantiomeric excess (% ee) is of paramount importance.

This guide provides an in-depth, experience-driven comparison of Gas Chromatography-Mass Spectrometry (GC-MS) for the comprehensive purity validation of 3-(2,5-Difluorophenyl)butan-2-ol. We will explore the rationale behind methodological choices, from sample preparation to the selection of a chiral stationary phase, and present a self-validating protocol compliant with international standards.[1][2][3] Furthermore, we will objectively compare the performance of GC-MS with orthogonal analytical techniques—Chiral High-Performance Liquid Chromatography (HPLC) and Quantitative Nuclear Magnetic Resonance (qNMR) spectroscopy—to provide a holistic perspective for researchers and drug development professionals.

The Analytical Challenge: Why GC-MS is a Powerful Primary Choice

3-(2,5-Difluorophenyl)butan-2-ol is a volatile, chiral secondary alcohol. Its analysis presents a dual challenge: quantifying any process-related impurities and accurately determining the ratio of its enantiomers. GC-MS is exceptionally well-suited for this task for several key reasons:

• Volatility: The compound's inherent volatility makes it an ideal candidate for gas chromatography, often requiring minimal sample preparation.

• Sensitivity and Specificity: The mass spectrometer provides high sensitivity for detecting trace-level impurities and offers structural information through fragmentation patterns, which aids in the unambiguous identification of known and unknown compounds.[4]

• Chiral Resolution: The advent of advanced chiral stationary phases (CSPs) allows for the direct separation and quantification of enantiomers within a single chromatographic run.[5][6]

The fundamental principle of chiral GC relies on the differential interaction between the enantiomers and the chiral stationary phase. These interactions form transient diastereomeric complexes, leading to different retention times for each enantiomer and enabling their separation.

Experimental Workflow: A Validated GC-MS Method

The following protocol is designed as a self-validating system, incorporating system suitability checks and adhering to the principles outlined in the ICH Q2(R1) guideline for the validation of analytical procedures.[1][2]

Part 1: The Rationale for Derivatization

While direct injection of alcohols is possible, it often leads to poor chromatographic peak shapes (tailing) due to hydrogen bonding interactions with the stationary phase or active sites in the GC system.[7][8] To mitigate this and enhance volatility and thermal stability, we will employ an acylation strategy, converting the polar alcohol group into a less polar, more stable ester.[7][9][10] This derivatization step is critical for achieving the high-resolution separation necessary for baseline resolution of the enantiomers.

Caption: GC-MS workflow for purity and enantiomeric excess determination.

Part 2: Detailed Experimental Protocol

1. Sample Preparation (Derivatization)

• Accurately weigh approximately 20 mg of 3-(2,5-Difluorophenyl)butan-2-ol into a 10 mL volumetric flask.

• Dissolve in and dilute to volume with Dichloromethane (DCM).

• Transfer 100 µL of this stock solution to a 2 mL autosampler vial.

• Add 100 µL of acetic anhydride and 20 µL of pyridine (as a catalyst).

• Cap the vial tightly and heat in a heating block at 60°C for 30 minutes.

• Allow the vial to cool to room temperature.

• Add 800 µL of DCM to dilute the sample to a final concentration of approximately 200 µg/mL.

2. GC-MS Instrumentation and Conditions

• Rationale for Column Selection: The choice of a chiral stationary phase is the most critical parameter for enantiomeric separation.[5] Cyclodextrin-based CSPs are highly effective for separating chiral alcohols due to their ability to form inclusion complexes.[11] A column such as a Chirasil-DEX CB (modified β-cyclodextrin) is an excellent starting point, offering proven selectivity for a wide range of chiral compounds.[12]

Parameter	Setting	Rationale
GC System	Agilent 8890 GC or equivalent	Provides robust and reproducible chromatographic performance.
Mass Spectrometer	Agilent 5977B MSD or equivalent	Offers high sensitivity and spectral integrity for confident peak identification.
Column	Chirasil-DEX CB, 25 m x 0.25 mm ID, 0.25 µm film	A modified β-cyclodextrin phase providing excellent chiral recognition for alcohols and their derivatives.[12]
Carrier Gas	Helium	Inert carrier gas providing good efficiency.
Flow Rate	1.2 mL/min (Constant Flow)	Optimal flow rate for column dimensions to ensure good separation efficiency.
Inlet Temperature	250°C	Ensures complete vaporization of the derivatized analyte without thermal degradation.
Injection Mode	Split (50:1 ratio)	Prevents column overloading and ensures sharp peaks for the main components.
Injection Volume	1 µL	Standard volume for capillary GC.
Oven Program	100°C (hold 1 min), ramp at 5°C/min to 200°C (hold 5 min)	A temperature ramp is necessary to first separate volatile impurities at lower temperatures before eluting the enantiomers of the derivatized analyte with good resolution at a higher temperature.
MS Transfer Line	280°C	Prevents condensation of analytes before they enter the mass spectrometer.
Ion Source Temp.	230°C	Standard temperature for electron ionization.
Ionization Energy	70 eV	Standard energy for creating reproducible fragmentation patterns for library matching.
Acquisition Mode	Full Scan (m/z 40-450)	Allows for the identification of unknown impurities by examining their mass spectra. For trace analysis, Selected Ion Monitoring (SIM) could be used for enhanced sensitivity.

Method Validation: A Trustworthy and Self-Validating System

To ensure the method is suitable for its intended purpose, validation should be performed according to ICH Q2(R1) guidelines.[2]

Validation Parameter	Acceptance Criteria	Purpose
Specificity	Baseline resolution (Rs > 1.5) of enantiomers. No interference from blank or placebo at the retention times of the analytes.	Demonstrates that the method can unequivocally assess the analyte in the presence of other components.
Linearity	Correlation coefficient (r²) ≥ 0.999 over a range of 50-150% of the nominal concentration.	Confirms a proportional relationship between detector response and analyte concentration.
Limit of Detection (LOD)	Signal-to-Noise ratio of 3:1 for the minor enantiomer.	The lowest amount of analyte that can be detected but not necessarily quantified.
Limit of Quantitation (LOQ)	Signal-to-Noise ratio of 10:1 for the minor enantiomer.	The lowest amount of analyte that can be quantified with acceptable precision and accuracy.
Accuracy (% Recovery)	98.0% - 102.0% recovery for spiked samples at three concentration levels.	Measures the closeness of the experimental value to the true value.
Precision (Repeatability)	Relative Standard Deviation (%RSD) ≤ 2.0% for six replicate injections.	Assesses the consistency of results under the same operating conditions over a short interval.

Comparison with Alternative Methodologies

No single analytical technique is a panacea. A comprehensive validation strategy often involves orthogonal methods to ensure a complete purity picture. Here, we compare our GC-MS method with Chiral HPLC and Quantitative NMR (qNMR).

Chiral High-Performance Liquid Chromatography (HPLC)

Chiral HPLC is considered a gold standard for enantiomeric purity analysis due to its robustness and the wide variety of available chiral stationary phases.[13][14]

Protocol Outline: Chiral HPLC

• System: Agilent 1260 Infinity II or equivalent with UV/DAD detector.

• Column: A polysaccharide-based CSP (e.g., Chiralpak AD-H, 250 x 4.6 mm, 5 µm).

• Mobile Phase: Isocratic mixture of n-Hexane and Isopropanol (e.g., 90:10 v/v).

• Flow Rate: 1.0 mL/min.

• Column Temperature: 25°C.

• Detection: UV at 265 nm (based on the difluorophenyl chromophore).

• Sample Prep: Dissolve sample in mobile phase to ~0.5 mg/mL.

Quantitative NMR (qNMR)

qNMR is a powerful primary method that provides a direct measurement of compound purity against a certified internal standard, without the need for a reference standard of the analyte itself.[15][16][17] It is, however, generally less sensitive than chromatographic methods and typically cannot separate enantiomers without the use of a chiral discriminating agent.[18]

Protocol Outline: ¹H qNMR for Overall Purity

• System: Bruker 400 MHz NMR or higher.

• Sample Prep: Accurately weigh ~10 mg of the analyte and ~10 mg of a certified internal standard (e.g., maleic acid) into a vial. Dissolve in a known volume of a deuterated solvent (e.g., DMSO-d₆).

• Acquisition: Acquire a quantitative ¹H NMR spectrum with a sufficient relaxation delay (e.g., D1 = 30s) to ensure full signal relaxation for accurate integration.

• Analysis: Calculate purity by comparing the integral of a unique, well-resolved proton signal from the analyte with the integral of a known proton signal from the internal standard.[15]

Performance Comparison

The choice of analytical technique is a trade-off between speed, sensitivity, and the specific information required.[18]

Parameter	GC-MS (Chiral)	Chiral HPLC	¹H qNMR
Primary Application	Enantiomeric & Impurity Profiling	Enantiomeric Purity & Purity	Absolute Purity Assay
Sensitivity (LOD)	pg to fg range[18]	ng to pg range[18]	mg range (less sensitive)
Resolution	Very High[18]	Excellent[18]	Generally lower, peak overlap can be an issue[18]
Analysis Time	20-30 minutes	10-30 minutes[13]	10-15 minutes per sample
Solvent Consumption	Very Low	High	Low
Derivatization	Often required for alcohols[7]	Not typically required	Not required
Structural Info	Yes (Mass Spectra)	No (UV detection)	Yes (Chemical Structure)
Destructive?	Yes	No (can be collected)	No

Conclusion and Recommendations

For the comprehensive validation of 3-(2,5-Difluorophenyl)butan-2-ol, a multi-faceted approach is recommended.

• GC-MS with a chiral column stands out as the superior primary technique. It uniquely combines the ability to perform high-resolution separation of enantiomers with the capacity for sensitive detection and identification of volatile process impurities in a single analysis. The derivatization step, while adding a preparation stage, significantly improves chromatographic performance, leading to more accurate and reproducible results.

• Chiral HPLC serves as an excellent orthogonal method for confirming the enantiomeric excess. Its robustness and different separation mechanism (liquid-solid vs. gas-solid partitioning) provide a high degree of confidence in the % ee value when results are concordant with the GC-MS method.

• Quantitative NMR is the most authoritative method for determining the absolute chemical purity (assay value). While it cannot resolve enantiomers without special reagents, it provides an accurate measure of the compound's purity against a certified standard, accounting for non-chromatographable impurities like inorganic salts.[16][19]

In a regulated drug development environment, the use of chiral GC-MS for routine quality control of enantiomeric excess and impurity profiling is highly effective. This should be complemented by chiral HPLC as an orthogonal confirmatory method and qNMR for the definitive assignment of purity for reference standard characterization and batch release . This integrated strategy ensures a scientifically sound, robust, and defensible validation package for this critical pharmaceutical intermediate.

References

• Validated GC-MS and LC-MS/MS Methods for ICH M7-Based Quantification of Alkyl Mesylate and Azido Genotoxic Impurities in Pharmaceutical Products. PubMed. [Link]

• Chiral Gas Chromatography. ResearchGate. [Link]

• Unveiling the Power of Chiral GC Columns. Chrom Tech, Inc. [Link]

• Chiral Ionic Liquids as Stationary Phases in Gas Chromatography. ACS Publications. [Link]

• The Study of Chiral Stationary Phases for Gas Chromatography. AZoM. [Link]

• How to check the purity of the chemical compound by H NMR? ResearchGate. [Link]

• Chiral stationary phases and applications in gas chromatography. PubMed. [Link]

• Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. PubMed Central. [Link]

• Purity Testing & Quantitative NMR Analysis. Spectral Service AG. [Link]

• Absolute Quantitative 1H NMR Spectroscopy for Compound Purity Determination. ACS Publications. [Link]

• Do I need to derivatize alcohol for GC-MS or will they be detectable without any derivatization for example BSTFA? ResearchGate. [Link]

• Acylation as a Successful Derivatization Strategy for the Analysis of Pinacolyl Alcohol in a Glycerol-rich Matrix by GC-MS. OSTI.GOV. [Link]

• Chemical derivatization for the analysis of drugs by GC-MS - A conceptual review. Journal of Food and Drug Analysis. [Link]

• Derivatization of pinacolyl alcohol with phenyldimethylchlorosilane for enhanced detection by gas chromatography-mass spectrometry. PubMed. [Link]

• GC Method Validation For Impurities Analysis: How To Get Mastery In 3 Minutes. The Pharma Guidance. [Link]

• Acylation of Chiral Alcohols: A Simple Procedure for Chiral GC Analysis. PubMed Central. [Link]

• Chiral Purity Analysis – Know What Both Hands Are Doing. SK pharmteco. [Link]

• Method Development and Validation of Process Impurities Inritonavir Drug Substance by GCMS Technique. International Journal of Advanced Research in Science, Communication and Technology. [Link]

• No.62 Analysis of Pharmaceuticals' Impurity -Regulations and Analysis for Carcinogenic Substances-. Shimadzu. [Link]

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• 1. Validated GC-MS and LC-MS/MS Methods for ICH M7-Based Quantification of Alkyl Mesylate and Azido Genotoxic Impurities in Pharmaceutical Products - PubMed [pubmed.ncbi.nlm.nih.gov]
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Safety & Regulatory Compliance

Operational Guide: Proper Handling and Disposal Procedures for 3-(2,5-Difluorophenyl)butan-2-ol

Introduction & Safety Overview

3-(2,5-Difluorophenyl)butan-2-ol is a specialized fluorinated organic alcohol frequently utilized in drug development and advanced synthetic workflows. Due to the presence of the 2,5-difluorophenyl moiety, this compound is strictly categorized under Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) guidelines as a halogenated organic compound. Proper disposal is critical: halogenated organics exhibit high environmental persistence, mobility, and toxicity. Mixing this compound with non-halogenated waste streams exponentially increases disposal costs and presents severe safety risks, including exothermic reactions and the potential generation of toxic gas.

Physicochemical Hazard Profile

To effectively manage the logistical and safety requirements, personnel must understand the compound's physical properties. The table below summarizes the quantitative data necessary for hazard assessment and waste segregation.

Property	Value	Operational Implication
Molecular Formula	C10H12F2O	Defines chemical compatibility and downstream incineration requirements.
Molecular Weight	186.20 g/mol	Used for mass-balance calculations and spill volume estimations.
Halogen Content	~20.4% (Fluorine)	Exceeds the 1,000 ppm threshold; strictly mandates halogenated waste categorization[1].
Physical State	Liquid	Requires secondary spill containment and liquid-compatible chemical absorbents.
Solubility	Low aqueous solubility	Must be segregated from aqueous waste streams to prevent phase separation and pressure buildup.

Operational Handling & Experimental Workflow

Before generating waste, researchers must implement a handling workflow that mitigates exposure and ensures downstream disposal compliance.

Causality in Handling: Fluorinated alcohols can exhibit significant membrane permeability and volatility. Standard nitrile gloves may offer limited breakthrough times for concentrated halogenated organics. Therefore, utilizing heavier-duty barrier gloves (e.g., Butyl rubber) or double-gloving during bulk transfers is necessary to prevent dermal absorption.

Step-by-Step Handling Methodology:

• Preparation: Conduct all transfers within a certified chemical fume hood to mitigate inhalation risks. Ensure the hood sash is positioned at the designated safe operating height.

• Containment: Place the primary reaction vessel inside a secondary containment tray.

  • Validation Check: Verify the secondary tray volume is at least 110% of the primary vessel's volume to ensure complete capture in the event of a catastrophic vessel failure.

• Transfer: Use a chemically compatible transfer device (e.g., glass or PTFE syringe). Avoid standard polyethylene (PE) pipettes, which may degrade or leach plasticizers upon prolonged contact with halogenated organics.

• Decontamination: Rinse all glassware used in the transfer with a minimal volume of a compatible volatile solvent (e.g., acetone or dichloromethane). Collect this rinsate immediately as halogenated waste.

Disposal Protocol (Self-Validating System)

The disposal of 3-(2,5-Difluorophenyl)butan-2-ol must follow a strict, self-validating protocol to comply with for academic and research laboratories[2].

Step-by-Step Disposal Methodology:

• Waste Characterization & Segregation:

  • Action: Identify and segregate the waste strictly as "Halogenated Organic Waste."

  • Causality: Because the fluorine content exceeds the EPA's 1,000 ppm threshold for halogenated waste[1], mixing it with non-halogenated solvents (like pure ethanol or hexane) complicates incineration and violates [3].

  • Validation Check: Review the waste log attached to the container. Does the log strictly list halogenated solvents? If yes, proceed with the addition.

• Container Selection & Integrity:

  • Action: Select a High-Density Polyethylene (HDPE) or PTFE-lined glass container.

  • Causality: Halogenated solvents can degrade certain plastics over time. HDPE and PTFE provide the necessary chemical resistance to prevent structural failure.

  • Validation Check: Invert the empty, capped container before use to ensure the PTFE liner is intact and the threaded seal is leak-proof.

• Labeling & Documentation:

  • Action: Affix a compliant RCRA "Hazardous Waste" label before the first drop of waste is added. The label must explicitly state "Halogenated Organic Solvents (Contains 3-(2,5-Difluorophenyl)butan-2-ol)."

  • Causality: Emergency responders and Environmental Health & Safety (EHS) personnel rely on accurate nomenclature (no abbreviations or chemical formulas) to assess risks during a spill[2].

  • Validation Check: Cross-reference the label with the laboratory's active chemical inventory system to ensure the nomenclature matches exactly.

• Satellite Accumulation Area (SAA) Storage:

  • Action: Store the waste container in the designated SAA, utilizing secondary containment.

  • Causality: SAA regulations mandate that waste must be stored at or near the point of generation, under the control of the operator, and must not exceed 55 gallons to minimize fire and exposure risks.

  • Validation Check: Inspect the SAA log. Ensure the accumulation start date is recorded and the container is kept securely closed except when actively adding waste.

• Transport & Final Disposal:

  • Action: Submit a waste pickup request to the facility's EHS department before the 90-day accumulation limit is reached.

  • Causality: Halogenated waste is ultimately transported to a certified Treatment, Storage, and Disposal Facility (TSDF) for high-temperature incineration, equipped with specialized scrubbers to neutralize hydrofluoric acid (HF) gas generated during combustion.

  • Validation Check: Receive and file the signed hazardous waste manifest from the EHS technician, closing the chain of custody.

Workflow Diagram

The following diagram illustrates the logical decision-making process for the segregation and disposal of 3-(2,5-Difluorophenyl)butan-2-ol.

Workflow for the segregation and disposal of halogenated organic waste.

References

• Title: Frequent Questions About Managing Hazardous Waste at Academic Laboratories Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

• Title: Guidance and Summary of Information Regarding the RCRA Used Oil Rebuttable Presumption Source: U.S. Environmental Protection Agency (EPA) URL: [Link]

Sources

• 1. epa.gov [epa.gov]
• 2. epa.gov [epa.gov]
• 3. 8.1 Chemical Waste Guidelines Introduction | UMN University Health & Safety [hsrm.umn.edu]